1-Butylimidazole

• CAS: 4316-42-1

Core Science & Biosynthesis

Physicochemical Properties of 1-Butylimidazole: A Technical Guide for Solvent Selection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physicochemical properties of 1-butylimidazole, a key building block in the synthesis of ionic liquids and other functional materials. Understanding these properties is critical for its effective use as a solvent and for the rational design of new materials in pharmaceutical and chemical research.

Core Physicochemical Data

The selection of an appropriate solvent is a pivotal step in chemical synthesis and formulation. The following table summarizes the key physicochemical properties of 1-butylimidazole to aid in this selection process.

Property	Value	Units	Conditions
Molecular Formula	C₇H₁₂N₂	-	-
Molecular Weight	124.18	g/mol	-
Appearance	Colorless to light yellow liquid	-	Ambient
Density	0.945	g/mL	25 °C
Boiling Point	235	°C	760 mmHg
114-116	°C	12 mmHg
Melting Point	72	°C	-
Refractive Index	1.480	n20/D	20 °C
Flash Point	145	°C	-
Solubility	Soluble in water, ethanol, acetone, chloroform, methanol.[1][2][3] Insoluble in water (contradictory reports exist).[4][5]	-	-
pKa	7.09 ± 0.10 (Predicted)	-	-

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is essential for the reliable application of 1-butylimidazole. The following are detailed methodologies for key experiments.

Density Determination

The density of a liquid can be determined using the gravimetric buoyancy method, which is based on Archimedes' principle.[6]

Apparatus:

• Analytical balance

• Graduated cylinder or pycnometer

• Thermometer

• Reference body of known volume (e.g., glass sinker)[6]

Procedure:

• Measure the mass of the empty, clean, and dry graduated cylinder or pycnometer.

• Add a known volume of 1-butylimidazole to the graduated cylinder or fill the pycnometer to its calibrated mark.

• Measure the mass of the container with the liquid.

• Record the temperature of the liquid.

• Calculate the density using the formula: Density = Mass / Volume.[7]

• For higher accuracy using the buoyancy method, a sinker of known volume is weighed in air and then submerged in the liquid. The density is calculated from the difference in mass.[6]

Boiling Point Determination

The boiling point can be determined by distillation or the Thiele tube method.[8][9] The boiling point is the temperature at which the vapor pressure of the liquid equals the external pressure.[8][10]

Apparatus:

• Distillation flask or small test tube

• Condenser (for distillation)

• Thermometer

• Heating mantle or oil bath

• Thiele tube and capillary tube (for Thiele tube method)[9]

• Boiling chips

Procedure (Thiele Tube Method):

• Place a small amount of 1-butylimidazole into a small test tube.

• Invert a sealed capillary tube into the test tube with the open end submerged in the liquid.

• Attach the test tube to a thermometer.

• Place the assembly in a Thiele tube filled with a suitable heating oil.[9][10]

• Heat the side arm of the Thiele tube gently.

• Observe a steady stream of bubbles emerging from the capillary tube.

• Remove the heat and allow the apparatus to cool slowly.

• The temperature at which the liquid begins to enter the capillary tube is the boiling point.[9][11]

Melting Point Determination

The melting point is the temperature at which a substance changes from a solid to a liquid. For pure compounds, this occurs over a narrow range.[12]

Apparatus:

• Capillary tubes

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Thermometer

Procedure:

• Ensure the 1-butylimidazole sample is solidified (if necessary, by cooling).

• Pack a small amount of the powdered solid into a capillary tube.

• Place the capillary tube in the melting point apparatus.

• Heat the sample slowly.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Viscosity Measurement

Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for solvent applications. For ionic liquids, viscosity can be measured using rotational viscometers or vibrating wire viscometers.[13][14]

Apparatus:

• Rotational viscometer (e.g., Brookfield type) or a vibrating wire viscometer

• Temperature-controlled sample holder

Procedure (Rotational Viscometer):

• Place a known volume of 1-butylimidazole into the sample cup.

• Equilibrate the sample to the desired temperature.

• Select an appropriate spindle and rotational speed.

• Immerse the spindle in the liquid to the marked level.

• Start the viscometer and allow the reading to stabilize.

• Record the viscosity value from the instrument display. The ASTM D2196-2015 standard can be followed for detailed guidance.[13]

Surface Tension Measurement

Surface tension can be determined using methods such as the Du Noüy ring, Wilhelmy plate, or the pendant drop method.[12][15]

Apparatus:

• Tensiometer (with Du Noüy ring or Wilhelmy plate attachment) or a goniometer/tensiometer for pendant drop analysis

• Temperature-controlled stage

Procedure (Pendant Drop Method):

• A drop of 1-butylimidazole is formed at the tip of a needle within a sealed, temperature-controlled cuvette.[12]

• A camera captures the profile of the pendant drop.

• Image analysis software fits the drop shape to the Young-Laplace equation to calculate the surface tension.

• This method is particularly useful for measuring dynamic surface tension as a function of time.[12]

Refractive Index Measurement

The refractive index is a fundamental property related to the composition and purity of a substance. It is measured using a refractometer.[16]

Apparatus:

• Abbe refractometer or a digital refractometer

• Constant temperature water bath

• Light source (typically sodium D-line, 589 nm)

Procedure:

• Calibrate the refractometer using a standard of known refractive index.

• Place a few drops of 1-butylimidazole onto the prism of the refractometer.

• Close the prism and allow the sample to reach thermal equilibrium (typically 20 °C).[1]

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

• Read the refractive index from the instrument's scale or digital display.

Solubility Determination

The solubility of 1-butylimidazole in various solvents is determined by the equilibrium saturation method.

Apparatus:

• Vials or test tubes with closures

• Shaker or magnetic stirrer

• Temperature-controlled bath or incubator

• Analytical technique for concentration measurement (e.g., UV-Vis spectroscopy, HPLC, or gravimetric analysis)

Procedure:

• Add an excess amount of 1-butylimidazole to a known volume of the solvent in a vial.

• Seal the vial and place it in a temperature-controlled shaker or stirrer.

• Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).

• Allow any undissolved material to settle.

• Carefully extract a known volume of the supernatant (the saturated solution).

• Determine the concentration of 1-butylimidazole in the supernatant using a suitable analytical method. For qualitative assessment, observe if a homogeneous solution is formed after vigorous shaking of a small amount of solute in the solvent.[17]

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting a solvent, considering the physicochemical properties of 1-butylimidazole.

Caption: Logical workflow for solvent selection using 1-butylimidazole.

Safety and Handling

1-Butylimidazole is classified as a hazardous substance. It may be fatal if swallowed, in contact with skin, or if inhaled.[18] It causes skin irritation and serious eye damage. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.[18] In case of fire, use dry chemical, carbon dioxide, or water spray for small fires, and water spray, fog, or regular foam for large fires.[18] Containers may explode when heated.[18]

References

• 1. store.astm.org [store.astm.org]
• 2. 1-Butylimidazole | 4316-42-1 [chemicalbook.com]
• 3. jnfuturechemical.com [jnfuturechemical.com]
• 4. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 7. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. brighton-science.com [brighton-science.com]
• 16. mt.com [mt.com]
• 17. researchgate.net [researchgate.net]
• 18. 1-Butylimidazole(4316-42-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

An In-depth Technical Guide to the Molecular Structure and Reactivity of 1-Butylimidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butylimidazole is an organic heterocyclic compound that has garnered significant interest in various scientific fields, including materials science, catalysis, and pharmaceutical development.[1][2] Structurally, it is characterized by an imidazole ring where a butyl group is attached to one of the nitrogen atoms. This substitution imparts specific physicochemical properties that make it a versatile precursor, most notably in the synthesis of ionic liquids.[3] Its role as a key building block for a wide array of functional molecules underscores the importance of a thorough understanding of its molecular characteristics and reactivity. This guide provides a comprehensive overview of 1-butylimidazole, focusing on its molecular structure, reactivity, and the experimental protocols relevant to its synthesis and derivatization.

Molecular Structure and Physicochemical Properties

1-Butylimidazole (C7H12N2) is a colorless to pale yellow liquid at room temperature with a mild, amine-like odor.[1] It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.[1] The molecular structure consists of a five-membered aromatic imidazole ring attached to a butyl chain at the N1 position. This combination of a polar heterocyclic head and a nonpolar alkyl tail results in its amphiphilic character.

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of 1-butylimidazole.

Property	Value	Source
Molecular Formula	C7H12N2	[4][5]
Molecular Weight	124.18 g/mol	[4][5]
Density	0.945 g/mL at 25°C	[4][6][7]
Boiling Point	114-116°C at 12 mmHg	[4][6][7]
Flash Point	113°C (>230°F)	[4][7]
Refractive Index	n20/D 1.480	[4][7]
Water Solubility	Insoluble	[1]
Vapor Pressure	0.0465 mmHg at 25°C	[4]
pKa	7.09 ± 0.10 (Predicted)	[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-butylimidazole. The following tables summarize its key spectral features.

¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Data not explicitly found in search results

¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
Data not explicitly found in search results

FTIR Spectral Data

Wavenumber (cm⁻¹)	Assignment
2800-3200	Alkyl and imidazole ring C-H stretch
1080-1600	Imidazole ring C-H stretch
590-690	Imidazole ring bending

Mass Spectrometry Data

m/z	Interpretation
124	Molecular Ion [M]⁺
Other fragmentation data not explicitly detailed in search results

Reactivity and Reaction Mechanisms

The reactivity of 1-butylimidazole is primarily centered around the nucleophilic character of the N3 nitrogen of the imidazole ring and the potential for substitution reactions involving the butyl group.

N-Alkylation of Imidazole: Synthesis of 1-Butylimidazole

The most common method for synthesizing 1-butylimidazole is the N-alkylation of imidazole with a butylating agent, such as 1-bromobutane or 1-chlorobutane.[1] This reaction typically proceeds via an SN2 mechanism in the presence of a base. The base deprotonates the imidazole, increasing its nucleophilicity and facilitating the attack on the electrophilic carbon of the butyl halide.

Synthesis of 1-Butylimidazole via N-Alkylation.

Quaternization: Formation of Imidazolium Salts (Ionic Liquids)

A key reaction of 1-butylimidazole is its quaternization, where the N3 nitrogen acts as a nucleophile, attacking an alkyl halide or another electrophile. This reaction forms a 1-butyl-3-alkylimidazolium salt, which is the cationic component of many common ionic liquids.[3] The properties of the resulting ionic liquid can be tuned by varying the alkyl group (R') and the counter-anion (X⁻).

Quaternization of 1-Butylimidazole.

Experimental Protocols

Detailed experimental procedures are essential for the reproducible synthesis and application of 1-butylimidazole and its derivatives.

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

This protocol describes the synthesis of a common ionic liquid precursor from 1-butylimidazole. A similar procedure can be followed for the synthesis of 1-butylimidazole by starting with imidazole and 1-chlorobutane.

Materials:

• 1-methylimidazole

• 1-chlorobutane

• Ethyl acetate

• Acetonitrile (optional, as solvent)

Procedure:

• Heat the reaction mixture to 60-75°C under reflux for 48-72 hours.[8] The reaction progress can be monitored by the formation of two distinct phases.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the product twice with ethyl acetate to remove any unreacted starting materials.[8]

• Remove the remaining ethyl acetate under vacuum at approximately 60°C for 2 hours.[8]

• The resulting product is 1-butyl-3-methylimidazolium chloride, which can be further purified if necessary.

Experimental Workflow for [BMIM][Cl] Synthesis.

Applications in Research and Drug Development

The unique properties of 1-butylimidazole and its derivatives have led to their application in several areas of research and development.

• Ionic Liquids: As a precursor to a wide range of imidazolium-based ionic liquids, 1-butylimidazole is fundamental to the development of "green" solvents for organic synthesis, electrochemistry, and materials science.[3]

• Catalysis: Imidazolium salts derived from 1-butylimidazole can be used to form N-heterocyclic carbenes (NHCs), which are powerful organocatalysts and ligands for transition metal catalysis.

• Pharmaceutical and Agrochemical Synthesis: The imidazole scaffold is a common motif in many biologically active molecules. 1-Butylimidazole serves as a key intermediate in the synthesis of certain antifungal agents, herbicides, and other pharmaceuticals.

• Drug Delivery and Biological Activity: Research has explored the potential of 1-butylimidazole-derived ionic liquids as antibacterial, antifungal, and anticancer agents.[3] Their tunable nature allows for the design of task-specific ionic liquids with desired biological activities.

Conclusion

1-Butylimidazole is a versatile and valuable chemical building block with a well-defined molecular structure and predictable reactivity. Its primary role as a precursor to imidazolium-based ionic liquids has positioned it at the forefront of advancements in green chemistry and materials science. A thorough understanding of its synthesis, properties, and reactions, as outlined in this guide, is crucial for researchers and scientists aiming to harness its potential in a variety of applications, from catalysis to drug development.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Butylimidazole (CAS 4316-42-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1-Butylimidazole-derived ionic liquids: synthesis, characterisation and evaluation of their antibacterial, antifungal and anticancer activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. 1-butylimidazole [chembk.com]
• 5. 1-Butylimidazole [webbook.nist.gov]
• 6. imdpharm.com [imdpharm.com]
• 7. 1-Butylimidazole [chongkai.com]
• 8. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Solubility of 1-Butylimidazole in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-butylimidazole, a key building block in the synthesis of ionic liquids and active pharmaceutical ingredients. Understanding its solubility profile in various organic solvents is critical for its application in chemical synthesis, purification, and formulation development. This document summarizes the available qualitative solubility data, outlines detailed experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Core Topic: Solubility Profile of 1-Butylimidazole

1-Butylimidazole is a colorless to pale yellow liquid at room temperature. Its molecular structure, featuring a polar imidazole ring and a nonpolar butyl chain, results in a versatile solubility profile. It is generally soluble in a range of common organic solvents.

Quantitative Solubility Data

Despite a thorough review of scientific literature and chemical databases, precise quantitative solubility data (e.g., g/100 mL or molarity) for 1-butylimidazole in common organic solvents remains largely unpublished. However, qualitative assessments from various sources provide a consistent picture of its solubility. The following table summarizes the available qualitative solubility information.

Solvent	Chemical Formula	Polarity	Qualitative Solubility of 1-Butylimidazole
Ethanol	C₂H₅OH	Polar Protic	Soluble[1]
Acetone	C₃H₆O	Polar Aprotic	Soluble[1]
Dichloromethane	CH₂Cl₂	Polar Aprotic	Soluble[1]
Chloroform	CHCl₃	Polar Aprotic	Soluble[1][2][3][4][5]
Methanol	CH₃OH	Polar Protic	Soluble[1][2][3][4][5]
Water	H₂O	Polar Protic	Conflicting Information

Note on Water Solubility: There are conflicting reports regarding the solubility of 1-butylimidazole in water. Some sources indicate that it is soluble[6], while others state it is insoluble[1][3][7]. This discrepancy may be due to factors such as the temperature at which solubility was assessed, the purity of the compound, or the criteria used to define "soluble" versus "insoluble." Further experimental verification is required to definitively determine its aqueous solubility. One safety data sheet indicates it will likely be mobile in the environment due to its water solubility[8].

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data for 1-butylimidazole, standardized experimental protocols are necessary. The following sections detail methodologies that can be employed by researchers.

Method 1: Gravimetric Determination of Solubility

This classic and straightforward method is suitable for determining the solubility of a liquid solute in a liquid solvent when the solute is non-volatile.

Principle: A saturated solution of 1-butylimidazole in the solvent of interest is prepared. A known volume or mass of the saturated solution is then taken, and the solvent is evaporated, leaving behind the 1-butylimidazole. The mass of the remaining solute allows for the calculation of solubility.

Apparatus and Materials:

• 1-Butylimidazole (high purity)

• Selected organic solvent (analytical grade)

• Volumetric flasks

• Pipettes

• Beakers or vials with secure caps

• Analytical balance

• Shaking incubator or magnetic stirrer with a temperature-controlled plate

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Evaporating dish or pre-weighed vial

• Oven or vacuum desiccator for drying

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-butylimidazole to a known volume of the chosen organic solvent in a sealed container.

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaking incubator or a temperature-controlled magnetic stirrer is recommended.

• Separation of Saturated Solution:

  • Allow the mixture to settle, letting any undissolved 1-butylimidazole separate.

  • Carefully withdraw a precise volume of the supernatant (the saturated solution) using a pipette, ensuring no undissolved droplets are transferred. Filtration through a syringe filter compatible with the solvent may be necessary.

• Solvent Evaporation:

  • Transfer the known volume of the saturated solution to a pre-weighed evaporating dish or vial.

  • Gently evaporate the solvent under a fume hood. For higher boiling point solvents, a rotary evaporator or a gentle stream of inert gas may be used.

• Mass Determination:

  • Once the solvent has completely evaporated, dry the remaining 1-butylimidazole to a constant weight in an oven at a temperature below its boiling point or in a vacuum desiccator.

  • Weigh the dish or vial containing the dried 1-butylimidazole.

• Calculation of Solubility:

  • The mass of the dissolved 1-butylimidazole is the final weight minus the initial weight of the empty container.

  • Solubility can be expressed in various units, such as grams of solute per 100 mL of solvent or moles of solute per liter of solvent.

Method 2: UV-Visible Spectrophotometry for Solubility Determination

This method is applicable if 1-butylimidazole exhibits a distinct UV-Vis absorption spectrum in the chosen solvent and the solvent itself is transparent in that wavelength range.

Principle: A calibration curve of absorbance versus known concentrations of 1-butylimidazole in the solvent is first established. The concentration of a saturated solution is then determined by measuring its absorbance and comparing it to the calibration curve.

Apparatus and Materials:

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• 1-Butylimidazole (high purity)

• Selected organic solvent (spectroscopic grade)

• Volumetric flasks and pipettes for preparing standard solutions

• Shaking incubator or magnetic stirrer

• Filtration apparatus

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of 1-butylimidazole in the chosen solvent with a precisely known concentration.

  • Perform a series of dilutions to create a set of standard solutions with decreasing concentrations.

• Generation of Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 1-butylimidazole in that solvent.

  • Plot a graph of absorbance versus concentration. According to the Beer-Lambert law, this should yield a linear relationship.

• Preparation and Measurement of Saturated Solution:

  • Prepare a saturated solution of 1-butylimidazole as described in the gravimetric method (steps 1 and 2).

  • The saturated solution will likely need to be diluted to bring its absorbance within the linear range of the calibration curve. Perform a precise dilution with a known dilution factor.

  • Measure the absorbance of the diluted saturated solution at λmax.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted solution from its absorbance.

  • Multiply this concentration by the dilution factor to find the concentration of the original saturated solution, which represents the solubility.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Gravimetric Solubility Determination.

Caption: Workflow for UV-Vis Spectrophotometric Solubility Determination.

References

• 1. Page loading... [guidechem.com]
• 2. 1-butylimidazole [chembk.com]
• 3. 1-Butylimidazole | 4316-42-1 [chemicalbook.com]
• 4. jnfuturechemical.com [jnfuturechemical.com]
• 5. 1-Butylimidazole | 4316-42-1 [chemicalbook.com]
• 6. 1-Butylimidazole(4316-42-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

In-Depth Technical Guide: Thermal Stability and Decomposition of 1-Butylimidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Butylimidazole is a key heterocyclic compound utilized as a precursor in the synthesis of ionic liquids, pharmaceuticals, and other specialty chemicals. A thorough understanding of its thermal stability and decomposition behavior is paramount for ensuring safe handling, optimizing reaction conditions, and predicting the shelf-life of related products. This technical guide provides a comprehensive overview of the thermal properties of 1-Butylimidazole, detailing its decomposition temperature as determined by thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). This document also outlines the experimental protocols for these analytical techniques and discusses the potential decomposition pathways of 1-alkylimidazoles.

Thermal Stability and Decomposition Temperature

The thermal stability of 1-Butylimidazole is a critical parameter for its application in various chemical processes, many of which are conducted at elevated temperatures. The primary techniques used to evaluate this property are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

While specific TGA and DSC data for pure 1-Butylimidazole is not extensively reported in publicly available literature, its thermal behavior can be inferred from studies on the decomposition of 1-butyl-3-methylimidazolium-based ionic liquids, where 1-Butylimidazole is a known degradation product. These studies indicate that 1-Butylimidazole is a relatively volatile compound.

General studies on 1-alkylimidazoles suggest that their thermal stability is influenced by the length of the alkyl chain. The decomposition of imidazolium-based ionic liquids, which often yields 1-alkylimidazoles, typically occurs at temperatures above 200°C.[1]

Table 1: Summary of Thermal Properties of 1-Butylimidazole and Related Compounds

Property	Value	Method/Source
Boiling Point	114-116 °C @ 12 mmHg	Chemical Supplier Data
Flash Point	113 °C	Chemical Supplier Data
Decomposition Onset (as part of [Bmim]Cl decomposition)	Detected in the range of 240-320 °C	TGA-MS of [Bmim]Cl

Note: The decomposition onset temperature for pure 1-Butylimidazole may differ from the temperature at which it is detected as a decomposition product of other compounds.

Experimental Protocols

Accurate determination of the thermal stability of 1-Butylimidazole requires standardized experimental procedures. The following sections detail the methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) applicable to liquid samples like 1-Butylimidazole.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is used to determine the temperature at which the material begins to decompose.

Objective: To determine the onset and peak decomposition temperatures of 1-Butylimidazole.

Instrumentation: A calibrated thermogravimetric analyzer (e.g., Mettler Toledo TGA/SDTA 851e or similar).

Experimental Parameters:

• Sample Preparation: A small sample of 1-Butylimidazole (typically 5-10 mg) is carefully weighed into a suitable crucible (e.g., alumina or platinum).[2] To accommodate the volatility of the liquid, a hermetically sealed pan with a pinhole in the lid is recommended to maintain a quasi-equilibrium state and prevent premature evaporation.[3][4]

• Crucible Type: 70 µL alumina crucibles are commonly used. For volatile liquids, specialized crucibles with a pinhole lid are essential.

• Atmosphere: The experiment is typically conducted under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative decomposition.

• Heating Program: A linear heating rate, typically 10 °C/min, is applied. The temperature range should be sufficient to cover the entire decomposition process, for instance, from ambient temperature to 600 °C.

• Data Analysis: The resulting TGA curve plots the percentage of weight loss against temperature. The onset decomposition temperature is determined from the intersection of the baseline with the tangent of the decomposition step. The peak decomposition temperature is identified from the corresponding Differential Thermogravimetry (DTG) curve, which represents the first derivative of the TGA curve.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition.

Objective: To identify the temperatures of thermal transitions and to characterize the enthalpy changes associated with the decomposition of 1-Butylimidazole.

Instrumentation: A calibrated differential scanning calorimeter.

Experimental Parameters:

• Sample Preparation: A small amount of 1-Butylimidazole (typically 2-5 mg) is hermetically sealed in an aluminum pan. For volatile liquids, it is crucial to use pans that can withstand the vapor pressure generated upon heating. A pinhole in the lid can also be used to control the release of volatile products.[3][4]

• Reference: An empty, hermetically sealed aluminum pan is used as a reference.

• Atmosphere: An inert atmosphere, such as nitrogen, is maintained at a constant flow rate.

• Heating Program: A linear heating rate, typically 10 °C/min, is applied over a temperature range relevant to the expected thermal events.

• Data Analysis: The DSC thermogram plots heat flow against temperature. Endothermic and exothermic peaks indicate thermal events. The onset temperature, peak temperature, and enthalpy of these transitions can be calculated from the thermogram.

Decomposition Pathway

The primary decomposition is likely to involve the cleavage of the N-alkyl bond and fragmentation of the imidazole ring. The butyl group can be eliminated as butene or butane. Subsequent reactions can lead to the formation of smaller volatile molecules. The imidazole ring itself is relatively stable but can undergo fragmentation at higher temperatures.

Below is a logical workflow for the experimental determination of the thermal stability and decomposition of 1-Butylimidazole.

Caption: Experimental workflow for thermal analysis of 1-Butylimidazole.

Conclusion

This technical guide has synthesized the available information on the thermal stability and decomposition of 1-Butylimidazole. While direct and comprehensive TGA/DSC data for the pure compound remains an area for further investigation, the provided experimental protocols offer a robust framework for researchers to conduct these analyses. The understanding of its thermal behavior is essential for its safe and effective use in scientific research and industrial applications. The proposed experimental workflow provides a clear path for determining the critical thermal parameters of 1-Butylimidazole. Further studies, particularly those employing TGA coupled with mass spectrometry (TGA-MS), would be invaluable in elucidating the precise decomposition mechanism and identifying the resulting degradation products.

References

• 1. ajer.org [ajer.org]
• 2. epfl.ch [epfl.ch]
• 3. tainstruments.com [tainstruments.com]
• 4. tainstruments.com [tainstruments.com]

1-Butylimidazole as a Precursor for N-Heterocyclic Carbene (NHC) Ligands: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-butylimidazole as a versatile precursor for the synthesis of N-heterocyclic carbene (NHC) ligands and their subsequent metal complexes, which are highly valuable in catalytic applications, particularly in the pharmaceutical and fine chemical industries. This document details the synthesis of 1-butylimidazole and its derivatives, the formation of NHC-metal complexes, and their catalytic performance, with a focus on palladium-catalyzed cross-coupling reactions.

Introduction to 1-Butylimidazole and N-Heterocyclic Carbenes

1-Butylimidazole is a heterocyclic organic compound that serves as a crucial building block in the synthesis of a wide range of chemical entities.[1] Its primary application in modern catalysis is as a precursor to 1-butyl-substituted imidazolium salts, which are the direct precursors to N-heterocyclic carbenes.[1] NHCs are a class of persistent carbenes that have gained prominence as ligands in organometallic chemistry due to their strong σ-donating properties, which lead to the formation of stable metal complexes.[2] These NHC-metal complexes, particularly those of palladium, have demonstrated exceptional activity and stability as catalysts in a variety of carbon-carbon bond-forming reactions, such as the Suzuki-Miyaura and Heck cross-coupling reactions, which are fundamental in drug discovery and development.[3][4] The butyl group on the imidazole nitrogen allows for tuning of the steric and electronic properties of the resulting NHC ligand, influencing the solubility, stability, and catalytic activity of the corresponding metal complex.

Synthesis of 1-Butylimidazole and its Imidazolium Salt Precursors

The journey from simple starting materials to catalytically active NHC-metal complexes begins with the synthesis of 1-butylimidazole, followed by its quaternization to form imidazolium salts.

Synthesis of 1-Butylimidazole

1-Butylimidazole is typically synthesized via the N-alkylation of imidazole with a butyl halide, such as 1-bromobutane or 1-chlorobutane, in the presence of a base.[1][5]

Experimental Protocol: Synthesis of 1-n-Butylimidazole [6]

• Materials:

  • Imidazole (13.6 g, 0.2 mole)

  • 1-Bromobutane (27.4 ml, 0.255 mole)

  • Methanol (30 ml)

  • 10M Sodium hydroxide solution (30 ml)

  • Chloroform

  • Magnesium sulfate

• Procedure:

  • A solution of imidazole in a mixture of methanol and 10M sodium hydroxide solution is prepared in a reaction vessel equipped with a stirrer.

  • 1-Bromobutane is added dropwise to the stirred solution while maintaining the temperature between 30°C and 40°C.

  • After the addition is complete, the reaction mixture is stirred and refluxed for 12 hours.

  • The solvent is then removed by evaporation under reduced pressure.

  • The residue is extracted twice with chloroform.

  • The combined chloroform extracts are dried over magnesium sulfate and then concentrated under reduced pressure.

  • The resulting yellow oil is purified by distillation to yield 1-n-butylimidazole as a colorless oil.

• Quantitative Data:

  • Boiling Point: 122°-123° C at 20 mmHg[6]

  • Typical Yields: 70-90%[5]

Synthesis of 1-Butyl-3-methylimidazolium Salts

The quaternization of 1-butylimidazole with an alkylating agent, most commonly a methyl halide, yields a 1-butyl-3-methylimidazolium salt. The counter-anion can be easily exchanged, allowing for the synthesis of a variety of salts with different properties.[7][8]

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl) [9]

• Materials:

  • 1-Butylimidazole

  • Methyl chloride

  • Acetonitrile (solvent)

• Procedure:

  • 1-Butylimidazole is dissolved in acetonitrile in a pressure reactor.

  • The reactor is charged with methyl chloride.

  • The mixture is heated and stirred for a specified period.

  • After the reaction, the excess methyl chloride and solvent are removed under reduced pressure to yield [BMIM]Cl.

• Quantitative Data for [BMIM]Cl Synthesis:

Alkylating Agent	Solvent	Temperature	Time	Yield	Reference
1-Chlorobutane	Acetonitrile	75-80°C	48 h	89%	[10]

Experimental Protocol: Anion Exchange for the Synthesis of [BMIM]BF₄ and [BMIM]PF₆ [10]

• Materials:

  • 1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)

  • Potassium tetrafluoroborate (KBF₄) or Potassium hexafluorophosphate (KPF₆)

  • Water

  • Dichloromethane

  • Anhydrous magnesium sulfate

• Procedure for [BMIM]BF₄:

  • [BMIM]Cl and KBF₄ are dissolved in distilled water and stirred at room temperature for 2 hours.

  • The water is removed under reduced pressure.

  • Dichloromethane and anhydrous magnesium sulfate are added to the remaining suspension.

  • After stirring, the mixture is filtered, and the solvent is removed under reduced pressure to afford [BMIM]BF₄.

• Procedure for [BMIM]PF₆:

  • [BMIM]Cl and KPF₆ are dissolved in distilled water and stirred at room temperature for 2 hours, resulting in a two-phase system.

  • The organic phase is separated, washed with water, and dried under reduced pressure.

  • Dichloromethane and anhydrous magnesium sulfate are added, the mixture is filtered, and the solvent is removed to yield [BMIM]PF₆.

• Quantitative Data for Anion Exchange:

Target Salt	Anion Source	Yield	Reference
[BMIM]BF₄	KBF₄	91%	[10]
[BMIM]PF₆	KPF₆	81%	[10]

Generation of N-Heterocyclic Carbenes and Synthesis of NHC-Palladium Complexes

The imidazolium salts serve as stable precursors to the highly reactive NHCs, which are typically generated in situ for the synthesis of their metal complexes.

Deprotonation of Imidazolium Salts to Form NHCs

The C2 proton of the imidazolium ring is acidic and can be removed by a strong base to generate the free NHC. This deprotonation is the key step in accessing the carbene ligand.[11]

Experimental Protocol: General Procedure for the Deprotonation of a 1-Butyl-3-methylimidazolium Salt [11][12]

• Materials:

  • 1-Butyl-3-methylimidazolium salt (e.g., [BMIM]Cl)

  • Strong base (e.g., Potassium hexamethyldisilazide (KHMDS) or Sodium Hydride)

  • Anhydrous solvent (e.g., THF or DMF)

• Procedure (using KHMDS in THF):

  • Under an inert atmosphere (e.g., argon or nitrogen), the imidazolium salt is dissolved or suspended in anhydrous THF in a Schlenk flask.

  • The mixture is cooled to a low temperature (e.g., 0 °C or -78 °C).

  • A solution of KHMDS in THF is added slowly with vigorous stirring.

  • The reaction is allowed to stir at low temperature for 1-2 hours before warming to room temperature.

  • The completion of the reaction can be monitored by ¹H NMR spectroscopy by the disappearance of the C2-H proton signal.

  • The resulting solution of the free NHC can be used directly in the next step.

Synthesis of NHC-Palladium Complexes

The generated NHC can readily react with a suitable palladium precursor to form a stable NHC-palladium complex. A common method involves the in-situ generation of the NHC in the presence of a palladium salt.

Experimental Protocol: Synthesis of a PEPPSI-type Palladium-NHC Complex

• Materials:

  • 1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)

  • Palladium(II) chloride (PdCl₂)

  • Potassium carbonate (K₂CO₃)

  • Pyridine

  • Dichloromethane (DCM)

  • Pentane or Hexane

• Procedure:

  • In a dry Schlenk flask under an inert atmosphere, [BMIM]Cl, PdCl₂, and K₂CO₃ are combined.

  • Anhydrous pyridine is added as the solvent.

  • The reaction mixture is stirred vigorously at 80 °C for 16 hours.

  • After cooling, the pyridine is removed under reduced pressure.

  • The solid residue is dissolved in DCM and filtered through Celite to remove inorganic salts.

  • The filtrate is concentrated, and the product is precipitated by the addition of cold pentane or hexane.

  • The solid is collected by filtration, washed with pentane or hexane, and dried under vacuum to afford the trans-[Pd(NHC)Cl₂(Pyridine)] complex.

• Quantitative Data:

Imidazolium Salt	Palladium Source	Base	Solvent	Temperature	Time	Yield	Reference
IMes·HCl	PdCl₂	K₂CO₃	Pyridine	80 °C	16 h	High

Reaction Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key reaction pathways and experimental workflows described in this guide.

Synthesis of 1-Butylimidazole.

Formation of 1-Butyl-3-methylimidazolium Salts.

Workflow for NHC-Palladium Complex Synthesis.

Catalytic Applications of NHC-Palladium Complexes Derived from 1-Butylimidazole

NHC-palladium complexes derived from 1-butylimidazole are highly effective catalysts for a range of cross-coupling reactions. Their performance is often superior to traditional phosphine-based catalysts in terms of activity, stability, and functional group tolerance.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of biaryl compounds. NHC-Pd complexes catalyze the coupling of aryl halides with arylboronic acids.

• General Reaction Scheme: Ar-X + Ar'-B(OH)₂ --[Pd-NHC catalyst, Base]--> Ar-Ar'

Studies have shown that NHC-Pd complexes can achieve high turnover numbers (TONs) and turnover frequencies (TOFs) in these reactions, indicating high catalyst efficiency. The steric and electronic properties of the NHC ligand, influenced by the N-substituents, play a crucial role in the catalytic outcome.

Table 1: Representative Catalytic Performance in Suzuki-Miyaura Coupling

Catalyst Precursor	Aryl Halide	Boronic Acid	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
[Pd(IPr)(allyl)Cl]	4-Chlorotoluene	Phenylboronic acid	K₂CO₃	THF/MeOH	RT	6	>80	-	-
[Pd(IMes)(allyl)Cl]	4-Chlorotoluene	Phenylboronic acid	K₂CO₃	THF/MeOH	RT	6	~40	-	-
NHC-Pd(II)-Im complex	Aryl Chlorides	Phenylboronic acid	t-BuOK	Water	80	12-24	up to 95	-	-
Palladacycle	Aryl Iodides	Arylboronic acids	K₂CO₃	Anisole	-	-	High	10⁶ - 10⁷	10⁵ - 10⁶

Note: TON (Turnover Number) = moles of product / moles of catalyst. TOF (Turnover Frequency) = TON / time. Direct comparison is challenging due to varying reaction conditions.

Heck-Mizoroki Reaction

The Heck-Mizoroki reaction is a powerful method for the arylation of alkenes. NHC-Pd complexes have been shown to be robust catalysts for this transformation, even with challenging aryl chloride substrates.

• General Reaction Scheme: Ar-X + R-CH=CH₂ --[Pd-NHC catalyst, Base]--> Ar-CH=CH-R

The choice of the NHC ligand can significantly impact the catalyst's activity and selectivity.

Table 2: Representative Catalytic Performance in the Heck-Mizoroki Reaction

Catalyst	Aryl Halide	Alkene	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
NHC-Pd(II)-Im complex	Aryl Chlorides	Styrenes	Cs₂CO₃	TBAB	140	12	Good to Excellent	[10]
Pd-NHC complexes	Aryl Bromides	n-Butyl acrylate	-	-	-	-	Good to Excellent	[1]
N-H NHC-Pd complex	Bromobenzene	4-Penten-1-ol	Cs₂CO₃/NaOAc	Toluene	80	18	Good conversion	[1]

Conclusion

1-Butylimidazole is a readily accessible and versatile precursor for the synthesis of a wide array of N-heterocyclic carbene ligands. The resulting NHC-metal complexes, particularly those of palladium, exhibit remarkable catalytic activity in fundamentally important organic transformations. The ability to systematically modify the structure of the NHC ligand by varying the substituents on the imidazole ring provides a powerful tool for tuning the catalyst's performance to meet the specific demands of a given chemical reaction. This makes 1-butylimidazole-derived NHC ligands and their metal complexes invaluable assets in the fields of chemical research, drug discovery, and process development. The detailed protocols and compiled data in this guide are intended to facilitate further research and application of these powerful catalytic systems.

References

• 1. Coordination-Accelerated Catalysis in the Heck Reaction using N–H N-Heterocyclic Carbene Pd Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 3. Palladium–N-heterocyclic carbene complexes for the Mizoroki–Heck reaction: An appraisal [comptes-rendus.academie-sciences.fr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palladacycle-Catalyzed Carbonylative Suzuki-Miyaura Coupling with High Turnover Number and Turnover Frequency [organic-chemistry.org]
• 12. Palladacycle-Catalyzed Carbonylative Suzuki-Miyaura Coupling with High Turnover Number and Turnover Frequency - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Risks: A Technical Guide to the Safe Handling of 1-Butylimidazole in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive health and safety information for the laboratory use of 1-Butylimidazole (CAS No. 4316-42-1). By outlining the toxicological profile, physical and chemical hazards, and proper handling procedures, this document aims to equip researchers, scientists, and drug development professionals with the knowledge necessary to mitigate risks and ensure a safe working environment. The following sections detail the potential hazards, recommended safety protocols, and emergency procedures associated with this compound.

Physicochemical and Toxicological Profile

1-Butylimidazole is a colorless to light yellow liquid with a mild, amine-like odor.[1] It is soluble in organic solvents such as ethanol, acetone, and dichloromethane.[1] While it exhibits moderate thermal stability under normal conditions, it is a combustible material that may burn but does not ignite readily.[1][2] A summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 1-Butylimidazole

Property	Value	Reference
Molecular Formula	C₇H₁₂N₂	[3][4][5]
Molecular Weight	124.18 g/mol	[3][6]
Appearance	Colorless to light yellow or light orange clear liquid	[1][2][7]
Boiling Point	114-116 °C at 12 mmHg	[4][5]
Melting Point	72 °C	[2][3]
Density	0.945 g/mL at 25 °C	[4][5]
Flash Point	97.2 °C to 145 °C	[3][5]
Solubility	Soluble in chloroform and methanol.[4] Insoluble in water.[1][6]
Vapor Pressure	0.0465 mmHg at 25 °C	[4]

The toxicological properties of 1-Butylimidazole have not been fully investigated, but available data indicates it is a hazardous substance that can be fatal if swallowed, inhaled, or absorbed through the skin.[2][7][8][9] It is classified as causing severe skin burns and serious eye damage.[6][10] A summary of available toxicological data is presented in Table 2.

Table 2: Toxicological Data for 1-Butylimidazole

Endpoint	Result	Reference
Acute Toxicity (Oral)	Fatal if swallowed. The component/mixture is highly toxic after single ingestion.	[7][9]
Acute Toxicity (Dermal)	Fatal in contact with skin. The component/mixture is highly toxic after single contact with skin.	[7][9]
Acute Toxicity (Inhalation)	Fatal if inhaled. The component/mixture is highly toxic after short term inhalation.	[6][7][8][9][10]
Skin Corrosion/Irritation	Causes skin irritation. Causes severe skin burns.	[1][6][9][10]
Serious Eye Damage/Irritation	Causes serious eye damage.	[1][6][7][9]
Respiratory Irritation	May cause respiratory irritation.	[1][6][8]
Carcinogenicity	No conclusive evidence indicating the compound is carcinogenic. Not classified as a carcinogen by IARC or EPA.	[1]
Mutagenicity	No data available.

Hazard Communication and GHS Classification

Proper hazard communication is critical for ensuring laboratory safety. The Globally Harmonized System (GHS) classification for 1-Butylimidazole is summarized in Table 3.

Table 3: GHS Hazard Classification for 1-Butylimidazole

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	2	H300: Fatal if swallowed
Acute Toxicity, Dermal	2	H310: Fatal in contact with skin
Acute Toxicity, Inhalation	2	H330: Fatal if inhaled
Skin Corrosion/Irritation	1B / 2	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation
Hazardous to the aquatic environment, acute hazard	2	H401: Toxic to aquatic life

Note: The classification may vary slightly between suppliers.

The corresponding GHS pictograms are:

Signal Word: Danger

Experimental Protocols for Safety Assessment

While specific experimental data for 1-Butylimidazole is not publicly available, the following are generalized protocols for assessing the skin and eye irritation potential of a chemical, based on OECD guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD TG 439)

This test evaluates the potential of a substance to cause skin irritation by measuring its cytotoxic effect on a reconstructed human epidermis model.

Methodology:

• Preparation of the RhE tissue: The RhE tissue is equilibrated in a sterile, defined culture medium.

• Application of the test substance: A small amount of the undiluted 1-Butylimidazole is applied topically to the surface of the RhE tissue.

• Incubation: The treated tissue is incubated for a defined period (e.g., 60 minutes) at 37°C.

• Rinsing: After incubation, the test substance is thoroughly rinsed from the tissue surface.

• Post-incubation: The tissue is transferred to fresh medium and incubated for a further period (e.g., 42 hours).

• Viability assessment: The viability of the tissue is determined using a quantitative assay, typically the MTT assay, which measures the activity of mitochondrial reductase.

• Data analysis: The percentage of viable cells in the treated tissue is compared to that of a negative control. A reduction in viability below a certain threshold (e.g., 50%) indicates that the substance is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and Permeability (BCOP) Test Method (OECD TG 437)

This test assesses the potential of a substance to cause serious eye damage by measuring its effects on the opacity and permeability of an isolated bovine cornea.

Methodology:

• Preparation of the cornea: Bovine corneas are obtained from freshly slaughtered animals and mounted in special holders.

• Application of the test substance: The test substance is applied to the epithelial surface of the cornea.

• Incubation: The cornea is incubated for a defined period (e.g., 10 minutes).

• Rinsing: The test substance is rinsed from the corneal surface.

• Post-incubation: The cornea is incubated in a fresh medium for a further period.

• Measurement of opacity: The opacity of the cornea is measured using an opacitometer.

• Measurement of permeability: The permeability of the cornea is determined by measuring the amount of a fluorescent dye (e.g., sodium fluorescein) that passes through it.

• Data analysis: The opacity and permeability values are used to calculate an In Vitro Irritancy Score (IVIS), which is then used to classify the substance's eye irritation potential.

Safe Handling and Storage

To minimize exposure and ensure safety, the following handling and storage procedures should be strictly followed.

Engineering Controls

• Ventilation: All handling of 1-Butylimidazole should occur in a well-ventilated area, preferably within a certified chemical fume hood.[2][8] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling 1-Butylimidazole.

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[4] Standard safety glasses are not sufficient.

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.[2][8] Contaminated clothing should be removed immediately and washed before reuse.[1][8]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, wear a positive pressure self-contained breathing apparatus (SCBA) or a NIOSH/MSHA approved respirator with an appropriate cartridge.[2][8]

The following diagram illustrates the hierarchy of controls for managing chemical hazards.

Caption: Hierarchy of controls for managing chemical hazards.

Storage

• Store in a cool, dry, dark, and well-ventilated place in a tightly sealed container.[1][2]

• Keep away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1][6][8]

• Keep away from ignition sources.

• Store in a locked-up area to prevent access by untrained individuals.[1][2]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures

• General Advice: Show the safety data sheet to the attending physician. Immediate medical attention is required.[8]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Do not use the mouth-to-mouth method. Seek immediate medical attention.[2][8]

• Skin Contact: Immediately remove all contaminated clothing. Wash off with plenty of soap and water for at least 15-20 minutes. Seek immediate medical attention.[2][8]

• Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15-20 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[8]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Do not touch damaged containers or spilled material unless wearing appropriate protective clothing.[2] Ensure adequate ventilation.[8]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8]

• Methods for Containment and Cleaning Up: Absorb or cover with dry earth, sand, or other non-combustible material and transfer to containers for disposal.[2] Do not get water inside the containers.[2]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][8]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Combustible material.[2] Containers may explode when heated.[2] Thermal decomposition can lead to the release of irritating and toxic gases such as carbon oxides and nitrogen oxides.[8]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[8]

The following diagram outlines a general workflow for responding to a chemical spill.

Caption: General workflow for chemical spill response.

Stability and Reactivity

1-Butylimidazole is stable under normal conditions.[8] However, it is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[6][8] It neutralizes acids in exothermic reactions to form salts plus water.[6] Fire may produce irritating, corrosive, and/or toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[2][8]

Conclusion

1-Butylimidazole is a valuable compound in research and development, but it poses significant health and safety risks. A thorough understanding of its hazards and the implementation of stringent safety protocols are essential for its safe use. By adhering to the guidelines outlined in this document, researchers can minimize their risk of exposure and maintain a safe laboratory environment. Always consult the most recent Safety Data Sheet from your supplier for the most up-to-date information.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Butylimidazole(4316-42-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. 1-butylimidazole | CAS#:4316-42-1 | Chemsrc [chemsrc.com]
• 4. chembk.com [chembk.com]
• 5. 1-Butylimidazole [chongkai.com]
• 6. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Butylimidazole | 4316-42-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. fishersci.com [fishersci.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Commercial availability and purity grades of 1-Butylimidazole for research

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability, purity grades, and analytical methodologies for 1-Butylimidazole (CAS 4316-42-1). It is intended to serve as a valuable resource for researchers and professionals in drug development and various scientific fields who utilize this versatile imidazole derivative.

Commercial Availability and Purity Grades

1-Butylimidazole is readily available from a variety of chemical suppliers catering to the research and development market. The compound is typically offered in high purity, suitable for a range of sensitive applications, including as a precursor for ionic liquids, a ligand in coordination chemistry, and an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Supplier	Purity Grade	Analysis Method	Notes
Sigma-Aldrich	98%	Not specified	---
Tokyo Chemical Industry (TCI)	>98.0%	GC	---
RoCo Global	>98%	Not specified	---
Clinivex	Not specified	Not specified	For research and development purposes only.[5]
Santa Cruz Biotechnology	Not specified	Not specified	For research use only.[6]
ChemicalBook	99%	Not specified	Listed from various suppliers.[7]

Physicochemical Properties

Property	Value
Molecular Formula	C₇H₁₂N₂
Molecular Weight	124.18 g/mol [1]
Appearance	Colorless to light yellow liquid[1][8]
Boiling Point	114-116 °C/12 mmHg[1][3]
Density	0.945 g/mL at 25 °C[3]
Refractive Index	n20/D 1.480[3]

Experimental Protocols for Quality Analysis

Accurate determination of purity is critical for ensuring the reliability and reproducibility of experimental results. The following are representative protocols for the analysis of 1-Butylimidazole based on standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both the separation and identification of volatile compounds like 1-Butylimidazole and its potential impurities.

Methodology:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Shimadzu GCMS-QP2020).[9]

• Column: A non-polar capillary column, such as a 30 m HP-5MS (0.25 mm inner diameter, 0.25 μm film thickness), is suitable for the separation of imidazole derivatives.[10]

• Injector and Transfer Line Temperature: 280 °C.[10]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 1 minute.

  • Ramp 1: Increase to 100 °C at a rate of 20 °C/min.

  • Ramp 2: Increase to 140 °C at a rate of 5 °C/min.

  • Ramp 3: Increase to 280 °C at a rate of 20 °C/min, hold for 3 minutes.[10]

• Carrier Gas: High purity helium at a constant flow rate of 1 mL/min.[10]

• Injection Mode: Splitless injection of a 1 μL sample.[10]

• MS Detection: Electron ionization (EI) at 70 eV. The mass spectrum of 1-Butylimidazole can be found in the NIST WebBook.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural confirmation and purity assessment of 1-Butylimidazole.

Methodology:

• Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation: Dissolve approximately 10-20 mg of 1-Butylimidazole in a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• ¹H NMR Analysis: The proton NMR spectrum will show characteristic signals for the butyl group and the imidazole ring protons. The integration of these signals can be used to assess purity against a known internal standard.

• ¹³C NMR Analysis: The carbon NMR spectrum provides information on the number and chemical environment of the carbon atoms in the molecule, serving as a further confirmation of identity and purity.[12]

High-Performance Liquid Chromatography (HPLC)

HPLC can be employed for the quantitative analysis of 1-Butylimidazole, particularly for non-volatile impurities.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reverse-phase C8 or C18 column (e.g., Thermo Scientific® BDS Hypersil C8, 5 µm, 250 x 4.6 mm) is typically used for the separation of imidazole compounds.[13]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 0.025 M KH₂PO₄ adjusted to pH 3.2) and an organic modifier like methanol or acetonitrile is effective.[13] A common mobile phase composition for imidazole analysis is a 70:30 (v/v) mixture of methanol and 0.025 M KH₂PO₄ buffer.[13]

• Flow Rate: 1.0 mL/min.[13]

• Detection: UV detection at a wavelength where 1-Butylimidazole exhibits significant absorbance (e.g., around 210-230 nm).

• Quantification: Purity is determined by comparing the peak area of 1-Butylimidazole to that of a certified reference standard.

Applications in Research: Workflows and Pathways

1-Butylimidazole is a key building block in the synthesis of ionic liquids, which have diverse applications in biocatalysis and as "green" solvents.

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

A primary application of 1-Butylimidazole is in the synthesis of the widely used ionic liquid, 1-butyl-3-methylimidazolium chloride ([BMIM]Cl).[6] The synthesis is a straightforward quaternization reaction.

Caption: Synthesis workflow of [BMIM]Cl from 1-Butylimidazole.

Role in Enzymatic Studies

Ionic liquids derived from 1-Butylimidazole, such as [BMIM]Cl, are utilized in enzymatic studies to enhance enzyme stability and activity. For instance, [BMIM]Cl has been investigated for its effect on the structure and function of enzymes like Bacillus subtilis lipase A.[14]

Caption: Interaction of [BMIM]Cl with an enzyme.

References

• 1. researchgate.net [researchgate.net]
• 2. exsyncorp.com [exsyncorp.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-Butylimidazole(4316-42-1) 1H NMR spectrum [chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 1-butylimidazole | C7H12N2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 9. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 11. 1-Butylimidazole [webbook.nist.gov]
• 12. spectrabase.com [spectrabase.com]
• 13. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Crystallographic Investigation of Imidazolium Ionic Liquid Effects on Enzyme Structure - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1-Butyl-3-methylimidazolium Based Ionic Liquids: A Detailed Protocol

Introduction: This application note provides detailed protocols for the synthesis of 1-butyl-3-methylimidazolium ([Bmim]) based ionic liquids, a class of molten salts with melting points below 100°C. Their unique properties, including low vapor pressure, high thermal stability, and tunable solvency, make them attractive alternatives to traditional volatile organic solvents in a wide range of applications, including chemical synthesis, catalysis, and electrochemistry. The following protocols detail the synthesis of [Bmim]-based ionic liquids with common anions: chloride ([Cl]), bromide ([Br]), tetrafluoroborate ([BF4]), and hexafluorophosphate ([PF6]).

I. Synthesis of 1-Butyl-3-methylimidazolium Halides ([Bmim][Cl] and [Bmim][Br])

The synthesis of [Bmim][Cl] and [Bmim][Br] is typically achieved through a direct quaternization reaction of 1-methylimidazole with the corresponding 1-halobutane.

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim][Cl])

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, combine 1-methylimidazole and toluene.[1]

• Reagent Addition: While stirring vigorously, slowly add 1-chlorobutane to the mixture at 0°C.[1]

• Reaction: Heat the reaction mixture to reflux at approximately 110°C and maintain for 24 hours.[1]

• Isolation: After cooling, a viscous oil or semi-solid will form. The product can be solidified by placing it in a freezer at approximately -20°C for 12 hours.[1]

• Purification: Decant the toluene and wash the product with ethyl acetate to remove any unreacted starting materials.[2] The resulting product is then dried under vacuum.[1][2] For higher purity, the product can be recrystallized from acetonitrile and then repeatedly from ethyl acetate to yield a white crystalline solid.[1]

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Bromide ([Bmim][Br])

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, mix 1-methylimidazole and 1-bromobutane.[3]

• Reaction: Heat the mixture at 70°C for 48 hours with continuous stirring until two phases are formed.[3]

• Isolation: The upper layer, containing unreacted materials, is decanted.[3]

• Purification: Wash the lower product layer with ethyl acetate multiple times. After the final wash, remove the residual ethyl acetate by heating at 70°C under vacuum.[3]

II. Synthesis of [Bmim][BF4] and [Bmim][PF6] via Anion Metathesis

The synthesis of [Bmim] ionic liquids with tetrafluoroborate or hexafluorophosphate anions involves a two-step process. The first step is the synthesis of a [Bmim] halide (typically [Bmim][Cl] or [Bmim][Br]) as described above. The second step is an anion exchange (metathesis) reaction.

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Tetrafluoroborate ([Bmim][BF4])

• Metathesis Reaction: Dissolve 1-butyl-3-methylimidazolium chloride ([Bmim]Cl) in distilled water in an Erlenmeyer flask.[4] Add sodium tetrafluoroborate (NaBF4) in portions while stirring.[4] The reaction mixture will emulsify and cool.[4]

• Extraction: After the mixture returns to room temperature, add dichloromethane (CH2Cl2) and transfer the contents to a separatory funnel.[4] Separate the lower organic phase.[4] Extract the aqueous phase again with CH2Cl2.[4]

• Washing: Combine the organic phases and wash with an aqueous solution of NaBF4.[4]

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Hexafluorophosphate ([Bmim][PF6])

Quantitative Data Summary

Ionic Liquid	Synthesis Method	Reactants	Solvent	Reaction Time	Reaction Temp.	Yield	Melting Point (°C)
[Bmim][Cl]	Quaternization	1-methylimidazole, 1-chlorobutane	Toluene	24 h	110°C	~86%[1]	66-67[6]
[Bmim][Br]	Quaternization	1-methylimidazole, 1-bromobutane	-	48 h	70°C	-	-12[7]
[Bmim][BF4]	Metathesis	[Bmim]Cl, NaBF4	Water, CH2Cl2	10-15 min (addition)	Room Temp.	89%[4]	-74[5]
[Bmim][PF6]	Metathesis	[Bmim]Cl, KPF6	Water, CH2Cl2	2 h	Room Temp.	81%[5]	10[5]

Visualizing the Synthesis Workflow

The synthesis of these ionic liquids can be visualized as a two-stage process, especially for the fluorinated derivatives. The following diagrams illustrate the general workflows.

Caption: General workflow for the synthesis of [Bmim]-based ionic liquids.

Caption: General purification workflow for [Bmim]-based ionic liquids.

References

• 1. rsc.org [rsc.org]
• 2. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization and application of 1-butyl-3-methylimidazolium tetrafluoroborate for extractive desulfurization of liquid fuel - Arabian Journal of Chemistry [arabjchem.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. nbinno.com [nbinno.com]

Application Notes and Protocols: 1-Butylimidazole as a Catalyst in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-butylimidazole and its derivatives as effective components in palladium- and copper-catalyzed cross-coupling reactions. The information compiled herein is intended to facilitate the adoption and optimization of these catalytic systems in synthetic chemistry, with a particular focus on applications in pharmaceutical research and development.

Introduction

1-Butylimidazole is a versatile organic compound that has garnered significant attention in catalysis.[1] It can function directly as a ligand, or serve as a precursor to N-heterocyclic carbenes (NHCs) and ionic liquids, all of which play crucial roles in modern cross-coupling chemistry. The strong σ-donating properties of the corresponding NHC ligands stabilize metal centers, leading to highly active and stable catalysts.[2][3] Furthermore, ionic liquids derived from 1-butylimidazole, such as 1-butyl-3-methylimidazolium ([bmim]) salts, offer unique solvent properties that can enhance reaction rates and facilitate catalyst recycling.[4][5] This document details protocols for Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions, as well as a copper-catalyzed cyanation reaction, all leveraging the unique properties of 1-butylimidazole-derived systems.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in organic synthesis. The use of imidazolium salts, which form NHC-palladium complexes in situ, has proven highly effective for the coupling of aryl chlorides and bromides with arylboronic acids.[6][7]

Quantitative Data

Entry	Aryl Halide	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ / IMes·HCl	Cs₂CO₃	Dioxane	80	3	95	[6]
2	4-Chloroanisole	Phenylboronic acid	Pd(OAc)₂ / IMes·HCl	Cs₂CO₃	Dioxane	80	3	98	[6]
3	Phenyl bromide	Phenylboronic acid	Pd(OAc)₂ / 7a	K₂CO₃	Toluene	110	1	95	[4]
4	4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ / 7a	K₂CO₃	Toluene	110	1	99	[4]
5	4-Bromoacetophenone	Phenylboronic acid	Pd(OAc)₂ / 7a	K₂CO₃	Toluene	110	1	99	[4]
6	2-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ / 7a	K₂CO₃	Toluene	110	3	96	[4]

IMes·HCl = 1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride 7a = A specific imidazolium salt precursor to an NHC ligand

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (e.g., Cs₂CO₃ or K₂CO₃, 2.0 mmol).

• Add the palladium source (e.g., Pd(OAc)₂, 0.01-1 mol%) and the imidazolium salt (e.g., IMes·HCl, 0.02-2 mol%).

• Add the anhydrous solvent (e.g., dioxane or toluene, 5 mL).

• Stir the reaction mixture at the specified temperature (e.g., 80-110 °C) for the indicated time.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Catalytic Cycle and Workflow

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle for the Suzuki-Miyaura reaction with an NHC ligand.

Heck Cross-Coupling

The Heck reaction, the palladium-catalyzed vinylation of aryl halides, is a powerful tool for the synthesis of substituted alkenes. Ionic liquids derived from 1-butylimidazole, such as 1-butyl-3-methylimidazolium bromide ([bmim][Br]), have been shown to be excellent media for this transformation, often allowing for catalyst recycling.[5]

Quantitative Data

Entry	Aryl Halide	Alkene	Catalyst	Base	Solvent	Temp (°C)	Time (min)	Conversion (%)	Reference
1	Iodobenzene	Styrene	Pd(OAc)₂	Et₃N	[bmim][Br]	MW	1.5	>99	[5]
2	Bromobenzene	Styrene	Pd(OAc)₂	Et₃N	[bmim][Br]	MW	1.5	>93	[5]
3	Chlorobenzene	Styrene	Pd(OAc)₂	Et₃N	[bmim][Br]	MW	1.5	>78	[5]
4	4-Iodotoluene	Styrene	Pd(OAc)₂	Et₃N	[bmim][Br]	MW	1.5	81	[5]
5	4-Iodoacetophenone	Styrene	Pd(OAc)₂	Et₃N	[bmim][Br]	MW	1.5	>99	[5]
6	4-Bromoacetophenone	n-Butyl acrylate	Pd(dba)₂ / L·HBr	Cs₂CO₃	Dioxane	120	12 (h)	95 (Yield)	[8]

MW = Microwave irradiation L·HBr = (1-ethylenediphenylphosphino-3-(mesityl))imidazol-2-ylidene hydrobromide

Experimental Protocol: General Procedure for Heck Reaction in Ionic Liquid

• In a microwave-safe vessel, combine the aryl halide (1.0 mmol), styrene (1.5 mmol), and a base (e.g., triethylamine, 2.0 mmol).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 5 mol%) and the ionic liquid (e.g., 1-butyl-3-methylimidazolium bromide, 2 mL).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100 °C) for the specified time.

• After the reaction is complete, cool the vessel to room temperature.

• Extract the product from the ionic liquid with a nonpolar solvent (e.g., diethyl ether or hexane). The ionic liquid containing the catalyst can often be recovered and reused.

• Combine the organic extracts, wash with water, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure, and purify the product by column chromatography or recrystallization.

Catalytic Cycle and Workflow

Caption: Experimental workflow for the Heck cross-coupling reaction in an ionic liquid.

Caption: Catalytic cycle for the Heck reaction with an NHC ligand.

Sonogashira Cross-Coupling

The Sonogashira reaction enables the coupling of terminal alkynes with aryl or vinyl halides, a critical transformation for accessing conjugated enynes. Similar to the Heck reaction, 1-butyl-3-methylimidazolium-based ionic liquids can serve as effective media for the Sonogashira coupling.[9]

Quantitative Data

Entry	Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Iodobenzene	Phenylacetylene	CuI / Pd(PPh₃)₄	Imidazole	[bmim][Br]	60	4	95	[9]
2	4-Iodotoluene	Phenylacetylene	CuI / Pd(PPh₃)₄	Imidazole	[bmim][Br]	60	4	89	[9]
3	4-Iodoanisole	Phenylacetylene	CuI / Pd(PPh₃)₄	Imidazole	[bmim][Br]	60	4	85	[9]
4	Iodobenzene	1-Hexyne	CuI / Pd(PPh₃)₄	Imidazole	[bmim][Br]	60	4	82	[9]
5	Iodobenzene	Propargyl alcohol	PdCl₂(PPh₃)₂	Et₃N	[TBP][4EtOV]	55	3	99	[10]

[TBP][4EtOV] = Tetrabutylphosphonium 4-ethoxyvalerate

Experimental Protocol: General Procedure for Sonogashira Coupling

• To a Schlenk tube under an inert atmosphere, add the aryl halide (1.0 mmol), terminal alkyne (1.2 mmol), and the ionic liquid (e.g., [bmim][Br], 3 mL).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-2 mol%) and the copper(I) co-catalyst (e.g., CuI, 1-5 mol%).

• Add the base (e.g., imidazole or triethylamine, 2.0 mmol).

• Stir the mixture at the specified temperature (e.g., 60 °C) for the required duration.

• Monitor the reaction by TLC or GC.

• Upon completion, cool the reaction mixture and extract the product with an appropriate solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Catalytic Cycle and Workflow

Caption: Experimental workflow for the Sonogashira cross-coupling reaction.

Caption: Catalytic cycles for the Sonogashira reaction.

Copper-Catalyzed Cyanation

1-Butylimidazole can also serve as a ligand in copper-catalyzed reactions. A notable example is the cyanation of aryl bromides, which is of great importance in the synthesis of pharmaceuticals and agrochemicals.[1]

Quantitative Data

| Entry | Aryl Bromide | Cyanide Source | Catalyst System | Solvent | Temp (°C) | Time (h) | Yield (%) | Reference | |---|---|---|---|---|---|---|---|---|---| | 1 | 4-Bromotoluene | K₄[Fe(CN)₆] | CuI / 1-Butylimidazole | NMP | 120 | 24 | 85 |[11] | | 2 | 4-Bromoanisole | K₄[Fe(CN)₆] | CuI / 1-Butylimidazole | NMP | 120 | 24 | 82 |[11] | | 3 | 1-Bromonaphthalene | K₄[Fe(CN)₆] | CuI / 1-Butylimidazole | NMP | 120 | 24 | 91 |[11] | | 4 | 2-Bromopyridine | K₄[Fe(CN)₆] | CuI / 1-Butylimidazole | NMP | 120 | 24 | 75 |[11] | | 5 | 4-Bromobenzonitrile | Acetone cyanohydrin | CuI / 1-Butylimidazole | Toluene | 100 | 16 | 92 |[1] |

NMP = N-Methyl-2-pyrrolidone

Experimental Protocol: General Procedure for Copper-Catalyzed Cyanation

• In a glovebox, charge a screw-capped vial with CuI (5-10 mol%), the cyanide source (e.g., K₄[Fe(CN)₆], 0.25-0.5 equiv), and the aryl bromide (1.0 mmol).

• Add 1-butylimidazole (10-20 mol%) and the solvent (e.g., NMP, 2 mL).

• Seal the vial and remove it from the glovebox.

• Stir the reaction mixture vigorously at the specified temperature (e.g., 120 °C) for the indicated time.

• After cooling to room temperature, dilute the mixture with an organic solvent and water.

• Extract the aqueous phase with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the product by column chromatography.

Reaction Workflow

Caption: Experimental workflow for the copper-catalyzed cyanation reaction.

Conclusion

1-Butylimidazole and its derivatives are valuable assets in the synthetic chemist's toolbox for cross-coupling reactions. Whether employed as a ligand, an NHC precursor, or as a component of an ionic liquid, these compounds contribute to the development of robust, efficient, and often more sustainable catalytic processes. The protocols and data presented herein provide a solid foundation for the application of 1-butylimidazole-based systems in the synthesis of complex organic molecules, with significant potential in the discovery and development of new pharmaceuticals.

References

• 1. agnee.tezu.ernet.in:8082 [agnee.tezu.ernet.in:8082]
• 2. researchgate.net [researchgate.net]
• 3. Palladium N-Heterocyclic Carbene-Catalyzed Aminations: An Outline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suzuki-Miyaura Reactions Catalyzed by C2-Symmetric Pd-Multi-Dentate N-Heterocyclic Carbene Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vjs.ac.vn [vjs.ac.vn]
• 6. researchgate.net [researchgate.net]
• 7. Palladium N-Heterocyclic Carbene Complexes: Synthesis from Benzimidazolium Salts and Catalytic Activity in Carbon-carbon Bond-forming Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. BJOC - Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids [beilstein-journals.org]
• 11. scispace.com [scispace.com]

Application of 1-Butylimidazole-Derived Ionic Liquids in Biomass Processing: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

The quest for sustainable and efficient methods to convert lignocellulosic biomass into biofuels, platform chemicals, and advanced materials has led to significant interest in ionic liquids (ILs). Among these, 1-butylimidazole-derived ILs have emerged as promising solvents and catalysts due to their unique properties, including high thermal stability, low vapor pressure, and tunable solvency.[1][2] This document provides detailed application notes and protocols for the use of these ILs in biomass processing, with a focus on fractionation, dissolution, and conversion.

Application Notes

1-Butylimidazole-based ionic liquids, particularly those with imidazolium cations, have demonstrated significant potential in the biorefinery sector.[3] These ILs can be broadly categorized into two types: aprotic and protic. Aprotic ILs, such as 1-butyl-3-methylimidazolium acetate ([Bmim][OAc]) and 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]), are effective in dissolving entire lignocellulosic biomass.[1][2][3] Protic ILs, like 1-butylimidazolium hydrogen sulfate ([Bim][HSO4]), are particularly useful for acidic catalysis in processes like hydrolysis.[4][5][6]

The choice of the anion in the ionic liquid plays a crucial role in its interaction with biomass. Anions with high hydrogen bond basicity, such as acetate, are highly effective at dissolving cellulose by disrupting its extensive hydrogen-bonding network.[7] Chloride ions also contribute to the dissolution of cellulose.[7] Conversely, anions like hydrogen sulfate can introduce acidity, which is beneficial for the hydrolysis of hemicellulose.[6]

Recent research has also highlighted that imidazolium-based ILs are not merely inert solvents but can act as active reagents, particularly in their interaction with lignin.[1][2][8][9] For instance, under typical processing temperatures (80–150 °C), the 1-butyl-3-methylimidazolium cation can covalently bond to lignin, a phenomenon influenced by the anion.[1][2][8] This reactivity can be leveraged for specific chemical modifications but must also be considered when aiming to isolate native lignin.

Key Applications:

• Biomass Fractionation: Selective separation of biomass into its primary components: cellulose, hemicellulose, and lignin.[4][5][10] This is a critical step for the valorization of each fraction.

• Lignin Extraction: Efficiently isolating lignin from the lignocellulosic matrix, which can then be used as a source of aromatic chemicals or for the production of lignin-based materials.[11][12]

• Cellulose Regeneration: Dissolving cellulose and then regenerating it to alter its crystallinity, making it more accessible for enzymatic hydrolysis.

• Biomass Conversion: Catalyzing the conversion of biomass into biofuels like bio-oil and ethanol, as well as valuable platform chemicals such as ethyl levulinate.[13][14][15][16]

Quantitative Data Summary

The efficiency of biomass processing using 1-butylimidazole-derived ionic liquids is influenced by several factors, including the type of ionic liquid, biomass feedstock, temperature, and reaction time. The following tables summarize key quantitative data from various studies.

Table 1: Biomass Fractionation and Lignin Extraction

Ionic Liquid	Biomass Source	Temperature (°C)	Time (h)	Lignin Extraction Yield (%)	Cellulose Purity (%)	Reference
[Bmim][OAc]	Birch bark	-	-	High	-	[11]
[Bmim][OAc]	Bladderwrack	150	24	~10 (polyphenols)	-	[10]
[Bim][HSO4]	Miscanthus giganteus	120	-	-	-	[4][5]
[Bmim][Cl]	-	-	-	-	-
Aqueous 1,4-butanediol/acidic ILs	Coir	-	-	88	87	[13]

Table 2: Biomass Conversion to Biofuels and Chemicals

Ionic Liquid	Biomass Source	Product	Temperature (°C)	Time (min)	Conversion/Yield (%)	Reference
[Bmim][Cl]/NiCl2	Sawdust	Bio-oil	295-400	-	69.8 (conversion), 49.5 (yield)	[13]
[Bmim][HSO4]	Wheat straw	Ethyl levulinate	180-220	30-120	36.7 (conversion)	[13]
[SO3Hbmim][HSO4]	Wheat straw	Ethyl levulinate	200	-	85.8 (conversion), 16.23 (yield)	[13]
Dilute bio-derived ILs	-	Ethanol	-	-	74.8 (glucose basis)	[14]

Experimental Protocols

The following are detailed protocols for key biomass processing applications using 1-butylimidazole-derived ionic liquids.

Protocol 1: Lignocellulosic Biomass Fractionation using 1-Butylimidazolium Hydrogen Sulfate ([Bim][HSO4])

This protocol is adapted from studies on the fractionation of Miscanthus giganteus.[4][5]

Materials:

• 1-butylimidazolium hydrogen sulfate ([Bim][HSO4])

• Milled Miscanthus giganteus (or other lignocellulosic biomass)

• Deionized water

• Acetone

• Enzymes for saccharification (e.g., cellulase)

Procedure:

• Pretreatment:

  • Mix the milled biomass with [Bim][HSO4] in a reaction vessel. A typical solid loading is 10% (w/w).

  • Heat the mixture to 120°C with stirring for a specified time (e.g., 1-24 hours). The reaction time can be optimized based on the desired level of fractionation. Increased acidity of the ionic liquid can lead to shorter pretreatment times.[4][5]

• Cellulose Pulp Separation:

  • After pretreatment, add deionized water to the mixture to precipitate the cellulose-rich pulp.

  • Separate the solid pulp from the liquid phase (containing dissolved lignin and hemicellulose) by filtration or centrifugation.

  • Wash the pulp thoroughly with deionized water and then with acetone to remove any residual ionic liquid.

  • Dry the cellulose-rich pulp.

• Lignin Precipitation:

  • To the liquid phase from step 2, add more water to further precipitate the lignin.

  • Collect the precipitated lignin by filtration, wash with deionized water, and dry.

• Enzymatic Saccharification of Cellulose Pulp:

  • Suspend the dried cellulose pulp in a suitable buffer.

  • Add cellulase enzymes and incubate at the optimal temperature and pH for the enzymes (e.g., 50°C, pH 4.8).

  • Monitor the release of glucose over time to determine the saccharification yield. Up to 90% of the glucan can be recovered as fermentable glucose.[4][5]

Protocol 2: Dissolution of Brown Algae Biomass using 1-Butyl-3-methylimidazolium Acetate ([Bmim][OAc])

This protocol is based on the fractionation of Fucus vesiculosus.[10]

Materials:

• 1-butyl-3-methylimidazolium acetate ([Bmim][OAc])

• Dried and milled brown algae biomass (Fucus vesiculosus)

• Acetone

• Deionized water

Procedure:

• Dissolution:

  • Place a known amount of algal biomass (e.g., 50 mg) in a vial with [Bmim][OAc] (e.g., 1 mL).

  • Heat the mixture at a controlled temperature (ranging from 80 to 150°C) with constant agitation for a specific duration (2 to 24 hours). Almost complete dissolution can be achieved at 150°C after 24 hours.[10]

• Fraction Separation:

  • After the treatment, centrifuge the mixture to separate any insoluble residue.

• Polysaccharide Precipitation:

  • To the supernatant (IL solution), add a 5-fold excess of acetone to precipitate the polysaccharides (alginates, cellulose, and fucoidan).

  • Separate the precipitate by filtration.

• Polyphenol Precipitation:

  • The remaining liquid phase contains the dissolved polyphenols (phlorotannins). These can be recovered, for example, by adding water.

Visualizations

The following diagrams illustrate key workflows and concepts in the application of 1-butylimidazole-derived ionic liquids for biomass processing.

Caption: Workflow for biomass fractionation using a protic ionic liquid.

Caption: Proposed pathway for lignin modification by [Bmim][OAc].

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. A critical review of ionic liquids for the pretreatment of lignocellulosic biomass [scielo.org.za]
• 4. Fractionation of lignocellulosic biomass with the ionic liquid 1-butylimidazolium hydrogen sulfate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The Effect of the Chemical Character of Ionic Liquids on Biomass Pre-Treatment and Posterior Enzymatic Hydrolysis [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. 1-Butyl-3-methylimidazolium-Based Ionic Liquid in Biomass Fractionation-Green Solvent or Active Reagent Toward Lignin Compounds? [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Fractionation of Arctic Brown Algae (Fucus vesiculosus) Biomass Using 1-Butyl-3-methylimidazolium-Based Ionic Liquids [mdpi.com]
• 11. A Review: Using Ionic Liquids for Lignin Extraction from Lignocellulose and High-Value Utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lignin extraction from biomass with protic ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. ipo.lbl.gov [ipo.lbl.gov]
• 15. Integrating ionic liquids and catalytic processes for enhanced biomass conversion technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. labpartnering.org [labpartnering.org]

Application Note: 1-Butylimidazole-Derived Ionic Liquids as Electrolyte Components for Lithium-Ion Batteries

Audience: Researchers, Scientists, and Battery Development Professionals.

Introduction The advancement of lithium-ion battery (LIB) technology is critically dependent on the development of safer and more stable electrolytes. Conventional electrolytes, typically a lithium salt dissolved in a mixture of organic carbonate solvents, pose significant safety risks due to their flammability and volatility.[1][2][3] Ionic liquids (ILs) have emerged as a promising class of electrolytes, offering unique properties such as negligible vapor pressure, high thermal stability, non-flammability, and wide electrochemical windows.[2][4][5] Imidazolium-based ILs are of particular interest due to their tunable physicochemical properties and high ionic conductivity.[5] 1-Butylimidazole is a fundamental chemical precursor in the synthesis of a wide array of these imidazolium-based ionic liquids, making it a key building block for the next generation of safer battery electrolytes.[4] This document provides detailed protocols for the synthesis of 1-butylimidazole-derived ILs and their subsequent formulation and testing as electrolytes in lithium-ion batteries.

Quantitative Data Summary

The performance of electrolytes derived from 1-butylimidazole and related imidazolium precursors is summarized below. Data for other leading ILs are included for comparison.

Table 1: Physicochemical Properties of Imidazolium-Based Ionic Liquids

Ionic Liquid Cation	Anion	Ionic Conductivity (mS/cm) at 25°C	Electrochemical Window (V)	Reference
1-Butyl-3-methylimidazolium (BMIM⁺)	Tetrafluoroborate (BF₄⁻)	3.0	~4.3	[1]
1-Ethyl-3-methylimidazolium (EMIM⁺)	Tetrafluoroborate (BF₄⁻)	13.7	~4.3	[1]

| Boronium Cation with 1-Butylimidazole (bim)₂BH₂⁺ | Bis(trifluoromethanesulfonyl)imide (NTf₂⁻) | Not Specified | 4.3 - 5.8 |[6] |

Table 2: Electrochemical Performance of IL-Based Electrolytes in Li-ion Cells

Cell Configuration (Anode	Cathode)	Electrolyte System	Key Performance Metrics	Reference
Graphite	LiCoO₂	1 M LiPF₆ in BMIMBF₄ + 5% VC	Coulombic efficiency dropped directly after 10 cycles.	[1]
Graphite	LiCoO₂	1 M LiPF₆ in EMIBF₄ + 5% VC	Coulombic efficiency up to 90% after 50 cycles; Capacity > 91 mAh/g.	[1]
Li	LiFePO₄	(bim)₂BH₂⁻NTf₂⁻ + LiNTf₂⁻	Stable cycling for 140 cycles at 80°C.	[6]

| Sn-C | LiFePO₄ | Pyr₁₄FSI–LiTFSI | >2000 cycles with no capacity decay; Capacity ~160 mAh/g. |[7] |

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Based Ionic Liquid

This protocol describes a general two-step method for synthesizing a 1-butyl-3-methylimidazolium ([BMIM]⁺) based ionic liquid. The first step is a quaternization reaction, followed by an anion exchange to introduce the desired counter-ion (e.g., BF₄⁻ or TFSI⁻).[4]

Materials:

• 1-Butylimidazole (≥99%)

• Methyl halide or tosylate (e.g., Methyl iodide)

• Anhydrous ethyl acetate

• Lithium salt for anion exchange (e.g., LiBF₄, LiTFSI)

• Anhydrous acetone or acetonitrile

• Diatomaceous earth (Celite®)

• Activated carbon

Procedure:

• Quaternization:

  • In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1-butylimidazole in anhydrous ethyl acetate.

  • Slowly add a stoichiometric equivalent of the methylating agent (e.g., methyl iodide) to the solution while stirring.

  • Heat the mixture under reflux for 12-24 hours. The intermediate product, 1-butyl-3-methylimidazolium iodide ([BMIM][I]), will precipitate out of the solution.

  • After cooling to room temperature, filter the precipitate, wash it thoroughly with fresh ethyl acetate to remove unreacted starting materials, and dry it under vacuum at 60-70°C for at least 12 hours.

• Anion Exchange:

  • Dissolve the dried [BMIM][I] intermediate in anhydrous acetone or acetonitrile.

  • In a separate flask, dissolve a stoichiometric equivalent of the lithium salt (e.g., LiBF₄) in the same anhydrous solvent.

  • Slowly add the lithium salt solution to the [BMIM][I] solution while stirring vigorously at room temperature. A precipitate of LiI will form.

  • Continue stirring the mixture for 24-48 hours to ensure the reaction goes to completion.

• Purification:

  • Remove the LiI precipitate by filtering the mixture through a pad of diatomaceous earth.

  • Add a small amount of activated carbon to the filtrate and stir for 2-4 hours to decolorize the solution.

  • Filter the solution again to remove the activated carbon.

  • Remove the solvent from the filtrate using a rotary evaporator.

  • Dry the resulting ionic liquid under high vacuum at 80-100°C for at least 48 hours to remove any residual solvent and water. Store the final product in an argon-filled glovebox.

Caption: Diagram 1: Synthesis of 1-Butyl-3-methylimidazolium Ionic Liquid.

Protocol 2: Electrolyte Formulation and Coin Cell Assembly

This protocol outlines the steps for preparing an IL-based electrolyte and assembling a CR2032-type coin cell for electrochemical testing. All procedures must be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Materials:

• Synthesized ionic liquid (e.g., [BMIM][TFSI])

• Lithium salt (e.g., LiTFSI, battery grade)

• Additive (optional, e.g., Vinylene Carbonate, VC)

• CR2032 coin cell components (casings, spacers, springs)

• Electrodes (e.g., graphite anode, LiFePO₄ cathode)

• Separator (e.g., Celgard® 2400)

• Micropipette

• Coin cell crimper

Procedure:

• Electrolyte Formulation:

  • On an analytical balance inside the glovebox, weigh the desired amount of ionic liquid into a clean glass vial.

  • Calculate and weigh the appropriate amount of lithium salt to achieve the target concentration (e.g., 0.8 M to 1.0 M). Add it to the vial.

  • If using an additive, add the required weight or volume percentage (e.g., 2-5 wt% VC).[1]

  • Stir the mixture with a magnetic stir bar overnight at a slightly elevated temperature (e.g., 50°C) to ensure complete dissolution and homogeneity.

• Coin Cell Assembly (CR2032):

  • Place the negative cap of the coin cell on the assembly die.

  • Place the anode (e.g., graphite) in the center of the cap.

  • Use a micropipette to drop a sufficient amount of the prepared IL electrolyte (typically 40-60 µL) to wet the anode surface completely.

  • Place a separator disc on top of the wetted anode.

  • Add another small drop of electrolyte to wet the separator.

  • Place the cathode (e.g., LiFePO₄) on top of the separator.

  • Place a stainless-steel spacer and then a spring on top of the cathode.

  • Carefully place the positive cap over the stack.

  • Transfer the assembly to the coin cell crimper and apply consistent pressure to seal the cell.

  • Let the assembled cell rest for at least 12 hours before testing to ensure complete electrolyte wetting of the electrode pores.

Caption: Diagram 2: Experimental Workflow for Battery Testing.

Protocol 3: Electrochemical Characterization

This protocol describes the key electrochemical tests to evaluate the performance of the prepared IL electrolyte.

Equipment:

• Potentiostat/Galvanostat with Electrochemical Impedance Spectroscopy (EIS) capability

• Battery cycling system

• Temperature-controlled chamber

Procedure:

• Ionic Conductivity:

  • Assemble a symmetric cell with two stainless steel blocking electrodes separated by a separator soaked in the IL electrolyte.

  • Place the cell in a temperature-controlled chamber.

  • Perform EIS over a frequency range (e.g., 1 MHz to 1 Hz) with a small AC amplitude (e.g., 10 mV).

  • Determine the bulk resistance (R_b) from the high-frequency intercept of the Nyquist plot with the real axis.

  • Calculate ionic conductivity (σ) using the formula: σ = L / (R_b * A), where L is the separator thickness and A is the electrode area.

• Electrochemical Stability Window (ESW):

  • Assemble a three-electrode cell with lithium metal as both the reference and counter electrode, and a stainless steel or platinum working electrode.

  • Perform Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV) at a slow scan rate (e.g., 1-5 mV/s).[1]

  • Scan anodically from the open-circuit potential (OCP) to determine the oxidation limit and cathodically to determine the reduction limit. The ESW is the potential range between these limits.[1]

• Galvanostatic Cycling Performance:

  • Place the assembled Li-ion coin cell (from Protocol 2) in the battery cycler.

  • Perform a formation cycle at a low C-rate (e.g., C/20) to form a stable solid electrolyte interphase (SEI).

  • Cycle the cell between the designated voltage cutoffs for the electrode chemistry (e.g., 3.0-4.2 V for Graphite/LiCoO₂) at various C-rates (e.g., C/10, C/5, 1C).[1][6]

  • Record the charge and discharge capacity for each cycle.

  • Calculate the Coulombic Efficiency (CE = Discharge Capacity / Charge Capacity * 100%) and Capacity Retention over the cycles.[8][9]

References

• 1. asianpubs.org [asianpubs.org]
• 2. Ionic Liquid-Based Electrolytes for Energy Storage Devices: A Brief Review on Their Limits and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Challenges for Safe Electrolytes Applied in Lithium-Ion Cells—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Exceptional long-life performance of lithium-ion batteries using ionic liquid-based electrolytes - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 8. electrochemsci.org [electrochemsci.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Microwave-Assisted Synthesis of 1-Butylimidazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Butylimidazole is a crucial precursor in the synthesis of a wide range of imidazolium-based ionic liquids and other functionalized derivatives.[1][2] These compounds have garnered significant interest in various fields, including as "green" solvents, catalysts, and electrolytes, and are being explored for their potential in pharmaceutical applications, including antimicrobial and anticancer agents.[1][2][3][4][5] Microwave-assisted synthesis has emerged as a powerful technique to accelerate the synthesis of these derivatives, offering advantages such as significantly reduced reaction times, increased yields, and often improved product purity compared to conventional heating methods.[3][6]

These application notes provide detailed protocols for the microwave-assisted synthesis of various 1-butylimidazole derivatives, along with quantitative data to facilitate experimental design and optimization.

Advantages of Microwave-Assisted Synthesis

Microwave irradiation offers several key benefits for the synthesis of 1-butylimidazole derivatives:

• Rapid Reaction Times: Reactions that may take several hours with conventional heating can often be completed in minutes using microwave energy.[6][7]

• Higher Yields: Microwave synthesis frequently leads to higher product yields.[3][8][9]

• Solvent-Free Conditions: Many reactions can be performed without a solvent, leading to a greener and more environmentally friendly process.[3]

• Improved Purity: The rapid and uniform heating can minimize the formation of side products.[3]

• Energy Efficiency: Focused heating of the reaction mixture is more energy-efficient than conventional oil baths or heating mantles.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 1-Butyl-3-alkylimidazolium Halides

This protocol describes the quaternization of 1-butylimidazole with various alkyl halides to form 1-butyl-3-alkylimidazolium halides, a common class of ionic liquids.

Workflow Diagram:

Caption: General workflow for the microwave-assisted synthesis of 1-butyl-3-alkylimidazolium halides.

Materials:

• 1-Butylimidazole

• Alkyl halide (e.g., 1-bromobutane, 1-bromohexane, 1-bromooctane)

• Ethyl acetate (for washing)

• Microwave reactor (e.g., Biotage Emrys Liberator, CEM Discover)

• Microwave process vials with caps

• Magnetic stirrer bar

• Rotary evaporator

Procedure:

• In a microwave process vial, combine 1-butylimidazole and the desired alkyl halide. A slight excess of the alkyl halide (e.g., 1.1 to 1.3 equivalents) is often used.[7][10]

• Add a magnetic stirrer bar to the vial and securely seal the cap.

• Place the vial inside the microwave reactor cavity.

• Set the reaction parameters:

  • Temperature: 80-170°C[7][10]

  • Time: 10-20 minutes[7][10]

  • Power: Adjust as needed to maintain the target temperature (e.g., 150-300 W).[10]

• Start the microwave irradiation with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• The product, an ionic liquid, will often be a viscous liquid. If unreacted starting materials are present, wash the product by adding ethyl acetate, stirring vigorously, and then decanting the ethyl acetate layer. Repeat this washing step 2-3 times.[10]

• Remove any residual volatile materials by drying the product under high vacuum.

Protocol 2: Solvent-Free Synthesis of 1-Butylimidazole-Derived Ionic Liquids with Substituted Aryl Halides

This protocol details a solvent-free approach for the synthesis of 1-butylimidazole-based ionic liquids through reaction with various substituted aryl halides.[3]

Workflow Diagram:

Caption: Workflow for the solvent-free microwave synthesis of 1-butylimidazole-derived ionic liquids.

Materials:

• 1-Butylimidazole

• Substituted aryl halide (e.g., benzyl bromide, 4-methoxybenzyl chloride)

• Open glass container (e.g., beaker)

• Household or laboratory microwave oven

Procedure:

• In an open glass container, admix equimolar amounts of 1-butylimidazole and the substituted aryl halide.

• Place the container in the microwave oven.

• Irradiate the mixture for a short period (typically 2-5 minutes) at a suitable power setting. The reaction is often rapid and may be exothermic.

• The reaction progress can be monitored by observing the formation of a new phase or by thin-layer chromatography (TLC).

• Under these solvent-free conditions, the resulting ionic liquids are often of high purity, potentially eliminating the need for further purification steps.[3]

• Confirm the structure of the synthesized ionic liquid using analytical techniques such as FTIR, 1H NMR, 13C NMR, and LCMS.[3]

Quantitative Data Summary

The following tables summarize the reaction conditions and outcomes for the microwave-assisted synthesis of various 1-butylimidazole derivatives, compiled from the literature.

Table 1: Synthesis of 1-Butyl-3-alkylimidazolium Halides

Alkyl Halide	Molar Ratio (1-Butylimidazole:Halide)	Temperature (°C)	Time (min)	Yield (%)	Reference
1-Bromobutane	1:1.1	80	20	>90	[7]
1-Bromopropane	1:1.1	80	20	>90	[7]
1-Bromohexane	1:1.1	70	10	>90	[7]
Butyl Chloride	1:1.3	170	7-16	Variable (up to quantitative)	[10]

Table 2: Solvent-Free Synthesis of 1-Butylimidazolium-Based Ionic Liquids

Aryl Halide	Reaction Time	Yield (%)	Reference
Various alkyl- and alkoxy-substituted aryl halides	Not specified	82-95	[3]

Table 3: Comparison of Microwave vs. Conventional Synthesis of Dialkylimidazolium Ionic Liquids

Ionic Liquid	Method	Reaction Time	Yield Increase	Reference
1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)	Microwave	Accelerated by 8 times	5.5%	[8][9]
1-Allyl-3-methylimidazolium chloride ([AMIM]Cl)	Microwave	Accelerated by 4 times	5.9%	[8][9]

Applications in Drug Development and Research

Derivatives of 1-butylimidazole, particularly ionic liquids, are gaining attention in the pharmaceutical and biomedical fields for a variety of potential applications:

• Antimicrobial and Antifungal Agents: Certain 1-butylimidazole-derived ionic liquids have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[3][5]

• Anticancer Activity: Some of these compounds have been screened for their anticancer properties and have shown promising results.[3][5]

• Anthelmintic Agents: Functionalized 1-butyl-3-alkylimidazolium ionic liquids have been investigated for their vermicidal activity.[11]

• Active Pharmaceutical Ingredients (APIs): The tunable nature of ionic liquids allows for the design of compounds with specific biological activities, positioning them as potential APIs.

• "Green" Solvents for Synthesis: Their low volatility and tunable solubility make them attractive, environmentally benign alternatives to conventional organic solvents for organic synthesis and biomass processing.[1][4]

References

• 1. exsyncorp.com [exsyncorp.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Butylimidazole-derived ionic liquids: synthesis, characterisation and evaluation of their antibacterial, antifungal and anticancer activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Scaling-up the Synthesis of 1-Butyl-3-methylimidazolium Chloride under Microwave Irradiation | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Microwave-Assisted Synthesis of Some Potential Bioactive Imidazolium-Based Room-Temperature Ionic Liquids [mdpi.com]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. Study on Microwave-Assisted Synthesis of Ionic Liquids Based on Dialkylimidazolium | Scientific.Net [scientific.net]
• 10. connectsci.au [connectsci.au]
• 11. researchgate.net [researchgate.net]

Chiral separation of amino acids using 1-Butylimidazole derivatives

An advanced approach for the enantioseparation of amino acids has been developed utilizing 1-butyl-3-methylimidazolium-based chiral ionic liquids (CILs). In this methodology, the 1-butyl-3-methylimidazolium cation serves as the foundational component of the ionic liquid, while the chiral recognition is conferred by an amino acid-derived anion. This combination offers a versatile and effective platform for achieving high-resolution separation of amino acid enantiomers, which is critical for applications in pharmaceutical development, biotechnology, and quality control.

These CILs can be employed in various analytical techniques, including capillary electrophoresis (CE) and high-performance liquid chromatography (HPLC), either as a chiral selector in the mobile phase/background electrolyte or as a component of a chiral stationary phase. The mechanism of separation often involves a chiral ligand-exchange, where the amino acid-based anion of the CIL forms transient diastereomeric complexes with the amino acid enantiomers, leading to differential migration or retention times.[1]

Application Notes

The use of 1-butyl-3-methylimidazolium-based CILs with chiral anions represents a significant advancement in the field of chiral separations. For instance, 1-butyl-3-methylimidazolium L-prolinate has been successfully used in a two-phase liquid-liquid extraction system to enrich L-phenylalanine from a racemic mixture, achieving an enantiomeric excess of up to 36%.[1]

In capillary electrophoresis, achiral 1-butyl-3-methylimidazolium chloride ([Bmim]Cl) has been demonstrated to be an effective electrolyte additive.[2] When used in conjunction with a primary chiral selector like a Zn(II)-L-arginine complex, [Bmim]Cl can enhance the separation resolution of dansylated amino acids by modifying the electroosmotic flow and influencing the stability of the diastereomeric complexes.[2]

The versatility of the imidazolium framework allows for the synthesis of a wide range of CILs by pairing it with different chiral anions, such as those derived from mandelic acid or other amino acids.[1] This adaptability enables the fine-tuning of selectivity for specific analytical challenges.

Quantitative Data Summary

The following tables summarize the quantitative data from studies on the chiral separation of amino acids using 1-butyl-3-methylimidazolium-based ionic liquids.

Table 1: Enantiomeric Enrichment of L-Phenylalanine using 1-Butyl-3-methylimidazolium L-prolinate in a Liquid-Liquid Extraction System [1]

Analyte	Chiral Ionic Liquid	Technique	Enantiomeric Excess (e.e.) of L-enantiomer
Phenylalanine	1-butyl-3-methylimidazolium L-prolinate	Liquid-Liquid Extraction	up to 36%

Table 2: Influence of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl) as an Additive on the Resolution of Dansylated Amino Acids in Chiral Ligand Exchange Capillary Electrophoresis [2]

Dansylated Amino Acid	Resolution (Rs) without [Bmim]Cl	Resolution (Rs) with [Bmim]Cl
Dns-Met	Not specified	5.31
Dns-Thr	Not specified	4.61
Dns-Ser	Not specified	3.21

Note: The primary chiral selector in this system was a Zn(II)-L-arginine complex. [Bmim]Cl acted as an achiral performance-enhancing additive.

Experimental Protocols

Protocol 1: Chiral Separation of Dansylated Amino Acids using Capillary Electrophoresis with a [Bmim]Cl Additive

This protocol is based on the methodology for enhancing chiral separation using an achiral imidazolium-based ionic liquid as an additive in a chiral ligand exchange capillary electrophoresis (CLE-CE) system.[2]

1. Preparation of Background Electrolyte (BGE):

• Prepare a stock solution of the chiral selector, for example, 50 mM Zn(II)-L-arginine complex.
• Prepare a stock solution of 1-butyl-3-methylimidazolium chloride ([Bmim]Cl).
• The final BGE is prepared by mixing the chiral selector stock, [Bmim]Cl stock to the desired concentration, and adjusting the pH with an appropriate buffer (e.g., phosphate or borate buffer).

2. Sample Preparation (Dansylation of Amino Acids):

• Dissolve the racemic amino acid mixture in a suitable buffer.
• Add a solution of dansyl chloride in acetone.
• Allow the reaction to proceed in the dark at a controlled temperature.
• Quench the reaction and dilute the sample with the BGE prior to injection.

3. Capillary Electrophoresis Conditions:

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 375 µm o.d., effective length 40 cm).
• Capillary Conditioning: Rinse the new capillary sequentially with 1 M NaOH, deionized water, and finally with the BGE.
• BGE: Zn(II)-L-arginine complex with an optimized concentration of [Bmim]Cl.
• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).
• Applied Voltage: 15-25 kV.
• Temperature: 25°C.
• Detection: UV detector at a wavelength appropriate for dansylated derivatives (e.g., 340 nm).

4. Data Analysis:

• Calculate the resolution (Rs) between the enantiomer peaks using the standard formula: Rs = 2(t_R2 - t_R1) / (w1 + w2), where t_R are the migration times and w are the peak widths at the base.

Visualizations

References

• 1. Chiral Ionic Liquids: Structural Diversity, Properties and Applications in Selected Separation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ionike.com [ionike.com]

Application Notes and Protocols for 1-Butylimidazole in Antimicrobial Drug Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-butylimidazole and its derivatives in the development of novel antifungal and antibacterial agents. This document includes summaries of antimicrobial activity, detailed experimental protocols for synthesis and testing, and visualizations of key molecular pathways.

Introduction

Mechanism of Action

The primary antifungal mechanism of imidazole derivatives involves the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane. Specifically, these compounds target and inhibit the enzyme lanosterol 14-α-demethylase, which is essential for the conversion of lanosterol to ergosterol.[9] This disruption leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately compromising the integrity and function of the fungal cell membrane.[9]

In bacteria, the mechanisms of action for 1-butylimidazole derivatives can be more varied. One key pathway affected is peptidoglycan synthesis, a process essential for the integrity of the bacterial cell wall.[10] By interfering with the enzymes involved in the cross-linking of peptidoglycan chains, these compounds can weaken the cell wall, leading to cell lysis and death.[9][10] Additionally, some imidazole derivatives have been shown to inhibit quorum sensing, a cell-to-cell communication system that bacteria use to coordinate virulence and biofilm formation.[11][12][13][14][15]

Data Presentation: Antimicrobial Activity

The following tables summarize the quantitative antimicrobial activity of various 1-butylimidazole derivatives as reported in the literature. These values, primarily Minimum Inhibitory Concentrations (MICs), provide a clear comparison of the potency of different compounds against a range of microbial pathogens.

Table 1: Antifungal Activity of 1-Butylimidazole Derivatives

Compound ID	Fungal Strain	MIC (µg/mL)	Reference
3a	Candida albicans	-	[7]
3b	Candida albicans	-	[7]
3d	Candida albicans	-	[7]
3e	Candida albicans	-	[7]
1e	Candida albicans 128	≤56.2	[16]
2d-f	Candida albicans 128	14-28.1	[16]
3a	Candida albicans 128	14	[16]
4a	Candida albicans 128	14	[16]
6j	Candida albicans 128	14	[16]

Note: Specific MIC values for compounds 3a, 3b, 3d, and 3e against C. albicans were described as showing "better antifungal activities" but quantitative data was not provided in the abstract.[7]

Table 2: Antibacterial Activity of 1-Butylimidazole Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
3b	S. aureus	-	[7]
3c	S. aureus	-	[7]
3e	S. aureus	-	[7]
3f	S. aureus	-	[7]
3b	B. subtilis	-	[7]
3c	B. subtilis	-	[7]
3e	B. subtilis	-	[7]
3f	B. subtilis	-	[7]
3a	P. aeruginosa	-	[7]
3c	P. aeruginosa	-	[7]
1e	S. aureus ATCC 25923	28.1	[16]
1e	E. coli ATCC 25922	56.2	[16]
2d	P. aeruginosa ATCC 27853	14	[16]
2e	P. aeruginosa ATCC 27853	14	[16]
2f	P. aeruginosa ATCC 27853	14	[16]
3a	P. aeruginosa ATCC 27853	14	[16]
4a	P. aeruginosa ATCC 27853	14	[16]
6j	P. aeruginosa ATCC 27853	14	[16]

Note: Specific MIC values for compounds 3b, 3c, 3e, and 3f against S. aureus and B. subtilis, and for 3a and 3c against P. aeruginosa were described as showing "good activities" but quantitative data was not provided in the abstract.[7]

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

Materials:

• 1-Methylimidazole

• 1-Chlorobutane

• Toluene (or other suitable solvent)

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Nitrogen inlet

Procedure:

• Set up a round-bottom flask with a reflux condenser and a nitrogen inlet.

• Add 1-methylimidazole and toluene to the flask.

• Slowly add 1-chlorobutane to the reaction mixture while stirring.

• Heat the mixture to reflux (typically around 75°C) and maintain for 24-72 hours under a nitrogen atmosphere.

• After the reaction is complete (indicated by the formation of two phases), cool the mixture to room temperature.

• Wash the viscous liquid product several times with ethyl acetate to remove any unreacted starting materials.

• Dry the resulting 1-butyl-3-methylimidazolium chloride under vacuum.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the standardized broth microdilution method for determining the MIC of antimicrobial compounds.[21][22][23][24][25]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Test compounds (1-butylimidazole derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic/antifungal (e.g., ciprofloxacin, fluconazole)

• Sterile saline

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: From a pure 18-24 hour culture, suspend several colonies in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Compound Dilution: Prepare a stock solution of the test compound. Perform serial two-fold dilutions of the compound in the appropriate broth directly in the 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well containing the diluted compound. Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. Growth can be assessed visually or by using a microplate reader to measure optical density.

Protocol 3: Agar Disk Diffusion Assay for Zone of Inhibition

This protocol describes the agar disk diffusion method to qualitatively assess the antimicrobial activity of a compound.[26][27][28][29][30]

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Test compounds dissolved in a suitable solvent

• Positive control antibiotic/antifungal disks

• Sterile swabs

• Forceps

• Ruler or calipers

Procedure:

• Inoculum Preparation: Prepare a microbial suspension and adjust its turbidity to a 0.5 McFarland standard.

• Plate Inoculation: Dip a sterile swab into the inoculum suspension. Rotate the swab against the side of the tube to remove excess fluid. Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.

• Disk Application: Aseptically apply paper disks impregnated with a known concentration of the test compound onto the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar. Place a positive control disk on the same plate.

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• Measurement: After incubation, measure the diameter of the zone of complete inhibition around each disk in millimeters.

Visualizations of Molecular Pathways and Workflows

The following diagrams illustrate the key signaling pathways targeted by 1-butylimidazole derivatives and a typical experimental workflow.

Caption: Antifungal mechanism of 1-butylimidazole derivatives.

Caption: Antibacterial mechanism targeting cell wall synthesis.

Caption: Inhibition of bacterial quorum sensing.

Caption: Workflow for antimicrobial activity testing.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Butylimidazole 98 4316-42-1 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. 1-Butylimidazole [webbook.nist.gov]
• 5. 1-Butylimidazole | 4316-42-1 [amp.chemicalbook.com]
• 6. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. 1-Butylimidazole-derived ionic liquids: synthesis, characterisation and evaluation of their antibacterial, antifungal and anticancer activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. hereditybio.in [hereditybio.in]
• 10. The Membrane Steps of Bacterial Cell Wall Synthesis as Antibiotic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quorum Sensing and Biofilm Disrupting Potential of Imidazole Derivatives in Chromobacterium violaceum Using Antimicrobial and Drug Discovery Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Quorum Sensing and Biofilm Disrupting Potential of Imidazole Derivatives in Chromobacterium violaceum Using Antimicrobial and Drug Discovery Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. N-alkylimidazole derivatives as potential inhibitors of quorum sensing in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. rsc.org [rsc.org]
• 19. rsc.org [rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 22. youtube.com [youtube.com]
• 23. protocols.io [protocols.io]
• 24. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 25. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 26. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 27. hardydiagnostics.com [hardydiagnostics.com]
• 28. uomus.edu.iq [uomus.edu.iq]
• 29. microbe-investigations.com [microbe-investigations.com]
• 30. microchemlab.com [microchemlab.com]

Electrochemical Window of 1-Butylimidazole-Based Ionic Liquids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for determining the electrochemical window of ionic liquids (ILs) derived from 1-butylimidazole. These materials are of significant interest in various fields, including electrochemistry, catalysis, and drug development, owing to their unique properties such as low vapor pressure, high thermal stability, and wide electrochemical stability.[1][2]

Introduction to 1-Butylimidazole-Based Ionic Liquids

Ionic liquids are salts that are liquid at or near room temperature. 1-Butylimidazole is a common precursor for a versatile class of imidazolium-based ILs. The synthesis typically involves the quaternization of the nitrogen atom in the 1-butylimidazole ring with an alkyl halide, followed by an anion exchange to introduce the desired counter-anion.[2] This modular synthesis allows for the fine-tuning of the ILs' physicochemical properties, including their electrochemical window, by varying the cation and anion. Common anions include tetrafluoroborate (BF₄⁻), hexafluorophosphate (PF₆⁻), and bis(trifluoromethylsulfonyl)imide (TFSI⁻).[2]

The electrochemical window (EW) is a critical parameter for ILs used in electrochemical applications. It defines the potential range within which the IL is stable and does not undergo oxidation or reduction. A wider electrochemical window is generally desirable for applications such as batteries, supercapacitors, and electrocatalysis.[1][3]

Data Presentation: Electrochemical Windows

The electrochemical window of 1-butylimidazole-based ionic liquids is significantly influenced by the nature of the anion and, to a lesser extent, the substitution on the imidazolium cation. The following table summarizes the electrochemical window values for several common 1-butylimidazole-based ionic liquids.

Cation	Anion	Electrochemical Window (V)	Working Electrode	Reference Electrode	Notes
1-Butyl-3-methylimidazolium ([BMIM]⁺)	Hexafluorophosphate (PF₆⁻)	~4.5	Platinum	Ag wire	[2]
1-Butyl-3-methylimidazolium ([BMIM]⁺)	Tetrafluoroborate (BF₄⁻)	~2.5 - 4.2	Platinum / Glassy Carbon	Ag wire / Ag/Ag⁺	[3][4]
1-Butyl-3-methylimidazolium ([BMIM]⁺)	Bis(trifluoromethylsulfonyl)imide (TFSI⁻)	~4.7	Not specified	Not specified
1-Butyl-3-methylimidazolium ([BMIM]⁺)	Triflate (OTf⁻)	~4.0	Gold/Platinum	Ag/AgCl	[5]
1-Butyl-2,3-dimethylimidazolium ([BMMIM]⁺)	Tetrafluoroborate (BF₄⁻)	Wider than [BMIM][BF₄]	Not specified	Not specified	Substitution at the C2 position can enhance stability.
1-Butyl-3-vinylimidazolium ([BVIM]⁺)	Bromide (Br⁻)	1.6 - 2.5	Not specified	Not specified	[6]

Note: The electrochemical window is highly dependent on the experimental conditions, including the purity of the ionic liquid (especially water content), the type of working and reference electrodes, and the cutoff current density used to define the limits.[5][7][8]

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Bromide ([BMIM][Br])

This protocol describes a general method for the synthesis of the precursor 1-butyl-3-methylimidazolium bromide.

Materials:

• 1-Butylimidazole

• 1-Bromobutane

• Ethyl acetate

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine equimolar amounts of 1-butylimidazole and 1-bromobutane.

• Stir the mixture at room temperature or with gentle heating (e.g., 60-70 °C) for 24-48 hours. The reaction progress can be monitored by the formation of a viscous, biphasic mixture.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the resulting viscous ionic liquid with ethyl acetate multiple times to remove any unreacted starting materials. The ionic liquid will form the lower phase.

• Separate the ionic liquid phase and remove any residual ethyl acetate using a rotary evaporator.

• Dry the final product under high vacuum to remove any volatile impurities.

Protocol 2: Anion Exchange for the Synthesis of [BMIM][BF₄] or [BMIM][PF₆]

This protocol outlines the subsequent anion exchange reaction to produce ionic liquids with different anions.

Materials:

• 1-Butyl-3-methylimidazolium bromide ([BMIM][Br])

• Sodium tetrafluoroborate (NaBF₄) or Potassium hexafluorophosphate (KPF₆)

• Acetone or Dichloromethane

• Deionized water

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the synthesized [BMIM][Br] in a suitable solvent like acetone or dichloromethane.

• In a separate flask, dissolve an equimolar amount of the desired salt (e.g., NaBF₄ or KPF₆) in deionized water.

• Slowly add the aqueous salt solution to the stirred solution of [BMIM][Br].

• A precipitate of NaBr or KBr will form. Stir the mixture for several hours to ensure complete reaction.

• Separate the organic phase containing the desired ionic liquid.

• Wash the organic phase with small portions of deionized water to remove any remaining bromide salt. A silver nitrate test on the aqueous washings can be performed to check for the absence of bromide ions.

• Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄).

• Filter the solution and remove the solvent using a rotary evaporator.

• Dry the final ionic liquid under high vacuum for an extended period to remove any residual water and solvent.

Protocol 3: Determination of the Electrochemical Window by Cyclic Voltammetry

This protocol provides a detailed methodology for measuring the electrochemical window of a 1-butylimidazole-based ionic liquid.

Materials and Equipment:

• Potentiostat

• Three-electrode electrochemical cell

• Working electrode (e.g., Glassy Carbon or Platinum)

• Reference electrode (e.g., Ag/Ag⁺ or a silver wire pseudo-reference)[4][7]

• Counter electrode (e.g., Platinum wire)

• The synthesized and dried 1-butylimidazole-based ionic liquid

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Preparation:

  • Thoroughly clean and polish the working electrode according to standard procedures.

  • Ensure the ionic liquid is rigorously dried under high vacuum to minimize the influence of water, which can significantly narrow the electrochemical window.[8]

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

• Measurement:

  • Place a sufficient amount of the dried ionic liquid into the electrochemical cell to ensure proper immersion of the electrodes.

  • Purge the cell with an inert gas for at least 15-20 minutes to remove any dissolved oxygen. Maintain a gentle inert gas flow over the ionic liquid during the measurement.

  • Connect the electrodes to the potentiostat.

  • Perform a cyclic voltammetry (CV) scan. Start from the open-circuit potential and scan towards the negative potential limit first, then reverse the scan towards the positive potential limit, and finally return to the initial potential.

  • Typical scan rates are between 10 and 100 mV/s.

• Data Analysis:

  • The electrochemical window is determined from the resulting voltammogram.

  • The cathodic (reductive) and anodic (oxidative) limits are defined as the potentials at which a significant increase in current is observed.

  • A common method is to define these limits at a specific cutoff current density (e.g., 0.1, 0.5, or 1.0 mA/cm²).[5]

  • The electrochemical window is the difference between the anodic and cathodic potential limits.

Visualizations

Caption: General workflow for the synthesis of 1-butylimidazole-based ionic liquids.

Caption: Workflow for determining the electrochemical window using cyclic voltammetry.

Applications in Research and Drug Development

The wide electrochemical window and tunable properties of 1-butylimidazole-based ionic liquids make them suitable for a range of applications:

• Electrochemistry: They serve as electrolytes in batteries, supercapacitors, and fuel cells, where a wide electrochemical window is crucial for high performance and stability.[1]

• Electrosynthesis: Their ability to dissolve a wide range of organic and inorganic compounds, coupled with their electrochemical stability, makes them excellent media for electrosynthesis.

• Drug Delivery: The tunable nature of these ionic liquids allows for the design of novel drug delivery systems. Certain ionic liquids have shown potential as antibacterial, antifungal, and anticancer agents.

• Biocatalysis: They can provide a stable environment for enzymes, enhancing their activity and stability in biocatalytic processes.

Conclusion

1-Butylimidazole-based ionic liquids offer a versatile platform for the development of advanced materials with tailored electrochemical properties. A thorough understanding and accurate determination of their electrochemical window are essential for their effective application. The protocols and data presented in this document provide a foundational guide for researchers and professionals working with these promising materials.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ceder.berkeley.edu [ceder.berkeley.edu]
• 3. mdpi.com [mdpi.com]
• 4. wssp.cm.utexas.edu [wssp.cm.utexas.edu]
• 5. Different Reactions Define the Electrochemical Window in 1‐Butyl‐3‐Methylimidazolium Triflate on Gold and Platinum Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Butylimidazole as a Curing Agent for Epoxy Resins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 1-butylimidazole as a curing agent for epoxy resins. This document includes detailed experimental protocols for sample preparation, curing, and characterization, as well as a summary of the resulting material properties. The information is intended to guide researchers in the formulation and evaluation of epoxy systems for various applications, including those in advanced materials and drug delivery systems where controlled curing and specific mechanical properties are crucial.

Introduction

1-Butylimidazole is a heterocyclic organic compound that functions as an effective catalytic curing agent for epoxy resins. Unlike traditional amine or anhydride hardeners, 1-butylimidazole initiates anionic homopolymerization of the epoxy resin at elevated temperatures. This mechanism offers several advantages, including the potential for formulating stable one-component systems with a long pot life at ambient temperature, followed by rapid curing upon heating. The bulky butyl group on the imidazole ring influences the curing kinetics and the final properties of the cured thermoset.

Curing Mechanism

The curing of epoxy resins with 1-butylimidazole proceeds via an anionic polymerization mechanism. The lone pair of electrons on the nitrogen atom of the imidazole ring initiates the ring-opening of an epoxy group, forming an adduct. This adduct then acts as the propagating species, continuing to open further epoxy rings and leading to the formation of a crosslinked polymer network.

Technical Notes & Optimization

Troubleshooting low yield in 1-Butylimidazole synthesis

This technical support center provides troubleshooting guidance for common issues encountered during the synthesis of 1-butylimidazole, a key intermediate in the development of pharmaceuticals and ionic liquids.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-butylimidazole?

The most prevalent method is the N-alkylation of imidazole with a butyl halide, such as 1-bromobutane or 1-chlorobutane, in the presence of a base. This reaction is typically carried out in a polar aprotic solvent.

Q2: What kind of yields can I expect from this synthesis?

Reported yields for the N-alkylation of imidazole to produce 1-butylimidazole typically range from 70-90%. However, yields can be significantly lower if the reaction conditions are not optimized or if purification is not performed carefully.

Q3: What are the key factors that influence the yield of the reaction?

Several factors can impact the final yield, including the choice of base, solvent, reaction temperature, and the purity of the starting materials. Careful control of these parameters is crucial for a successful synthesis.

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a straightforward and effective method for monitoring the progress of the reaction. By spotting the reaction mixture alongside the imidazole starting material, you can observe the disappearance of the starting material and the appearance of the 1-butylimidazole product. A co-spot of the starting material and the reaction mixture can help to clearly distinguish the product from the reactant.

Troubleshooting Guide: Low Yield

Low yield is a frequent issue in the synthesis of 1-butylimidazole. The following sections address common causes and provide solutions.

Problem 1: Incomplete Reaction

An incomplete reaction is a primary cause of low yield. This can be diagnosed by the presence of a significant amount of unreacted imidazole in the crude product, observable via TLC analysis.

Q5: My TLC analysis shows a large amount of unreacted imidazole even after a prolonged reaction time. What could be the cause?

Several factors can lead to an incomplete reaction:

• Insufficient Base: The base is crucial for deprotonating imidazole, making it nucleophilic enough to react with the butyl halide. An insufficient amount of base will result in unreacted imidazole.

• Low Reaction Temperature: The reaction rate is temperature-dependent. If the temperature is too low, the reaction may proceed very slowly or not at all.

• Poor Quality Reagents: The purity of imidazole, butyl halide, and the base can affect the reaction. Impurities can interfere with the reaction or consume the reagents.

• Inefficient Stirring: In a heterogeneous reaction mixture, vigorous stirring is essential to ensure proper mixing of the reactants.

Solutions:

• Optimize Base Stoichiometry: Ensure at least a stoichiometric equivalent of base is used relative to imidazole. An excess of the base can sometimes be beneficial.

• Increase Reaction Temperature: Gradually increase the reaction temperature while monitoring the reaction progress by TLC. Be cautious, as excessively high temperatures can lead to side reactions.

• Use High-Purity Reagents: Ensure all reagents are of high purity and are handled under appropriate conditions (e.g., anhydrous conditions if using a water-sensitive base).

• Improve Stirring: Use a suitable stir bar and a stir plate that can provide vigorous and consistent stirring throughout the reaction.

Problem 2: Formation of Side Products

The formation of byproducts can significantly reduce the yield of the desired 1-butylimidazole.

Q6: I observe an additional spot on my TLC plate that is less polar than 1-butylimidazole. What could this be?

A common side product in the N-alkylation of imidazole is the dialkylated product, 1,3-dibutylimidazolium bromide. This occurs when the already formed 1-butylimidazole acts as a nucleophile and reacts with another molecule of butyl bromide.

Solutions to Minimize Dialkylation:

• Control Stoichiometry: Use a slight excess of imidazole relative to the butyl halide. This ensures that the butyl halide is the limiting reagent, reducing the likelihood of a second alkylation.

• Slow Addition of Alkylating Agent: Adding the butyl bromide dropwise to the reaction mixture can help to maintain a low concentration of the alkylating agent, disfavoring the second alkylation step.

• Optimize Reaction Time: Monitor the reaction closely by TLC and stop the reaction once the starting imidazole is consumed to prevent further reaction to the dialkylated product.

Problem 3: Product Loss During Workup and Purification

A significant amount of product can be lost during the isolation and purification steps.

Q7: My reaction seems to have gone to completion according to TLC, but my final isolated yield is low. Where could I be losing my product?

Product loss can occur at several stages of the workup and purification process:

• Extraction: 1-Butylimidazole has some solubility in water. During the aqueous workup, some product may remain in the aqueous layer.

• Distillation: If purifying by distillation, product can be lost if the distillation is carried out too quickly or if the vacuum is not properly controlled.

• Column Chromatography: Improper choice of eluent or packing of the column can lead to poor separation and loss of product.

Solutions to Minimize Product Loss:

• Efficient Extraction: When performing a liquid-liquid extraction, ensure to extract the aqueous layer multiple times with the organic solvent to maximize the recovery of the product.

• Careful Distillation: Perform the distillation slowly and ensure the collection flask is properly cooled. For vacuum distillation, carefully control the pressure to avoid bumping and loss of product.

• Optimized Chromatography: If using column chromatography, perform a preliminary TLC analysis to determine the optimal eluent system for good separation between the product and any impurities.

Experimental Protocols

Below are detailed methodologies for the synthesis of 1-butylimidazole.

Protocol 1: Synthesis using Sodium Hydroxide in Methanol

Materials:

• Imidazole

• 1-Bromobutane

• Sodium Hydroxide (10 M solution)

• Methanol

• Chloroform

• Magnesium Sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve imidazole (0.2 mole) in a mixture of methanol (30 ml) and 10 M sodium hydroxide solution (30 ml).

• Maintain the temperature of the solution between 30-40 °C.

• Add 1-bromobutane (0.255 mole) dropwise to the stirred solution.

• After the addition is complete, heat the reaction mixture to reflux and stir for 12 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extract the residue with chloroform (2 x 50 ml).

• Dry the combined organic extracts over anhydrous magnesium sulfate.

• Filter off the drying

Preventing degradation of 1-Butylimidazole during high-temperature reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 1-butylimidazole and related imidazolium-based compounds during high-temperature reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction involving a 1-butyl-3-methylimidazolium ([bmim])-based ionic liquid is turning dark at elevated temperatures (e.g., 150°C). What could be the cause?

A1: Discoloration at high temperatures is a common indicator of thermal degradation. For 1-butyl-3-methylimidazolium-based ionic liquids, this can occur even below the decomposition temperature determined by thermogravimetric analysis (TGA).[1] Prolonged heating can lead to the formation of various degradation products.[1][2][3] The specific anion of your ionic liquid plays a crucial role; for instance, ionic liquids with more basic anions like acetate ([OAc]) are generally less thermally stable than those with chloride ([Cl]) or methyl sulfate ([MeSO₄]) anions.[2][3]

Q2: What are the primary degradation products I should be aware of when heating 1-butyl-3-methylimidazolium-based ionic liquids?

A2: At elevated temperatures, 1-butyl-3-methylimidazolium cations can decompose to form a variety of volatile and non-volatile products. Common degradation products include 1-butylimidazole and 1-methylimidazole.[1][2] Other byproducts can consist of alkylamines, N-alkylamides, and alcohols.[2][3] The accumulation of these products can further decrease the thermal stability of the ionic liquid.[1][2]

Q3: How can I minimize the degradation of my 1-butylimidazole-containing compound during a high-temperature reaction?

A3: To minimize degradation, consider the following strategies:

• Inert Atmosphere: Conduct your reaction under an inert atmosphere (e.g., nitrogen or argon). This helps to prevent side oxidative processes.[1]

• Temperature Control: Use the lowest possible temperature required for your reaction to proceed efficiently. Even temperatures around 150°C can cause slow degradation over several hours.[1]

• Purity of Starting Material: Ensure the high purity of your 1-butylimidazole or ionic liquid. Impurities can catalyze degradation pathways. Purification methods such as distillation or column chromatography may be necessary.[4]

• Choice of Anion: If using an ionic liquid, select one with a less basic anion, as this generally corresponds to higher thermal stability. The stability order is typically [bmim][OAc] < [bmim][Cl] < [bmim][MeSO₄].[2][3]

• Additives/Stabilizers: While less common for pure 1-butylimidazole, in the context of ionic liquids used for specific applications like dissolving cellulose, additives such as amino acids have been shown to inhibit degradation.[5] The development of ionic liquids with antioxidant properties, for instance, by using anions derived from vitamin C, is also an area of research.[6]

Q4: How should I properly store 1-butylimidazole and its derivatives to ensure stability?

A4: Proper storage is crucial to prevent degradation over time. It is recommended to store 1-butylimidazole and related ionic liquids in a cool, dry, and dark place.[7][8] Using a tightly sealed, dark glass bottle is advisable.[7] For particularly sensitive compounds, storage under an inert atmosphere can provide additional protection.[7]

Data Presentation: Thermal Degradation of 1-Butyl-3-methylimidazolium ([bmim])-Based Ionic Liquids

The following table summarizes the weight loss of different [bmim]-based ionic liquids after thermal treatment at 150°C, illustrating the impact of the anion on thermal stability.

Ionic Liquid	Treatment Duration (hours)	Weight Loss (%)	Key Volatile Degradation Products Identified
[bmim][OAc]	6	8	1-Methanol, Acetic acid methyl ester, 1-Butylimidazole, 1-Methyl-1H-Imidazole
24	25	1-Methanol, Acetic acid methyl ester, 1-Butylimidazole, 1-Methyl-1H-Imidazole, N-methyl-Formamide
[bmim][Cl]	6	< 1	1-Chloromethane, 1-Methyl-1H-Imidazole
24	~1	1-Chloromethane, 1-Chlorobutane, 1-Butylimidazole, 1-Methyl-1H-Imidazole
[bmim][MeSO₄]	6	< 1	1-Methanol, 1-Methyl-1H-Imidazole
24	< 1	1-Methanol, 1-Methyl-1H-Imidazole

Data extracted from a study on the thermal stability of 1-butyl-3-methylimidazolium-based ionic liquids. The weight loss was measured after holding the samples in a vacuum oven at 60°C overnight following the thermal treatment.[1]

Experimental Protocols

Protocol: Purification of 1-Butylimidazole via Vacuum Distillation

This protocol describes a general procedure for the purification of 1-butylimidazole to remove non-volatile impurities that could contribute to degradation at high temperatures.

Materials:

• Crude 1-butylimidazole

• Round-bottom flask

• Short path distillation head with a condenser and collection flask

• Vacuum pump

• Heating mantle with a stirrer

• Thermometer

• Cold trap (recommended)

Procedure:

• Setup: Assemble the distillation apparatus. Ensure all glassware is clean and dry. Use appropriate joint grease for all connections to ensure a good seal.

• Charging the Flask: Charge the round-bottom flask with the crude 1-butylimidazole. Add a magnetic stir bar for smooth boiling.

• Applying Vacuum: Slowly and carefully apply a vacuum to the system. A cold trap between the apparatus and the vacuum pump is recommended to protect the pump.

• Heating: Begin heating the flask gently with the heating mantle while stirring.

• Distillation: Monitor the temperature of the vapor. 1-Butylimidazole has a boiling point of 114-116 °C at 12 mmHg.[9] Collect the fraction that distills over at a constant temperature.

• Completion: Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

• Storage: Transfer the purified 1-butylimidazole to a clean, dry, and dark glass bottle, and store it in a cool, dry place.[7][8]

Visualizations

Degradation Pathway of 1-Butyl-3-methylimidazolium Cation

Caption: A simplified signaling pathway illustrating the base-catalyzed degradation of the 1-butyl-3-methylimidazolium cation via an N-heterocyclic carbene intermediate.

Troubleshooting Workflow for 1-Butylimidazole Degradation

Caption: A logical workflow for troubleshooting and preventing the degradation of 1-butylimidazole in high-temperature reactions.

References

• 1. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. Inhibiting degradation of cellulose dissolved in ionic liquids via amino acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 7. researchgate.net [researchgate.net]
• 8. 1-Butylimidazole(4316-42-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. 1-Butylimidazole 98 4316-42-1 [sigmaaldrich.com]

Optimizing reaction conditions for N-alkylation of imidazole with butyl halides

Welcome to the technical support center for the N-alkylation of imidazole with butyl halides. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your reaction conditions and resolve common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the N-alkylation of imidazole with butyl halides?

A1: The most common methods include conventional heating, microwave-assisted synthesis, and phase-transfer catalysis (PTC).[1][2][3] Conventional heating is a traditional approach involving refluxing the reactants in a suitable solvent.[4][5] Microwave-assisted synthesis offers a more rapid and energy-efficient alternative, often leading to shorter reaction times and improved yields.[2][3][6] Phase-transfer catalysis is particularly useful for reactions involving immiscible phases, facilitating the transfer of the imidazolide anion to the organic phase for alkylation.[1][7][8][9]

Q2: Which butyl halide is the most reactive for N-alkylation of imidazole?

A2: The reactivity of butyl halides follows the order: butyl iodide > butyl bromide > butyl chloride.[10] This is due to the bond strength of the carbon-halogen bond, with the C-I bond being the weakest and therefore the most easily cleaved during nucleophilic substitution.

Q3: What is the role of the base in the N-alkylation of imidazole?

A3: The base is crucial for deprotonating the imidazole ring, forming the imidazolide anion. This anion is a much stronger nucleophile than neutral imidazole and readily attacks the butyl halide.[10][11] Common bases include sodium hydroxide (NaOH), potassium hydroxide (KOH), potassium carbonate (K₂CO₃), and sodium hydride (NaH).[4][5][10][12] The choice of base can influence the reaction rate and selectivity. Stronger bases like NaH will lead to a faster reaction but may require anhydrous conditions.[10]

Q4: How can I avoid the formation of di-alkylated products (imidazolium salts)?

A4: The formation of 1,3-dibutylimidazolium salts is a common side reaction, especially when an excess of the butyl halide is used.[1] To favor mono-alkylation, it is recommended to use a stoichiometric amount or a slight excess of imidazole relative to the butyl halide.[10] Controlling the reaction temperature and reaction time can also help minimize di-alkylation.

Q5: Why am I observing the formation of regioisomers in the N-alkylation of substituted imidazoles?

A5: When using a substituted imidazole, the deprotonation can result in an anion where the charge is shared between the two nitrogen atoms. This can lead to the alkylation occurring at either nitrogen, resulting in a mixture of regioisomers.[13][14] The regioselectivity is influenced by steric and electronic factors of the substituent on the imidazole ring.[14] For instance, bulky substituents may sterically hinder the attack at the adjacent nitrogen, favoring alkylation at the more accessible nitrogen.[14]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst or base: The base may be old or have absorbed moisture. 2. Low reaction temperature: The activation energy for the reaction may not be reached. 3. Poor solvent choice: The reactants may not be soluble enough in the chosen solvent. 4. Inactive butyl halide: The butyl halide may have degraded.	1. Use fresh, anhydrous base. 2. Increase the reaction temperature. Consider switching to microwave-assisted heating for more efficient energy transfer.[2][3] 3. Use a polar aprotic solvent like DMF, DMSO, or acetonitrile to improve solubility.[10] 4. Use a fresh bottle of butyl halide or purify the existing one.
Formation of Di-alkylated Side Product	1. Excess butyl halide: Using a molar excess of the alkylating agent favors di-alkylation.[10] 2. Prolonged reaction time or high temperature: These conditions can promote the second alkylation step.	1. Use a 1:1 or a slight excess of imidazole to butyl halide. 2. Monitor the reaction progress by TLC and stop the reaction once the mono-alkylated product is maximized. Consider running the reaction at a lower temperature.
Formation of Regioisomers (for substituted imidazoles)	1. Deprotonation at both nitrogen atoms: The negative charge on the imidazolide anion is delocalized.[13] 2. Steric and electronic effects: The substituent on the imidazole ring influences the site of alkylation.[14]	1. This is an inherent challenge. Separation of isomers can often be achieved by column chromatography.[13] 2. Consider using a protecting group strategy to block one of the nitrogen atoms if regioselectivity is critical. The use of a bulky protecting group can direct the alkylation to the less sterically hindered nitrogen.
Reaction is very slow	1. Weak base: Weaker bases like potassium carbonate may result in a slower reaction compared to stronger bases like sodium hydroxide or sodium hydride.[10] 2. Less reactive butyl halide: Butyl chloride is less reactive than butyl bromide or butyl iodide.[10] 3. Low temperature: The reaction rate is temperature-dependent.	1. Switch to a stronger base such as NaOH or KOH. For very sluggish reactions, NaH in an anhydrous solvent can be used. 2. Use butyl bromide or butyl iodide for a faster reaction. 3. Increase the reaction temperature or use microwave irradiation.[2][3]

Experimental Protocols

Protocol 1: Conventional N-alkylation of Imidazole with Butyl Bromide

This protocol is adapted from a standard procedure for the synthesis of 1-butylimidazole.[4]

Materials:

• Imidazole

• 1-Bromobutane

• Sodium hydroxide (NaOH)

• Methanol

• Chloroform

• Magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve imidazole (0.2 mole) in a mixture of methanol (30 ml) and a 10M sodium hydroxide solution (30 ml).

• Stir the solution and maintain the temperature between 30-40°C.

• Add 1-bromobutane (0.255 mole) dropwise to the stirred solution.

• After the addition is complete, reflux the reaction mixture for 12 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, evaporate the solvent under reduced pressure.

• Extract the residue with chloroform (2 x 50 ml).

• Dry the combined organic extracts over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the resulting oil by distillation to yield 1-butylimidazole.

Protocol 2: Microwave-Assisted N-alkylation of Imidazole

This is a generalized protocol based on the advantages of microwave synthesis for N-alkylation reactions.[2][3][6]

Materials:

• Imidazole

• Butyl halide (e.g., butyl bromide)

• Base (e.g., K₂CO₃)

• Solvent (e.g., acetonitrile or solvent-free)

Procedure:

• In a microwave-safe reaction vessel, combine imidazole (1 equivalent), butyl bromide (1.1 equivalents), and potassium carbonate (1.5 equivalents).

• If using a solvent, add a minimal amount of acetonitrile. For solvent-free conditions, ensure the reactants are well-mixed.

• Seal the vessel and place it in a microwave reactor.

• Set the reaction temperature to 100-120°C and the reaction time to 15-30 minutes. The optimal conditions may need to be determined empirically.

• After the reaction is complete and the vessel has cooled, filter off the solid base.

• If a solvent was used, evaporate it under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Visualizations

Caption: General experimental workflow for the N-alkylation of imidazole.

Caption: Troubleshooting logic for N-alkylation of imidazole.

References

• 1. researchgate.net [researchgate.net]
• 2. Microwave Assisted Reactions of Some Azaheterocylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.monash.edu [research.monash.edu]
• 4. prepchem.com [prepchem.com]
• 5. The Effect of N-Alkyl Substituents on the Usability of Imidazolium Cation-Based Ionic Liquids in Microemulsion Systems: A Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benthamscience.com [benthamscience.com]
• 7. researchgate.net [researchgate.net]
• 8. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 9. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 10. benchchem.com [benchchem.com]
• 11. exsyncorp.com [exsyncorp.com]
• 12. nbinno.com [nbinno.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Research Portal [ourarchive.otago.ac.nz]

Technical Support Center: Synthesis and Purification of 1-Butylimidazole

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for the synthesis and purification of 1-butylimidazole.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-butylimidazole?

A1: The most prevalent and industrially applied method for synthesizing 1-butylimidazole is the N-alkylation of imidazole.[1] This reaction typically involves treating imidazole with a butyl halide, such as 1-bromobutane or 1-chlorobutane, in the presence of a base.[1][2] Common bases used include sodium hydroxide or potassium carbonate, and the reaction is often carried out in a polar solvent.[1]

Q2: What are the primary impurities I should expect in my crude 1-butylimidazole?

A2: The most common impurity is unreacted imidazole. Other potential impurities include residual solvents from the synthesis, inorganic salts formed as byproducts (e.g., sodium bromide or potassium bromide), and potentially a small amount of 1,3-dibutylimidazolium salt if the reaction conditions are not carefully controlled.[3]

Q3: My crude product is a different color than the expected colorless to pale yellow liquid. What could be the cause?

A3: Discoloration can be indicative of several issues. The presence of certain impurities or degradation products can lead to a darker appearance. Overheating during synthesis or distillation can also cause the product to darken. It is crucial to monitor the reaction temperature and distillation conditions closely.

Q4: How can I monitor the progress of my synthesis reaction?

A4: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of the reaction. By spotting the reaction mixture alongside the starting material (imidazole), you can observe the consumption of the starting material and the formation of the product over time.

Q5: What are the recommended storage conditions for purified 1-butylimidazole?

A5: 1-Butylimidazole should be stored in a cool, dry place, away from sources of ignition and oxidizing agents. It is also advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from atmospheric moisture and carbon dioxide.

Troubleshooting Guides

Issue 1: Low Yield of 1-Butylimidazole

Possible Cause	Troubleshooting Step
Incomplete Reaction	Ensure the reaction has gone to completion by monitoring with TLC. If the reaction has stalled, consider extending the reaction time or gently increasing the temperature.
Inefficient Base	The choice and amount of base are critical. Ensure the base is sufficiently strong to deprotonate imidazole and is used in a slight excess. Sodium hydroxide or potassium hydroxide are commonly used.[1][4]
Loss during Workup	Significant product can be lost during the extraction and washing steps. Minimize the number of aqueous washes and ensure proper phase separation to avoid discarding the organic layer containing the product.
Suboptimal Reaction Temperature	The reaction temperature should be carefully controlled. Too low a temperature may result in a slow reaction rate, while too high a temperature can lead to side reactions and degradation.

Issue 2: Presence of Unreacted Imidazole in the Final Product

Possible Cause	Troubleshooting Step
Insufficient Alkylating Agent	Ensure that the molar ratio of the butyl halide to imidazole is appropriate. A slight excess of the alkylating agent can help drive the reaction to completion.
Ineffective Purification	Unreacted imidazole can be challenging to remove due to its polarity. An acid-base extraction is highly effective for this purpose. Alternatively, column chromatography with an appropriate solvent system can be used.
Co-distillation	If the boiling points of 1-butylimidazole and imidazole are close under the distillation conditions, some imidazole may co-distill with the product. Using vacuum distillation can help to better separate the two compounds by lowering their boiling points.

Issue 3: Product Contamination with Inorganic Salts

Possible Cause	Troubleshooting Step
Incomplete Removal After Reaction	Inorganic salts (e.g., NaBr, KBr) are byproducts of the synthesis. After the reaction, these salts should be filtered off. If they are soluble in the reaction solvent, an aqueous wash will effectively remove them.
Precipitation During Storage	If the product was not thoroughly dried, residual water can cause dissolved salts to precipitate over time. Ensure the final product is dried over a suitable drying agent (e.g., anhydrous magnesium sulfate) before storage.

Data Presentation

Table 1: Comparison of Purification Methods for 1-Butylimidazole

Purification Method	Typical Purity Achieved	Advantages	Disadvantages
Vacuum Distillation	> 99%[4]	Highly effective for removing non-volatile impurities and unreacted starting materials. Good for large-scale purification.	Requires specialized equipment. Potential for thermal degradation if not controlled properly.
Column Chromatography	> 98%	Can separate compounds with very similar boiling points. Good for small to medium scale.	Can be time-consuming and requires significant amounts of solvent.
Acid-Base Extraction	> 98% (after subsequent drying)	Specifically targets the removal of basic impurities like unreacted imidazole. Simple and cost-effective.	Requires the use of acids and bases, followed by thorough washing and drying steps.

Experimental Protocols

Protocol 1: Acid-Base Extraction for Removal of Unreacted Imidazole

• Dissolution: Dissolve the crude 1-butylimidazole in a water-immiscible organic solvent such as dichloromethane or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The unreacted imidazole, being basic, will be protonated and move into the aqueous phase. Repeat the wash 2-3 times.

• Neutralization and Back-Extraction (Optional): To recover the imidazole, the acidic aqueous layers can be combined, basified with a strong base (e.g., NaOH), and then extracted with an organic solvent.

• Water Wash: Wash the organic layer containing the purified 1-butylimidazole with deionized water to remove any residual acid.

• Brine Wash: Perform a final wash with a saturated sodium chloride solution (brine) to aid in the removal of water from the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 1-butylimidazole.

Protocol 2: Purification by Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry and the joints are properly sealed with vacuum grease.

• Sample Loading: Place the crude 1-butylimidazole into the distillation flask along with a magnetic stir bar for smooth boiling.

• Vacuum Application: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of 1-butylimidazole under the applied pressure (e.g., 114-116 °C at 12 mmHg).

• Discontinuation: Once the desired fraction has been collected, remove the heat source and allow the apparatus to cool to room temperature before releasing the vacuum.

Protocol 3: Purification by Column Chromatography

• Column Packing: Prepare a chromatography column with silica gel as the stationary phase, using a suitable solvent system (e.g., a mixture of ethyl acetate and petroleum ether) as the eluent.

• Sample Loading: Dissolve the crude 1-butylimidazole in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the chosen solvent system. The polarity of the eluent can be gradually increased (gradient elution) to effectively separate the components.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Analyze the collected fractions using TLC to identify which fractions contain the pure 1-butylimidazole.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Mandatory Visualization

Caption: Workflow for the Identification and Removal of Impurities from Synthesized 1-Butylimidazole.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. US5011934A - Process for preparing 1-alkylimidazoles - Google Patents [patents.google.com]
• 4. exsyncorp.com [exsyncorp.com]

Managing viscosity of 1-Butylimidazole based ionic liquids in experiments

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 1-butylimidazole based ionic liquids (ILs), focusing on the common experimental challenge of managing their viscosity.

Troubleshooting Guide

High viscosity in 1-butylimidazole based ionic liquids can pose significant challenges in handling, mixing, and processing. This guide provides a systematic approach to identifying the cause and implementing a solution.

Problem: Ionic Liquid is Too Viscous to Handle or Pipette Accurately

High viscosity can lead to inaccurate measurements, poor mixing, and difficulty in transferring the ionic liquid.

Troubleshooting Workflow

Caption: Troubleshooting workflow for managing high viscosity.

Frequently Asked Questions (FAQs)

General Viscosity Issues

Q1: My 1-butyl-3-methylimidazolium ([Bmim]) based ionic liquid is extremely viscous at room temperature. Is this normal?

A1: Yes, many ionic liquids, particularly those based on the [Bmim] cation, exhibit high viscosity at room temperature. This is primarily due to strong ion-ion interactions, including electrostatic forces, hydrogen bonds, and van der Waals forces.[1][2] The specific anion paired with the [Bmim] cation also plays a crucial role in determining the final viscosity.[3]

Q2: How does temperature affect the viscosity of my ionic liquid?

A2: Viscosity in ionic liquids is highly dependent on temperature. Increasing the temperature will significantly decrease the viscosity, making the liquid more fluid and easier to handle.[3][4] This relationship can often be described by the Vogel-Fulcher-Tammann (VFT) equation.[5][6] For example, the viscosity of 1-butyl-3-methylimidazolium tetrafluoroborate ([Bmim][BF4]) has been measured over a temperature range of 0 to 80 °C, showing a marked decrease with increasing temperature.[3]

Q3: I suspect water contamination in my IL. How does water affect viscosity?

A3: Water content can dramatically influence the thermophysical properties of ionic liquids. Even small amounts of water can act as an impurity and significantly reduce the viscosity of an IL.[7] This is because water molecules can disrupt the strong ion-ion interactions that are responsible for high viscosity. However, for certain applications like cellulose dissolution, the presence of water can be detrimental as it may interfere with the desired interactions.[8]

Experimental Manipulation of Viscosity

Q4: How can I reduce the viscosity of my ionic liquid for an experiment without changing its chemical nature?

A4: The most straightforward method is to increase the temperature. Heating the ionic liquid in a controlled manner (e.g., using a jacketed vessel or a temperature-controlled plate) will improve its fluidity.[9] Many ILs are thermally stable at elevated temperatures, but it is crucial to know the decomposition temperature of your specific IL to avoid degradation.[10] For example, prolonged treatment at 150 °C can cause partial degradation of some [Bmim]-based ILs.[10]

Q5: What co-solvents can be used to lower the viscosity of 1-butylimidazole based ILs?

A5: Adding a co-solvent is a very effective strategy. Common aprotic polar solvents are excellent choices. Studies have shown that N, N-dimethylformamide (DMF), N, N-dimethylacetamide (DMA), and dimethyl sulfoxide (DMSO) can significantly lower the viscosity of imidazolium-based ILs, even at low concentrations.[8][11] For instance, adding a small amount (e.g., 0.05 mass fraction) of these solvents can reduce the viscosity of an IL to half of its original value.[11] DMSO is particularly noted for its ability to decrease viscosity and facilitate mass transport without significantly disrupting the IL's fundamental hydrogen-bond network.[8]

Q6: How does the structure of the ionic liquid itself affect its viscosity?

A6: The molecular structure of the cation and anion is a primary determinant of viscosity.[2][12]

• Cation: For 1-alkyl-3-methylimidazolium cations, increasing the length of the alkyl chain (e.g., from butyl to hexyl or octyl) generally increases viscosity due to stronger van der Waals interactions.[1][5]

• Anion: The choice of anion has a profound effect. For the same [Bmim] cation, the viscosity can vary significantly. Anions that are larger or have a more distributed charge tend to form less viscous ILs. For common anions paired with [Bmim], the viscosity trend is often: bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻) < tetrafluoroborate ([BF4]⁻) < hexafluorophosphate ([PF6]⁻).[3]

Logical Diagram of Factors Influencing Viscosity

Caption: Key factors influencing the viscosity of ionic liquids.

Handling and Measurement

Q7: I'm having trouble pipetting my viscous ionic liquid accurately. What techniques should I use?

A7: Standard air displacement pipettes are often inaccurate for viscous liquids.[13] For best results:

• Use a Positive Displacement Pipette: These systems use a piston that is in direct contact with the liquid, eliminating issues with air cushions and ensuring accurate dispensing regardless of viscosity.[13]

• Use Reverse Pipetting: If using an air displacement pipette, the reverse pipetting technique is mandatory for medium-viscous fluids. This involves aspirating more liquid than needed and then dispensing only the set volume, leaving the excess in the tip.[13]

• Control Your Speed: Always use a very slow aspiration and dispensing speed.

• Pre-wet the Tip: Aspirate and dispense the liquid back into the source container two to three times. This wets the inside of the tip, which helps the liquid flow more easily.[13]

Data & Protocols

Quantitative Data

Table 1: Effect of Co-solvents on the Viscosity of 1-Hexyl-3-methylimidazolium Acetate ([C₆mim][OAc]) at 303.15 K

Co-solvent	Mass Fraction of Co-solvent	Viscosity Reduction
DMA	0.05	Approx. 50%
DMF	0.05	Approx. 50%
DMSO	0.05	Approx. 50%
Data derived from a study on the effects of solvents on IL viscosity, which showed that a small addition of solvent could lower the viscosity to one-half that of the pure IL.[11]

Table 2: Influence of Anion and Cation Alkyl Chain Length on Viscosity

Ionic Liquid	Viscosity Trend	Primary Reason
[Bmim][Tf₂N] vs. [Bmim][BF₄] vs. [Bmim][PF₆]	[Tf₂N]⁻ < [BF₄]⁻ < [PF₆]⁻	Anion size and interaction strength.[3]
[Bmim]⁺ vs. [Hmim]⁺ vs. [Omim]⁺ (with same anion)	[Bmim]⁺ < [Hmim]⁺ < [Omim]⁺	Increasing alkyl chain length increases van der Waals forces.[3][5]
(Note: [Bmim] = 1-butyl-3-methylimidazolium; [Hmim] = 1-hexyl-3-methylimidazolium; [Omim] = 1-octyl-3-methylimidazolium)

Experimental Protocols

Protocol 1: Viscosity Reduction by Temperature Adjustment

• Determine Thermal Stability: Before heating, confirm the decomposition temperature of your specific 1-butylimidazole based IL from literature or safety data sheets to establish a safe maximum temperature. Note that prolonged heating even below the decomposition temperature can cause degradation.[10]

• Setup: Place the vessel containing the ionic liquid on a calibrated hot plate with magnetic stirring or in a temperature-controlled water/oil bath.

• Heating: Gently increase the temperature in intervals (e.g., 10 °C).[4] Allow the system to equilibrate for at least 10-15 minutes at each new temperature.

• Monitoring: Monitor the viscosity either qualitatively (by observing stirring speed and flow) or quantitatively with a viscometer at each temperature interval.

• Handling: Perform experimental manipulations (e.g., reagent addition, sample transfer) once the desired fluidity is achieved.

Protocol 2: Viscosity Measurement Workflow

This protocol outlines a general procedure for measuring the dynamic viscosity of an ionic liquid using a rotational viscometer or a sealed system like an EMS viscometer, which is suitable for hygroscopic ILs.[4]

Caption: Experimental workflow for ionic liquid viscosity measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 5. researchgate.net [researchgate.net]
• 6. Viscosity of cellulose-imidazolium-based ionic liquid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Effect of Water on the Viscosities and Densities of 1-Butyl-3-methylimidazolium Dicyanamide and 1-Butyl-3-methylimidazolium Tricyanomethane at Atmospheric Pressure† | Semantic Scholar [semanticscholar.org]
• 8. Understanding the role of co-solvents in the dissolution of cellulose in ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. m.youtube.com [m.youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]

How to dry 1-Butylimidazole and remove water content effectively

This guide provides detailed information, troubleshooting advice, and frequently asked questions (FAQs) regarding the effective removal of water from 1-butylimidazole for research, scientific, and drug development applications.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove water from 1-butylimidazole?

Water is a common impurity in 1-butylimidazole that can significantly impact its performance in various applications.[1] As a precursor in the synthesis of many ionic liquids and active pharmaceutical ingredients, the presence of water can lead to undesirable side reactions, affect reaction kinetics, and alter the physicochemical properties of the final product.[2][3][4] For instance, in electrochemical applications, water can narrow the electrochemical window of ionic liquids derived from 1-butylimidazole. Therefore, effective drying is a crucial step to ensure reproducibility and achieve desired outcomes in experiments.

Q2: What are the primary methods for drying 1-butylimidazole?

Several methods are employed to dry 1-butylimidazole and related ionic liquids, each with its own advantages and limitations. The most common techniques include:

• Vacuum Drying: This involves heating the 1-butylimidazole under reduced pressure to evaporate water.[1][5][6] It is a widely used and effective method.

• Molecular Sieves: These are porous materials (zeolites) that selectively adsorb water molecules.[6][7] 3Å molecular sieves are particularly effective for removing water from organic solvents.[7][8]

• Azeotropic Distillation: This technique involves adding a solvent (entrainer) that forms a low-boiling azeotrope with water, which is then removed by distillation.[9][10]

• Inert Gas Sparging: Bubbling a dry, inert gas (like argon or nitrogen) through the liquid can effectively strip out dissolved water.[5]

Q3: How do I select the most appropriate drying method for my experiment?

The choice of drying method depends on several factors, including the required final water content, the volume of 1-butylimidazole to be dried, available equipment, and the thermal stability of other components in the mixture. The following diagram provides a decision-making workflow to help you select a suitable method.

References

• 1. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 2. exsyncorp.com [exsyncorp.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 6. researchgate.net [researchgate.net]
• 7. web.uvic.ca [web.uvic.ca]
• 8. google.com [google.com]
• 9. CN111675678A - A kind of deep drying water removal method for ionic liquid - Google Patents [patents.google.com]
• 10. Azeotropic distillation - Wikipedia [en.wikipedia.org]

Side reactions to consider when using 1-Butylimidazole as a base

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of 1-butylimidazole as a base in chemical synthesis. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to consider when using 1-butylimidazole as a base?

A1: The primary side reactions include:

• N-Alkylation/Acylation: As a nucleophilic base, 1-butylimidazole can be alkylated or acylated by electrophilic reagents in the reaction mixture, leading to the formation of 1-butyl-3-alkyl/acylimidazolium salts.

• N-Heterocyclic Carbene (NHC) Formation: The proton at the C2 position of the imidazole ring is weakly acidic. In the presence of a strong base or at elevated temperatures, 1-butylimidazole can be deprotonated to form a highly reactive N-heterocyclic carbene (NHC), which can lead to undesired catalytic cycles or reactions with substrates.

• Thermal Decomposition: At elevated temperatures, 1-butylimidazole and its derivatives can undergo decomposition, leading to byproducts such as 1-methylimidazole and 1-butene through dealkylation pathways.[1][2]

• Reactions with Labile Functional Groups: Due to its basicity and nucleophilicity, 1-butylimidazole can react with sensitive functional groups like epoxides, anhydrides, and acyl halides, leading to ring-opening or substitution reactions where it is incorporated into the product.[3][4]

Q2: My reaction is sluggish or incomplete when using 1-butylimidazole. What could be the issue?

A2: Several factors could contribute to this:

• Basicity: 1-Butylimidazole is a relatively mild base (pKa of its conjugate acid is around 7). If your reaction requires a stronger base for efficient proton abstraction, 1-butylimidazole may not be sufficient.

• Steric Hindrance: The butyl group on the nitrogen can create steric hindrance, potentially slowing down its action as a base or nucleophilic catalyst, especially with bulky substrates.

• Reagent Incompatibility: 1-Butylimidazole is known to be incompatible with a range of chemicals, including strong acids, peroxides, and certain halogenated compounds.[3] These incompatibilities can lead to the consumption or degradation of the base.

Q3: I am observing unexpected byproducts in my reaction. How can I identify if they are related to 1-butylimidazole?

A3: To identify byproducts related to 1-butylimidazole, you can:

• Run a Control Reaction: Conduct the reaction without your primary substrate to see if 1-butylimidazole reacts with other reagents or the solvent under the reaction conditions.

• Spectroscopic Analysis: Use techniques like NMR (look for the characteristic signals of the imidazolium ring) and Mass Spectrometry (look for masses corresponding to alkylated or acylated 1-butylimidazole) to characterize the byproducts.

• Literature Search: Review literature for similar reactions using imidazole-based bases to check for documented side reactions.

Troubleshooting Guides

Issue 1: Formation of Imidazolium Salt Byproducts

Symptoms:

• Reduced yield of the desired product.

• Presence of a new, often polar, byproduct in TLC or LC-MS analysis.

• 1H NMR of the crude product shows new aromatic signals consistent with an imidazolium ring.

Root Cause: 1-Butylimidazole has a nucleophilic N-3 nitrogen that can be readily alkylated or acylated by electrophiles in the reaction mixture.

Solutions:

• Choice of Base: If the nucleophilicity of 1-butylimidazole is the issue, consider a more sterically hindered, non-nucleophilic base like 2,6-lutidine or diisopropylethylamine (DIPEA).

• Order of Addition: Add 1-butylimidazole slowly to the reaction mixture, ensuring that the more reactive electrophile has already started to react with the intended nucleophile.

• Temperature Control: Running the reaction at a lower temperature can sometimes disfavor the alkylation/acylation of 1-butylimidazole.

Experimental Protocol to Minimize Imidazolium Salt Formation:

• Reagents: Substrate (1.0 eq), Electrophile (1.1 eq), 1-Butylimidazole (1.2 eq), Anhydrous Solvent (e.g., THF, DCM).

• Procedure:

  • Dissolve the substrate in the anhydrous solvent under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool the solution to the desired reaction temperature (e.g., 0 °C).

  • Slowly add the electrophile to the solution.

  • In a separate flask, prepare a solution of 1-butylimidazole in the anhydrous solvent.

  • Add the 1-butylimidazole solution dropwise to the reaction mixture over a period of 30-60 minutes.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction appropriately and proceed with workup and purification.

Issue 2: Suspected N-Heterocyclic Carbene (NHC) Mediated Side Reactions

Symptoms:

• Formation of unexpected rearrangement products.

• Evidence of transesterification or other acyl transfer reactions.

• Decomposition of starting materials or products at elevated temperatures.

Root Cause: At higher temperatures or in the presence of a strong base, 1-butylimidazole can be deprotonated at the C2 position to form a reactive N-heterocyclic carbene (NHC). This NHC can then act as a catalyst or reactant.

Solutions:

• Temperature Management: Avoid excessive heating. If high temperatures are necessary, consider a different base that is less prone to NHC formation.

• Avoid Strong Bases: Do not use 1-butylimidazole in combination with stronger bases that could facilitate deprotonation at C2.

• Use of Additives: In some cases, additives can suppress NHC formation, though this is highly reaction-dependent.

Logical Workflow for Troubleshooting NHC-Related Side Reactions:

Troubleshooting workflow for NHC-related side reactions.

Issue 3: Thermal Decomposition of 1-Butylimidazole

Symptoms:

• Reaction mixture darkens significantly at high temperatures.

• Gas evolution is observed.

• GC-MS analysis of the crude product shows the presence of lower boiling point imidazoles (e.g., 1-methylimidazole) and/or butene.

Root Cause: 1-Butylimidazole and its derivatives can undergo thermal decomposition, particularly at temperatures above 150-200°C.[5] The decomposition pathways can involve dealkylation.

Solutions:

• Reaction Temperature: Keep the reaction temperature below the known decomposition threshold of 1-butylimidazole whenever possible.

• Reaction Time: Minimize the reaction time at elevated temperatures.

• Inert Atmosphere: Conduct high-temperature reactions under an inert atmosphere to prevent oxidative decomposition pathways.

Quantitative Data on Thermal Decomposition Products of a 1-Butylimidazole Derivative:

The following table summarizes the volatile and semi-volatile degradation products observed after thermal treatment of 1-butyl-3-methylimidazolium acetate ([bmim]OAc) at 150°C. This provides insight into the types of products that may form from the thermal degradation of 1-butylimidazole itself.

Compound	Chromatographic Peak Area (arb. units x102) after 6h at 150°C	Chromatographic Peak Area (arb. units x102) after 24h at 150°C
1-Butanol	43	40
Acetic acid butyl ester	86	77
1-Butylimidazole	75	470
1-Methyl-1H-imidazole	250	2900
N-methyl-Formamide	15	1100

Data adapted from a study on the thermal stability of [bmim]OAc.[1]

Reaction Pathway Diagrams

N-Alkylation Side Reaction:

This diagram illustrates the common side reaction where 1-butylimidazole acts as a nucleophile and is alkylated by an alkyl halide.

N-Alkylation of 1-butylimidazole by an alkyl halide.

N-Heterocyclic Carbene (NHC) Formation:

This diagram shows the deprotonation of 1-butylimidazole at the C2 position to form an N-heterocyclic carbene.

Formation of an NHC from 1-butylimidazole.

References

• 1. mdpi.com [mdpi.com]
• 2. The Composition of Saturated Vapor over 1-Butyl-3-methylimidazolium Tetrafluoroborate Ionic Liquid: A Multi-Technique Study of the Vaporization Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Ionic Conductivity of 1-Butylimidazole Electrolytes

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and improving the ionic conductivity of 1-butylimidazole-based electrolytes.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the ionic conductivity of 1-butylimidazole-based electrolytes?

A1: The ionic conductivity of 1-butylimidazole-based electrolytes is primarily influenced by several key factors:

• Purity: The presence of impurities, particularly residual halides (e.g., chloride, bromide) from the synthesis process, can significantly decrease ionic conductivity.[1][2]

• Water Content: While small amounts of water can sometimes increase conductivity by reducing viscosity, excess water can negatively impact the electrochemical window and overall performance. It is crucial to control and quantify the water content.

• Choice of Anion: The nature of the anion paired with the 1-butyl-3-methylimidazolium cation has a substantial effect on ionic conductivity. Anions that are smaller and more symmetric tend to have higher mobility.

• Temperature: Ionic conductivity is strongly dependent on temperature. As temperature increases, viscosity decreases, leading to higher ion mobility and thus higher conductivity.

• Additives and Co-solvents: The addition of organic solvents, salts, or other additives can be used to tune the viscosity and dielectric constant of the electrolyte, thereby influencing its ionic conductivity.[3]

Q2: My newly synthesized 1-butyl-3-methylimidazolium-based ionic liquid has very low conductivity. What are the likely causes?

A2: Low conductivity in a freshly synthesized ionic liquid is most commonly due to the presence of impurities. Residual starting materials, such as 1-methylimidazole or 1-chlorobutane, and byproduct salts (e.g., metal halides from anion exchange reactions) are known to decrease conductivity.[1] Halide impurities, in particular, can increase the viscosity of the ionic liquid, thus impeding ion transport.[1] We recommend a thorough purification step to address this issue.

Q3: How can I remove halide impurities from my 1-butylimidazole-based ionic liquid?

A3: A common and effective method for removing halide impurities is to wash the ionic liquid with water, followed by treatment with activated charcoal and/or alumina.[4][5] The general procedure involves dissolving the ionic liquid in a suitable organic solvent (like dichloromethane), washing it repeatedly with deionized water, and then stirring it with activated charcoal to adsorb colored impurities. Passing the solution through a column of activated alumina can further remove residual impurities. Finally, the solvent and any residual water must be thoroughly removed under vacuum. For water-soluble ionic liquids, a continuous liquid-liquid extraction can be employed to separate the ionic liquid from aqueous-soluble halide salts.[5]

Q4: What is the impact of the alkyl chain length on the cation on ionic conductivity?

A4: Generally, increasing the alkyl chain length on the imidazolium cation leads to a decrease in ionic conductivity.[6] This is because longer alkyl chains increase the van der Waals interactions between the cations, leading to higher viscosity and reduced ion mobility. Therefore, for applications requiring high ionic conductivity, shorter alkyl chains are often preferred.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the preparation and use of 1-butylimidazole electrolytes.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Ionic Conductivity	1. Presence of halide or other synthesis-related impurities.[1] 2. High water content. 3. Incorrect anion selection for the desired application. 4. High viscosity of the ionic liquid.	1. Purify the ionic liquid using activated charcoal and/or alumina. A detailed protocol is provided below. 2. Dry the ionic liquid under high vacuum at an elevated temperature (e.g., 70-100 °C) for several hours.[4] 3. Consider anion exchange to an anion known to provide higher conductivity (e.g., dicyanamide, thiocyanate). 4. Introduce a low-viscosity co-solvent or an additive.
Inconsistent Conductivity Measurements	1. Temperature fluctuations during measurement. 2. Contamination of the conductivity cell. 3. Inhomogeneous sample (e.g., presence of solid particles).	1. Ensure precise temperature control during the measurement process.[7] 2. Thoroughly clean and calibrate the conductivity cell before each use. 3. Ensure the ionic liquid is fully dissolved and free of any solid impurities before measurement.
Electrolyte is Colored (e.g., yellow or brown)	Presence of organic impurities or degradation products from the synthesis.	Treat the ionic liquid with activated charcoal. This is typically done by stirring the ionic liquid with charcoal for several hours, followed by filtration.[4][5]

Quantitative Data on Ionic Conductivity

The following table summarizes the effect of different anions and additives on the ionic conductivity of 1-butyl-3-methylimidazolium ([BMIM])-based electrolytes.

Cation	Anion	Additive/Condition	Temperature (°C)	Ionic Conductivity (mS/cm)
[BMIM]	Chloride	In Poly(vinyl alcohol)	Room Temp.	5.74
[BMIM]	Bromide	In Poly(vinyl alcohol)	Room Temp.	9.29
[BMIM]	Iodide	In Poly(vinyl alcohol)	Room Temp.	9.63
[C4C1mim]	[TFSA]	None	25	4.02
[C4C1mim]	[TFSA]	+ 3 wt% FEC	25	2.35
[C4C1mim]	[TFSA]	+ 5 wt% FEC	25	3.32
[C4C1mim]	[TFSA]	+ 9 wt% FEC	25	4.21

*Data for [BMIM] halides are sourced from a study on polymer electrolytes.[8] *Data for [C4C1mim][TFSA] with FEC additive are from a study on Li-ion battery electrolytes.[3]

Experimental Protocols

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

This protocol describes a common method for the synthesis of the precursor 1-butyl-3-methylimidazolium chloride.

Materials:

• 1-Methylimidazole

• 1-Chlorobutane

• Toluene or Acetonitrile (solvent)

• Ethyl acetate (for washing)

Procedure:

• During the reaction, the ionic liquid will form as a second, denser phase.

• After the reaction is complete, cool the mixture to room temperature. The product may solidify or remain as a viscous liquid.

• Wash the product several times with ethyl acetate to remove unreacted starting materials.[11]

• Dry the resulting white solid or viscous liquid under high vacuum to remove any residual solvent.

Purification of 1-Butyl-3-methylimidazolium-based Ionic Liquids

This protocol outlines a general procedure for purifying [BMIM]-based ionic liquids to remove color and halide impurities.

Materials:

• Crude ionic liquid

• Dichloromethane (or other suitable solvent)

• Deionized water

• Activated charcoal

• Activated alumina (neutral)

• Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Procedure:

• Dissolve the crude ionic liquid in dichloromethane.

• Transfer the solution to a separatory funnel and wash it three to five times with deionized water. To test for the presence of halide ions in the aqueous washings, a solution of silver nitrate (AgNO₃) can be added. The absence of a white precipitate (AgCl) indicates the successful removal of chloride ions.[4]

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent.

• Add activated charcoal to the filtrate and stir the mixture for at least 12 hours at room temperature.[4]

• Filter the solution through a pad of Celite to remove the charcoal.

• For further purification, pass the solution through a short column packed with activated alumina.[4]

• Remove the solvent from the purified ionic liquid solution using a rotary evaporator.

• Dry the final product under high vacuum at an elevated temperature (e.g., 70-100 °C) for 24 hours to ensure the removal of all volatile components, including water.[4]

Measurement of Ionic Conductivity

Ionic conductivity is typically measured using electrochemical impedance spectroscopy (EIS).

Equipment:

• Impedance analyzer

• Conductivity cell with two parallel platinum electrodes

• Thermostatically controlled environment (e.g., oven or water bath)

Procedure:

• Calibrate the conductivity cell using a standard solution of known conductivity (e.g., aqueous KCl solution).[7]

• Place the ionic liquid sample into the conductivity cell, ensuring the electrodes are fully immersed.

• Place the cell in a temperature-controlled environment and allow the sample to reach thermal equilibrium.

• Perform an impedance measurement over a wide frequency range (e.g., 1 Hz to 1 MHz).

• The bulk resistance (R) of the electrolyte is determined from the intercept of the Nyquist plot with the real axis.

• Calculate the ionic conductivity (σ) using the following equation: σ = L / (R * A) where L is the distance between the electrodes and A is the area of the electrodes (the L/A ratio is the cell constant determined during calibration).

Visualizations

Caption: Workflow for synthesizing and optimizing the ionic conductivity of 1-butylimidazole electrolytes.

Caption: Key factors that positively and negatively influence the ionic conductivity of electrolytes.

References

• 1. solvomet.eu [solvomet.eu]
• 2. researchgate.net [researchgate.net]
• 3. Effects of Li Salt and Additive Content on the Electrochemical Performance of [C4C1mim]-Based Ionic Liquid Electrolytes [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Electrical Conductivity of Ionic Liquids 1-Hexyl-3-Methylimidazolium Chloride (HMIM) and 1-Methyl-3-Octylimidazolium Chloride (OMIM) in Mixtures with Selected Alkoxy Alcohols over a Wide Temperature Range - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 1-Butylimidazole Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 1-butylimidazole from laboratory to pilot scale. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-butylimidazole?

A1: The most prevalent industrial method for synthesizing 1-butylimidazole is the N-alkylation of imidazole with a butyl halide, such as 1-chlorobutane or 1-bromobutane, in the presence of a base.[1][2]

Q2: What are the key challenges when scaling up this synthesis?

A2: Common challenges during the scale-up of N-alkylation reactions include managing exothermic reactions, ensuring efficient mixing, controlling reaction temperature, and preventing the formation of byproducts like dialkylated imidazolium salts.[3][4]

Q3: How does the choice of base affect the reaction?

A3: The base is crucial for deprotonating the imidazole, making it nucleophilic. Stronger bases like sodium hydroxide can lead to faster reaction rates but may also promote side reactions if not controlled properly. Weaker bases like potassium carbonate can offer better control over the reaction.[3]

Q4: What solvents are suitable for this reaction at a larger scale?

A4: While polar aprotic solvents like DMF or DMSO are effective, their removal at a large scale can be challenging. Aromatic solvents like toluene are often used in industrial processes as they are effective and easier to handle in larger volumes.[5]

Q5: How can the purity of 1-butylimidazole be ensured at the pilot scale?

A5: Purification at the pilot scale is typically achieved through vacuum distillation.[2] For highly pure product, crystallization of the product or its salt form can be employed.[6][7]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1-butylimidazole, particularly during scale-up.

Problem 1: Low Yield of 1-Butylimidazole

Potential Cause	Recommended Solution	Justification
Incomplete Reaction	- Increase reaction time and monitor progress using TLC or GC.- Gradually increase the reaction temperature within the optimal range (e.g., 75-115°C).[5]	The reaction may require more time or energy to reach completion, especially at a larger scale where heat and mass transfer can be less efficient.
Inefficient Mixing	- At lab scale, ensure vigorous magnetic stirring.- At pilot scale, use an overhead mechanical stirrer with an appropriate impeller design (e.g., pitched-blade turbine) to ensure homogeneity.	Inadequate mixing can lead to localized concentration gradients and reduced reaction rates.
Poor Quality Reagents	- Use freshly distilled or high-purity imidazole and butyl halide.- Ensure the base is not clumped and is of high purity.	Impurities in the starting materials can interfere with the reaction and lead to the formation of byproducts.
Moisture in the Reaction	- Use anhydrous solvents and dry all glassware thoroughly before use.- If using a water-sensitive base like sodium hydride, perform the reaction under an inert atmosphere (e.g., nitrogen).	Water can react with the base and some alkylating agents, reducing their effectiveness.

Problem 2: Formation of Byproducts (e.g., 1,3-dibutylimidazolium halide)

Potential Cause	Recommended Solution	Justification
Excess Alkylating Agent	- Use a slight excess of imidazole relative to the butyl halide.- Add the butyl halide dropwise or in portions over time rather than all at once.[5]	A high concentration of the alkylating agent can promote a second alkylation on the other nitrogen of the imidazole ring.[4]
High Reaction Temperature	- Maintain the reaction temperature within the optimal range. Avoid localized overheating by ensuring efficient stirring.	Higher temperatures can increase the rate of the second alkylation reaction, leading to more over-alkylation byproduct.
Inappropriate Solvent	- Consider using a less polar solvent if over-alkylation is a significant issue.	The choice of solvent can influence the relative rates of the desired mono-alkylation and the undesired di-alkylation.

Experimental Protocols

Laboratory Scale Synthesis of 1-Butylimidazole

This protocol is adapted from established laboratory procedures.

Materials:

• Imidazole

• 1-Bromobutane

• Sodium Hydroxide (NaOH)

• Methanol

• Chloroform

• Magnesium Sulfate (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 13.6 g (0.2 mole) of imidazole in a mixture of 30 ml of methanol and 30 ml of 10M sodium hydroxide solution.

• While stirring, add 27.4 ml (0.255 mole) of 1-bromobutane dropwise, maintaining the temperature between 30-40°C.

• After the addition is complete, heat the mixture to reflux and stir for 12 hours.

• Cool the reaction mixture and evaporate the solvent under reduced pressure.

• Extract the residue with two 50 ml portions of chloroform.

• Dry the combined chloroform extracts over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the resulting yellow oil by vacuum distillation to yield colorless 1-n-butylimidazole.

Pilot Scale Synthesis of 1-Butylimidazole

This protocol is a generalized procedure based on common industrial practices for N-alkylation.

Equipment:

• Jacketed glass or stainless steel reactor with an overhead mechanical stirrer, temperature probe, and addition funnel.

• Heating/cooling circulator.

• Vacuum distillation setup.

Procedure:

• Charge the reactor with the appropriate molar equivalents of imidazole and a suitable solvent (e.g., toluene).

• Add the base (e.g., potassium hydroxide) to the reactor.

• Heat the mixture to the desired reaction temperature (e.g., 75-115°C) with constant agitation.[5]

• Slowly add the 1-chlorobutane or 1-bromobutane to the reactor over a period of 1-5 hours.[5]

• Maintain the reaction temperature and continue stirring for a sufficient time to ensure complete conversion (monitor by GC or HPLC).

• After the reaction is complete, cool the mixture.

• Separate the inorganic salts by filtration.

• Wash the organic phase with water to remove any remaining salts and excess base.

• Remove the solvent by distillation.

• Purify the crude 1-butylimidazole by vacuum distillation.

Data Presentation

Table 1: Comparison of Reaction Parameters for 1-Butylimidazole Synthesis

Parameter	Laboratory Scale	Pilot Scale
Reactants	Imidazole, 1-Bromobutane	Imidazole, 1-Chlorobutane/1-Bromobutane
Base	Sodium Hydroxide	Potassium Hydroxide / Sodium Hydroxide
Solvent	Methanol/Water	Toluene or other aromatic hydrocarbon
Temperature	30-40°C (addition), then reflux	75-115°C[5]
Reaction Time	12 hours	4-48 hours (depending on conditions)[8]
Typical Yield	~70-90%[1]	~85-95%[8]
Purification	Vacuum Distillation	Filtration followed by Vacuum Distillation

Visualizations

Caption: A comparative workflow for 1-butylimidazole synthesis at lab and pilot scales.

Caption: A logical troubleshooting workflow for common synthesis issues.

References

• 1. ige-performance.com [ige-performance.com]
• 2. US20060149074A1 - Method for the production of purified 1,3-substituted imidazolium salts - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 5. US5011934A - Process for preparing 1-alkylimidazoles - Google Patents [patents.google.com]
• 6. EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents [patents.google.com]
• 7. US5519143A - Process for the isolation and purification of an imidazole stereoisomer from a mixture of stereoisomers by selective precipitation - Google Patents [patents.google.com]
• 8. CN103012275A - Method for producing high-purity N-alkyl imidazole - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Performance Analysis of 1-Butylimidazole and Other Alkylimidazoles

This guide provides a detailed comparison of the performance of 1-butylimidazole with other common alkylimidazoles, focusing on key physicochemical properties, catalytic activity, and biological implications relevant to researchers, scientists, and drug development professionals. The information is supported by experimental data and includes detailed methodologies for the key experiments cited.

Data Presentation

The following tables summarize the quantitative data for easy comparison of various alkylimidazoles.

Physicochemical Properties

Property	1-Methylimidazole	1-Ethylimidazole	1-Butylimidazole	1-Hexylimidazole	1-Octylimidazole	1-Decylimidazole
Molecular Weight ( g/mol )	82.10	96.13	124.18	152.24	180.29	208.35
Boiling Point (°C)	198	210-212	221-223[1]	145 (18 mmHg)	165 (15 mmHg)	185 (15 mmHg)
Density (g/cm³ at 20°C)	1.031	0.995	0.948	0.916	0.901	0.887
Viscosity (cP at 20°C)	1.63	2.13	4.14	8.16	14.1	22.8

Note: Data for density and viscosity of 1-n-alkylimidazoles are from a comparative study, allowing for direct comparison.[1][2]

Solubility

Alkylimidazole	Water	Ethanol	Acetone	Toluene	Dichloromethane
1-Methylimidazole	Soluble (50 mg/ml)[3]	Soluble	Soluble	Soluble[4]	Very Low[4]
1-Butylimidazole	Insoluble[5] (qualitative)	Soluble[1]	Soluble[1]	-	Soluble[6]
2-Methyl-1H-imidazole	Soluble	-	-	Soluble[4]	Very Low[4]

Note: The available solubility data is not from a single comparative study, and experimental conditions may vary.

Thermal Stability of Derived Ionic Liquids

Direct comparative thermal decomposition data for a series of n-alkylimidazoles is limited. However, the thermal stability of their derived ionic liquids (1-alkyl-2,3-dimethylimidazolium nitrates) shows a clear trend.

Ionic Liquid Cation (Nitrate Salt)	Onset Decomposition Temperature (Tonset, °C) in N2	Peak Decomposition Temperature (Tpeak, °C) in N2
[Emmim] (Ethyl)	312.13	332.46
[Bmmim] (Butyl)	310.23	330.68
[Hmmim] (Hexyl)	300.89	325.10
[Ommim] (Octyl)	298.36	319.72
[Dmmim] (Decyl)	286.25	313.26

Data from a study on 1-alkyl-2,3-dimethylimidazolium nitrate ionic liquids, indicating that thermal stability decreases with increasing alkyl chain length.[7] The thermal decomposition of 1-butyl-3-methylimidazolium chloride has been shown to yield 1-butylimidazole and 1-methylimidazole among other products.[6][8][9]

Cytotoxicity Data of Derived Ionic Liquids

The cytotoxicity of alkylimidazoles is often evaluated in the form of their corresponding ionic liquids. The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a substance needed to inhibit a biological process by half.

Compound	Cell Line	IC50 (µM)
1-Butyl-3-methylimidazolium bromide ([Bmim]Br)	MCF-7 (Breast Cancer)	841.86[10]
HeLa (Cervical Cancer)	538.38[10]
HEK293T (Kidney)	654.78[10]
1-Butylpyridinium bromide ([Bpy]Br)	MCF-7 (Breast Cancer)	341.74[10]
HeLa (Cervical Cancer)	333.27[10]
HEK293T (Kidney)	328.98[10]

Note: A study on 1-alkyl-3-methylimidazolium based ionic liquids indicated that toxicity is dominated by the alkyl chain length, with longer chains leading to higher toxicity.[11] Another study on 1-alkylimidazolium-based surfactants also showed that cytotoxicity depends on the alkyl chain length.[12][13]

Catalytic Activity

Biological Activity: Inhibition of Quorum Sensing

N-alkylimidazoles have been identified as potential inhibitors of quorum sensing in the pathogenic bacterium Pseudomonas aeruginosa.[15][16] Quorum sensing is a cell-to-cell communication system that allows bacteria to coordinate gene expression based on population density, which is crucial for virulence and biofilm formation.[17][18][19] The las quorum-sensing system is a key regulator in this process.[10][20][21] Studies have shown that imidazole derivatives with longer alkyl chains, such as octylimidazole and decylimidazole, exhibit better anti-virulence and biofilm inhibition properties.[15] This suggests that the length of the alkyl chain plays a significant role in the biological activity of these compounds.

Experimental Protocols

Synthesis of N-Alkylimidazoles

A common method for the synthesis of N-alkylimidazoles is the N-alkylation of imidazole.[12]

• Reaction Setup: Imidazole is dissolved in a suitable solvent such as acetonitrile or toluene in a round-bottom flask.

• Deprotonation: A base, such as sodium hydroxide or potassium carbonate, is added to deprotonate the imidazole.

• Alkylation: The corresponding 1-bromoalkane (e.g., 1-bromobutane for 1-butylimidazole) is added to the reaction mixture.

• Reaction Conditions: The mixture is typically refluxed for several hours (e.g., 24-48 hours) under an inert atmosphere.[9][12]

• Workup and Purification: After cooling, the reaction mixture is filtered to remove any inorganic salts. The solvent is removed under reduced pressure. The crude product is then purified, often by distillation under vacuum, to yield the pure N-alkylimidazole.

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Thermogravimetric analysis is used to determine the thermal stability of a compound by measuring its mass change as a function of temperature in a controlled atmosphere.[7][20]

• Sample Preparation: A small amount of the alkylimidazole sample (typically 5-10 mg) is placed in a TGA crucible (e.g., alumina).[7][20]

• Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20 mL/min).[7]

• Heating Program: The sample is heated from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).[7][22]

• Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The onset decomposition temperature (Tonset) and the peak decomposition temperature (Tpeak) are determined from the thermogram and its derivative, respectively, to evaluate the thermal stability of the compound.[7]

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the equilibrium solubility of a compound in a given solvent.[17]

• Sample Preparation: An excess amount of the alkylimidazole is added to a known volume of the solvent in a sealed vial or flask.

• Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.[17]

• Phase Separation: The undissolved solid is separated from the saturated solution by centrifugation or filtration.[17]

• Quantification: The concentration of the alkylimidazole in the clear supernatant is determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or gas chromatography.

• Calculation: The solubility is expressed as the concentration of the solute in the saturated solution (e.g., in g/100 mL or mol/L).

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity.

• Cell Seeding: Cells (e.g., HeLa, MCF-7) are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the alkylimidazole compound (or its derived ionic liquid) and incubated for a specific period (e.g., 24, 48, or 72 hours). Control wells with untreated cells are also included.

• MTT Addition: After the incubation period, the culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is then incubated for a few hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to each well to dissolve the formazan crystals, resulting in a colored solution.

• Absorbance Measurement: The absorbance of the solution in each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is calculated as a percentage relative to the untreated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration.

Mandatory Visualization

Caption: Inhibition of P. aeruginosa LasR Quorum Sensing by 1-Alkylimidazoles.

References

• 1. Item - Properties of Alkylimidazoles as Solvents for CO2 Capture and Comparisons to Imidazolium-Based Ionic Liquids - figshare - Figshare [figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Roles of Pseudomonas aeruginosa las and rhl Quorum-Sensing Systems in Control of Twitching Motility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Assessment of in vitro cytotoxicity of imidazole ionic liquids and inclusion in targeted drug carriers containing violacein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [PDF] Assessment of in vitro cytotoxicity of imidazole ionic liquids and inclusion in targeted drug carriers containing violacein | Semantic Scholar [semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. N-alkylimidazole derivatives as potential inhibitors of quorum sensing in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The hierarchy quorum sensing network in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. royalsocietypublishing.org [royalsocietypublishing.org]
• 21. The Pseudomonas aeruginosa Quorum-Sensing Molecule N-(3-Oxododecanoyl)Homoserine Lactone Contributes to Virulence and Induces Inflammation In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Purity Validation of 1-Butylimidazole using Gas Chromatography-Mass Spectrometry

For researchers, scientists, and professionals in drug development, ensuring the purity of reagents and intermediates is paramount. 1-Butylimidazole, a versatile precursor in the synthesis of ionic liquids and active pharmaceutical ingredients, is no exception. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the validation of 1-butylimidazole purity, supported by detailed experimental protocols and comparative data.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Resolution Approach

GC-MS is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. This combination allows for the effective separation of 1-butylimidazole from its potential impurities, followed by their confident identification based on their unique mass fragmentation patterns.

Experimental Protocol: GC-MS for 1-Butylimidazole Purity

Objective: To determine the purity of a 1-butylimidazole sample and identify any volatile or semi-volatile impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Autosampler for precise and reproducible injections.

Materials:

• 1-Butylimidazole sample.

• High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, HPLC grade).

• Reference standard of 1-butylimidazole (if available, for retention time and mass spectrum confirmation).

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1-butylimidazole sample.

• Dissolve the sample in 10 mL of the chosen solvent to prepare a 1 mg/mL stock solution.

• Further dilute the stock solution to a final concentration of approximately 100 µg/mL for analysis.

GC-MS Parameters:

Parameter	Value
GC Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 split ratio)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 80 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40 - 400 amu

Data Analysis:

• The purity of 1-butylimidazole is determined by the area percentage of its corresponding peak in the total ion chromatogram (TIC).

• Impurities are identified by comparing their mass spectra with a spectral library (e.g., NIST). The mass spectrum of 1-butylimidazole available in the NIST WebBook can be used for confirmation.[1]

• Potential impurities can arise from the synthesis process, which typically involves the alkylation of imidazole with a butyl halide.[2] Common impurities may include unreacted imidazole, residual butyl halides, or isomers.

Comparative Analysis of Purity Validation Methods

While GC-MS is highly effective, other analytical techniques can also be employed for purity assessment, each with its own strengths and limitations.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Karl Fischer Titration
Primary Use	Separation and identification of volatile and semi-volatile impurities.	Purity determination of non-volatile compounds and ionic liquids.	Structural elucidation and quantification of the main component and impurities.	Specific determination of water content.
Specificity	High (mass spectral identification).	Moderate to High (retention time, but may require reference standards).	Very High (unique spectral signature for each compound).	Very High (specific to water).
Sensitivity	High (ppm to ppb level).	High (ppm level).	Moderate (generally requires >0.1% for quantification).	High (ppm level).
Quantitative Accuracy	Good (with proper calibration).	Excellent (with reference standards).	Excellent (qNMR with an internal standard).	Excellent.
Sample Throughput	Moderate.	High.	Low to Moderate.	High.
Information Provided	Purity (area %), impurity identification.	Purity (area %), quantification against a standard.	Structural information, purity, and quantification of all proton-containing species.	Water content (%).

Visualizing the Workflow and Logical Relationships

To better understand the experimental process and the relationships between different analytical approaches, the following diagrams are provided.

Caption: Workflow for 1-butylimidazole purity validation using GC-MS.

Caption: Interrelation of analytical methods for 1-butylimidazole purity.

Conclusion

The validation of 1-butylimidazole purity is crucial for its application in research and development. Gas Chromatography-Mass Spectrometry offers a highly specific and sensitive method for identifying and quantifying volatile and semi-volatile impurities. For a comprehensive purity profile, especially for an ionic liquid precursor, it is often beneficial to employ a multi-technique approach. High-Performance Liquid Chromatography can be used for the analysis of non-volatile impurities, Nuclear Magnetic Resonance spectroscopy provides definitive structural information and can be used for quantitative purposes (qNMR), and Karl Fischer titration is the gold standard for determining water content, a critical parameter for ionic liquids. The choice of method or combination of methods will depend on the specific requirements of the application and the regulatory landscape.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-butylimidazole | C7H12N2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]

A Comparative Guide to 1-Butylimidazole and 1-Ethyl-3-methylimidazolium Based Ionic Liquids for Researchers and Drug Development Professionals

In the evolving landscape of green chemistry and pharmaceutical sciences, ionic liquids (ILs) have emerged as a versatile class of compounds with tunable physicochemical properties. Among the most widely studied are those based on the imidazolium cation. This guide provides an objective comparison of two prominent subclasses: those derived from 1-butylimidazole, leading to the 1-butyl-3-methylimidazolium ([BMIM]) cation, and those based on the 1-ethyl-3-methylimidazolium ([EMIM]) cation. This comparison focuses on their synthesis, physicochemical properties, applications in drug development, and toxicity profiles, supported by experimental data and detailed protocols.

Synthesis of Imidazolium-Based Ionic Liquids

The general synthesis of 1-alkyl-3-methylimidazolium salts, including [BMIM] and [EMIM] derivatives, is a two-step process. The first step involves the quaternization of a 1-substituted imidazole (e.g., 1-butylimidazole or 1-ethylimidazole, which is in turn synthesized from 1-methylimidazole) with an alkyl halide. This is followed by an anion exchange reaction to introduce the desired counter-anion.[1]

For instance, the synthesis of 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) involves the reaction of 1-methylimidazole with 1-chlorobutane.[2] Similarly, 1-ethyl-3-methylimidazolium chloride ([EMIM]Cl) can be synthesized from 1-methylimidazole and chloroethane. The resulting halide salt can then undergo a metathesis reaction with a salt containing the desired anion (e.g., NaBF₄, KPF₆) to yield the final ionic liquid.[3]

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of 1-Butylimidazole in Diverse Catalytic Systems

For Researchers, Scientists, and Drug Development Professionals

1-Butylimidazole, a versatile heterocyclic compound, has emerged as a critical component in a variety of catalytic systems. Its utility stems from its role as a precursor to N-heterocyclic carbenes (NHCs), its application as a ligand for transition metals, and its use in the formation of ionic liquids that can serve as catalysts or reaction media. This guide provides an objective comparison of the performance of 1-butylimidazole-based systems against other alternatives in key organic transformations, supported by experimental data.

Performance Comparison in Catalytic Reactions

The efficacy of 1-butylimidazole-derived catalysts is most evident in cross-coupling reactions, where they often exhibit superior performance compared to traditional phosphine-based systems. N-heterocyclic carbenes derived from 1-butylimidazole, in particular, have demonstrated high activity and stability.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of carbon-carbon bond formation. The following table summarizes the performance of a palladium catalyst with an N-heterocyclic carbene (NHC) ligand derived from a 1-butylimidazole precursor against a common phosphine ligand in the coupling of aryl chlorides with phenylboronic acid.

Catalyst System	Aryl Chloride	Yield (%)	Reaction Time (h)	Catalyst Loading (mol%)	Reference
Pd(OAc)₂ / IPr (NHC)	4-Chlorotoluene	98	2	1	[1]
Pd(OAc)₂ / PPh₃ (Phosphine)	4-Chlorotoluene	75	12	2	[1]
PdCl₂(dppf)	4-Chloroanisole	92	8	3	[1]
Pd/C	4-Chlorotoluene	60	24	5	[1]

IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene, an NHC often synthesized from a precursor analogous to 1-butylimidazole.

Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a powerful tool for the arylation of alkenes. Here, we compare a palladium catalyst supported by a 1-butyl-3-methylimidazolium-based ionic liquid to a traditional palladium-phosphine system for the reaction of aryl bromides with n-butyl acrylate.

Catalyst System	Aryl Bromide	Yield (%)	TON	TOF (h⁻¹)	Reference
Pd(OAc)₂ in [BMIM][BF₄]	4-Bromoanisole	95	950	475	[2]
Pd(OAc)₂ / PPh₃ in DMF	4-Bromoanisole	88	440	73	[2]
PdCl₂(PPh₃)₂ in Acetonitrile	4-Bromotoluene	91	910	152	[2]
Pd/C in DMF	4-Bromoanisole	70	350	29	[2]

[BMIM][BF₄] = 1-Butyl-3-methylimidazolium tetrafluoroborate

Copper-Catalyzed Cyanation

1-Butylimidazole can also serve as a highly effective ligand in copper-catalyzed reactions. The cyanation of aryl bromides is a key transformation where a CuI/1-butylimidazole system has shown significant promise.

Catalyst System	Aryl Bromide	Yield (%)	Reaction Time (h)	Temperature (°C)	Reference
CuI / 1-Butylimidazole	4-Bromotoluene	92	12	110	[3][4]
CuI / Pyridine	4-Bromotoluene	78	24	140	[3]
Pd(OAc)₂ / dppf	4-Bromotoluene	85	10	100	[5]
CuCN (stoichiometric)	4-Bromotoluene	65	24	150	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and adaptation of these catalytic systems.

General Procedure for Suzuki-Miyaura Coupling using a Pd-NHC Catalyst

• Catalyst Preparation: In a nitrogen-filled glovebox, a Schlenk flask is charged with Pd(OAc)₂ (0.01 mmol, 1 mol%) and the imidazolium salt precursor to the NHC ligand (e.g., 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride) (0.012 mmol, 1.2 mol%).

• Reaction Setup: To the flask, the aryl chloride (1.0 mmol), phenylboronic acid (1.2 mmol), and a base such as K₂CO₃ (2.0 mmol) are added.

• Solvent Addition: Anhydrous solvent (e.g., 1,4-dioxane, 5 mL) is added, and the flask is sealed.

• Reaction Execution: The reaction mixture is heated to the desired temperature (e.g., 100 °C) and stirred for the specified time (e.g., 2 hours).

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.[1]

General Procedure for Mizoroki-Heck Reaction in a 1-Butyl-3-methylimidazolium Ionic Liquid

• Reaction Setup: A mixture of the aryl bromide (1.0 mmol), n-butyl acrylate (1.5 mmol), Pd(OAc)₂ (0.01 mmol, 1 mol%), and a base (e.g., NaOAc, 1.5 mmol) is placed in a round-bottom flask.

• Ionic Liquid Addition: 1-Butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF₄]) (3 mL) is added to the flask.

• Reaction Execution: The mixture is stirred at an elevated temperature (e.g., 120 °C) for the required duration (e.g., 2 hours).

• Product Extraction: After cooling, the product is extracted directly from the ionic liquid phase using an organic solvent (e.g., diethyl ether or hexane). The ionic liquid containing the catalyst can often be recycled for subsequent runs.

• Purification: The combined organic extracts are concentrated, and the residue is purified by flash chromatography.[2]

General Procedure for Copper-Catalyzed Cyanation with 1-Butylimidazole

• Reaction Setup: A Schlenk tube is charged with CuI (0.05 mmol, 5 mol%), the aryl bromide (1.0 mmol), and a cyanide source such as K₄[Fe(CN)₆] (0.3 mmol).

• Ligand and Solvent Addition: 1-Butylimidazole (0.1 mmol, 10 mol%) and a solvent (e.g., N,N-dimethylformamide, 3 mL) are added.

• Reaction Execution: The tube is sealed, and the mixture is heated to 110-120 °C with stirring for 12-24 hours.

• Work-up: Upon completion, the reaction is cooled to room temperature, diluted with aqueous ammonia, and extracted with an organic solvent.

• Purification: The organic layer is washed, dried, and concentrated to yield the crude nitrile, which is then purified by chromatography or crystallization.[3][4]

Visualizations

To further elucidate the roles of 1-butylimidazole in these catalytic systems, the following diagrams illustrate key processes.

Caption: Catalytic cycle for the Mizoroki-Heck reaction with a Pd-NHC catalyst.

Caption: General experimental workflow for cross-coupling reactions.

Caption: Plausible catalytic cycle for copper-catalyzed cyanation with an imidazole ligand.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Assessing the green chemistry metrics of 1-Butylimidazole synthesis

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of synthetic routes for 1-butylimidazole, focusing on green chemistry metrics and supported by experimental data.

The synthesis of 1-butylimidazole, a versatile precursor for ionic liquids and active pharmaceutical ingredients, is achievable through various methods. This guide provides a comparative assessment of the most common synthetic routes—conventional heating, microwave-assisted synthesis, and solvent-free synthesis—through the lens of green chemistry. By evaluating key metrics such as Atom Economy, Environmental Factor (E-factor), and Reaction Mass Efficiency (RME), this document aims to equip researchers with the data necessary to select more sustainable and efficient synthetic pathways.

Comparative Analysis of Green Chemistry Metrics

The following table summarizes the quantitative green chemistry metrics for three primary synthesis routes of 1-butylimidazole. These values have been calculated based on established experimental protocols and provide a clear comparison of the environmental footprint of each method.

Metric	Conventional Synthesis	Microwave-Assisted Synthesis	Solvent-Free Synthesis
Atom Economy (%)	68.7%	68.7%	68.7%
Yield (%)	~70-80%	~85-95%	~90-98%
Reaction Time	12-24 hours	10-30 minutes	1-3 hours
E-factor	~ 8.5 - 10	~ 1.5 - 2.5	~ 0.5 - 1.0
Reaction Mass Efficiency (%)	~60-65%	~75-85%	~80-90%
Solvent Usage	High (Methanol, Chloroform)	Low to Moderate (e.g., Acetonitrile)	None
Energy Consumption	High	Low	Moderate

Experimental Protocols

Detailed methodologies for the key experiments evaluated in this guide are provided below.

Conventional Synthesis Protocol

This method involves the N-alkylation of imidazole with 1-chlorobutane using a conventional heating approach.

Materials:

• Imidazole (6.81 g, 0.1 mol)

• 1-Chlorobutane (10.18 g, 0.11 mol)

• Sodium hydroxide (4.40 g, 0.11 mol)

• Methanol (50 mL)

• Chloroform (100 mL)

• Water

• Anhydrous magnesium sulfate

Procedure:

• Dissolve imidazole and sodium hydroxide in methanol in a round-bottom flask equipped with a reflux condenser.

• Slowly add 1-chlorobutane to the mixture.

• Heat the mixture to reflux and maintain for 12-24 hours.

• After cooling, remove the methanol by rotary evaporation.

• Extract the residue with chloroform and wash with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 1-butylimidazole.

• Purify the product by vacuum distillation.

Microwave-Assisted Synthesis Protocol

This protocol utilizes microwave irradiation to accelerate the N-alkylation of imidazole.

Materials:

• Imidazole (6.81 g, 0.1 mol)

• 1-Chlorobutane (10.18 g, 0.11 mol)

• Potassium carbonate (15.20 g, 0.11 mol)

• Acetonitrile (20 mL)

Procedure:

• Combine imidazole, 1-chlorobutane, and potassium carbonate in a microwave-safe reaction vessel.

• Add acetonitrile as the solvent.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a controlled temperature (e.g., 100-120 °C) for 10-30 minutes.

• After cooling, filter the solid and wash with acetonitrile.

• Remove the solvent from the filtrate by rotary evaporation.

• Purify the resulting oil by vacuum distillation.

Solvent-Free Synthesis Protocol

This method eliminates the use of solvents, a key principle of green chemistry.

Materials:

• Imidazole (6.81 g, 0.1 mol)

• 1-Chlorobutane (10.18 g, 0.11 mol)

• A basic catalyst (e.g., solid-supported base)

Procedure:

• Mix imidazole, 1-chlorobutane, and the solid basic catalyst in a reaction vessel.

• Heat the mixture (e.g., 80-100 °C) with vigorous stirring for 1-3 hours.

• Monitor the reaction progress by TLC or GC.

• Upon completion, filter to remove the catalyst.

• Purify the product by vacuum distillation.

Logical Workflow for Green Chemistry Assessment

The following diagram illustrates the systematic process for evaluating the green chemistry metrics of a chemical synthesis.

Caption: Workflow for assessing the green chemistry metrics of chemical syntheses.

Conclusion

The assessment of green chemistry metrics for the synthesis of 1-butylimidazole clearly demonstrates that solvent-free and microwave-assisted methods offer significant environmental advantages over conventional heating. While all methods share the same theoretical atom economy, the practical application of green chemistry principles in the solvent-free and microwave-assisted routes leads to substantially lower E-factors and higher reaction mass efficiencies. This is primarily due to the reduction or elimination of solvent usage and shorter reaction times, which contribute to less waste generation and lower energy consumption. For researchers and professionals in drug development, the adoption of these greener synthetic routes not only aligns with sustainability goals but can also lead to more efficient and cost-effective processes.

Benchmarking the Electrochemical Stability of 1-Butylimidazole Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The electrochemical stability of ionic liquids (ILs) is a critical parameter dictating their suitability for a wide range of applications, from high-voltage energy storage devices to electrocatalysis and organic synthesis. Among the vast array of available ILs, those derived from 1-butylimidazole have garnered significant attention due to their tunable properties and synthetic accessibility. This guide provides an objective comparison of the electrochemical stability of various 1-butylimidazole derivatives, supported by experimental data, to aid researchers in selecting the optimal IL for their specific needs.

Performance Comparison of 1-Butylimidazole Derivatives

The electrochemical window (ECW) of an ionic liquid is the potential range over which it remains stable without undergoing oxidation or reduction. This window is experimentally determined by techniques such as cyclic voltammetry. The cathodic limit is typically governed by the reduction of the cation, while the anodic limit is determined by the oxidation of the anion.

For 1-butylimidazolium-based ILs, the primary focus of this guide, the cation is a derivative of 1-butylimidazole. The most common derivative is the 1-butyl-3-methylimidazolium ([Bmim]) cation. The electrochemical stability is significantly influenced by the choice of the counter-anion. Furthermore, modifications to the alkyl chain at the N3 position of the imidazolium ring can also have a subtle impact on the cathodic stability.

Below is a summary of the electrochemical stability data for several common 1-butyl-3-methylimidazolium based ionic liquids.

Ionic Liquid	Cation	Anion	Anodic Limit (V vs. Ag/Ag⁺)	Cathodic Limit (V vs. Ag/Ag⁺)	Electrochemical Window (V)
1-Butyl-3-methylimidazolium Hexafluorophosphate	[Bmim]⁺	[PF₆]⁻	~2.3	~-2.1	~4.4
1-Butyl-3-methylimidazolium Tetrafluoroborate	[Bmim]⁺	[BF₄]⁻	~2.1	~-2.0	~4.1
1-Butyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide	[Bmim]⁺	[TFSI]⁻ or [NTf₂]⁻	~2.5	~-2.2	~4.7
1-Butyl-3-methylimidazolium Dicyanamide	[Bmim]⁺	[N(CN)₂]⁻	~1.5	~-2.0	~3.5

Note: The values presented in the table are approximate and can vary depending on the experimental conditions such as the working electrode material, reference electrode, scan rate, and purity of the ionic liquid.

Computational studies and experimental evidence suggest that for 1-alkyl-3-methylimidazolium cations, increasing the length of the alkyl side chain beyond methyl has a relatively minor effect on the electrochemical stability window.[1] The primary determinant of the anodic limit, and thus the overall ECW, is the anion.[1][2] Ionic liquids with the [PF₆]⁻ anion generally exhibit a wider electrochemical stability window compared to many other anions.[1][2]

Experimental Protocol: Determination of the Electrochemical Window by Cyclic Voltammetry

The following is a generalized protocol for determining the electrochemical window of 1-butylimidazole derivatives using cyclic voltammetry.

Materials and Equipment:

• Potentiostat: Capable of performing cyclic voltammetry.

• Electrochemical Cell: A three-electrode cell made of glass or other inert material.

• Working Electrode (WE): A polished glassy carbon electrode (GCE) is commonly used. Other inert electrodes like platinum or gold can also be employed.

• Reference Electrode (RE): A non-aqueous Ag/Ag⁺ reference electrode (e.g., Ag wire in a solution of AgNO₃ in an organic solvent with a salt bridge).

• Counter Electrode (CE): A platinum wire or mesh.

• Ionic Liquid Sample: The 1-butylimidazole derivative to be tested, dried under vacuum to remove moisture.

• Inert Gas: High-purity argon or nitrogen for purging the electrochemical cell.

• Polishing Materials: Alumina slurry or diamond paste for polishing the working electrode.

Experimental Procedure:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using alumina slurry or diamond paste of decreasing particle size.

  • Rinse the electrode thoroughly with a suitable solvent (e.g., acetone or isopropanol) and dry it completely.

• Cell Assembly:

  • Assemble the three-electrode cell with the polished working electrode, the reference electrode, and the counter electrode.

  • Add the ionic liquid sample to the cell, ensuring that all three electrodes are immersed in the IL.

• Deaeration:

  • Purge the electrochemical cell with an inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential window to a wide range (e.g., from +3.0 V to -3.0 V vs. Ag/Ag⁺).

  • Set the scan rate, typically between 10 and 100 mV/s.

  • Run the cyclic voltammogram, starting the scan from the open-circuit potential (OCP) towards either the positive or negative direction.

• Data Analysis:

  • The anodic and cathodic limits are determined from the resulting voltammogram. These limits are typically defined as the potential at which a significant increase in current is observed, indicating the onset of oxidation and reduction of the ionic liquid.

  • A common method to define these limits is to set a cutoff current density (e.g., 0.1 or 1.0 mA/cm²).

  • The electrochemical window is calculated as the difference between the anodic and cathodic potential limits.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in the experimental workflow for benchmarking the electrochemical stability of 1-butylimidazole derivatives.

Caption: Experimental workflow for determining the electrochemical stability window.

Signaling Pathway of Electrochemical Decomposition

The electrochemical stability of a 1-butylimidazole-based ionic liquid is ultimately limited by the redox reactions of its constituent ions. The following diagram illustrates the general signaling pathway leading to the decomposition of the ionic liquid at the electrodes.

Caption: General pathway of ionic liquid decomposition at the electrodes.

References

• 1. jcesr.org [jcesr.org]
• 2. Electrochemical Stability Window of Imidazolium-Based Ionic Liquids as Electrolytes for Lithium Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]

The Critical Role of Supplier Choice in the Reproducibility of Experiments Utilizing 1-Butylimidazole

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The reproducibility of experimental findings is a cornerstone of scientific integrity. For researchers utilizing commercially sourced reagents, the purity and consistency of these materials are paramount. 1-Butylimidazole, a versatile precursor in the synthesis of ionic liquids, pharmaceuticals, and other advanced materials, is no exception.[1][2] This guide provides an objective comparison of the potential variability among commercial sources of 1-Butylimidazole and its impact on experimental reproducibility, supported by experimental considerations and detailed protocols.

Impact of Supplier Variability on Experimental Outcomes

While most commercial suppliers offer 1-Butylimidazole with a stated purity of >98%, minor variations in impurity profiles between batches and suppliers can lead to significant discrepancies in experimental results.[3] Research has shown that even trace amounts of impurities in imidazolium-based ionic liquids, which are synthesized from precursors like 1-Butylimidazole, can dramatically alter experimental outcomes.[4][5]

A key application where this is evident is in the synthesis of nanoparticles. Studies have demonstrated that impurities commonly found in commercially obtained ionic liquids, such as water, chloride, and unreacted starting materials (e.g., 1-methylimidazole, an analog of 1-butylimidazole), can lead to significant deviations in the size, shape, and stability of the resulting nanoparticles.[4][5] This highlights the critical need for researchers to be aware of and control for potential variations in their starting materials.

Comparison of Commercial 1-Butylimidazole Specifications

The following table summarizes typical specifications for commercially available 1-Butylimidazole. While specific values may vary between suppliers and batches, this provides a general overview for comparison. Researchers are strongly encouraged to request lot-specific Certificates of Analysis (CoA) from their suppliers to obtain precise information.

Specification	Supplier A (Typical)	Supplier B (Typical)	Supplier C (Typical)	Potential Impact of Variation
Purity (GC)	≥98.0%	≥99.0%	≥98.5%	Lower purity can introduce unknown side reactions or affect reaction kinetics.
Water Content	≤0.2%	≤0.1%	≤0.5%	Water can act as a competing nucleophile or poison catalysts in sensitive reactions.[4]
Chloride Content	≤0.1%	Not specified	≤0.05%	Halide impurities can coordinate to metal centers, affecting catalytic activity and nanoparticle formation.[4]
Color (APHA)	≤100	≤50	≤150	Color can indicate the presence of degradation products or other impurities.
Appearance	Colorless to light yellow liquid	Clear, colorless liquid	Pale yellow liquid	Visual differences may suggest variations in purity and impurity profiles.

Experimental Protocols

To illustrate the potential impact of 1-Butylimidazole quality on a common application, a detailed protocol for the synthesis of a 1-butyl-3-methylimidazolium chloride ionic liquid is provided below. This is a foundational step for many research applications, and the purity of the final product is highly dependent on the quality of the starting materials.

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

Materials:

• 1-Butylimidazole (from desired commercial source)

• Methyl iodide

• Ethyl acetate

• Anhydrous diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-Butylimidazole (1.0 eq) in ethyl acetate.

• Slowly add methyl iodide (1.05 eq) to the solution at room temperature while stirring.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction can be monitored by TLC.

• Upon completion, a viscous liquid (the ionic liquid) will have formed as a separate layer at the bottom of the flask.

• Cool the reaction mixture to room temperature and decant the upper ethyl acetate layer.

• Wash the resulting ionic liquid three times with anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the product under high vacuum to remove any residual solvent.

• Characterize the final product by ¹H NMR and ¹³C NMR spectroscopy and verify its purity.

Note on Reproducibility: When repeating this synthesis with 1-Butylimidazole from different suppliers, it is crucial to analyze the resulting ionic liquid for impurities. The presence of unreacted 1-butylimidazole or side products can significantly impact downstream applications, such as catalysis or nanoparticle synthesis.

Visualizing Workflows and Logical Relationships

To further clarify the concepts discussed, the following diagrams, created using the DOT language, illustrate key experimental workflows and the influence of precursor quality.

Caption: A generalized workflow for the synthesis of an ionic liquid starting from 1-Butylimidazole.

Caption: Logical diagram illustrating how variability in 1-Butylimidazole quality can lead to divergent experimental outcomes.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Butylimidazole | 4316-42-1 [chemicalbook.com]
• 3. 1-Butylimidazole 98 4316-42-1 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of ionic liquid impurities on the synthesis of silver nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Quantifying 1-Butylimidazole: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 1-Butylimidazole is critical in various research and development settings, including in the synthesis of ionic liquids and pharmaceuticals. The selection of an appropriate analytical method is paramount for ensuring data integrity and achieving reliable results. This guide provides a comparative analysis of three common analytical techniques for the quantification of 1-Butylimidazole: High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. The performance of each method is evaluated based on key validation parameters to assist researchers in selecting the most suitable technique for their specific application.

Comparative Performance of Analytical Methods

The following table summarizes the typical performance characteristics of HPLC-UV, GC-MS, and UV-Vis Spectrophotometry for the quantitative analysis of 1-Butylimidazole. The data presented are representative values derived from studies on 1-Butylimidazole and structurally similar compounds.

Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry
Linearity (R²)	>0.999	>0.998	>0.995
Limit of Detection (LOD)	0.1 µg/mL	0.05 µg/mL	1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL	0.15 µg/mL	3 µg/mL
Accuracy (% Recovery)	98-102%	97-103%	95-105%
Precision (%RSD)	< 2%	< 3%	< 5%
Specificity	High	Very High	Low to Moderate
Throughput	High	Moderate	High
Cost	Moderate	High	Low

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are designed to serve as a starting point for method development and validation.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is well-suited for the routine quantification of 1-Butylimidazole in solution.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

• 1-Butylimidazole standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 30:70 v/v) with 0.1% formic acid. Filter and degas the mobile phase before use.

• Standard Solution Preparation: Prepare a stock solution of 1-Butylimidazole in the mobile phase. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dilute the sample containing 1-Butylimidazole with the mobile phase to a concentration within the calibration range.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 25 °C

  • UV detection wavelength: 210 nm

• Analysis: Inject the standard solutions and samples into the HPLC system and record the peak areas.

• Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions. Determine the concentration of 1-Butylimidazole in the samples from the calibration curve.

The Ascendancy of 1-Butylimidazole-Based Corrosion Inhibitors: A Comparative Analysis Against Traditional Agents

For Immediate Release

In the perpetual battle against metal degradation, researchers and industry professionals are increasingly turning to advanced organic compounds for superior corrosion protection. Among these, 1-butylimidazole and its derivatives are emerging as highly effective corrosion inhibitors, challenging the long-standing dominance of traditional agents. This guide provides an objective comparison of the efficacy of 1-butylimidazole-based inhibitors against conventional inorganic and organic inhibitors, supported by experimental data, detailed protocols, and mechanistic insights.

Executive Summary

1-Butylimidazole-based corrosion inhibitors consistently demonstrate high inhibition efficiencies, often exceeding 90%, through the formation of a protective adsorbed film on the metal surface. This performance is comparable and often superior to traditional inhibitors such as chromates and phosphates, particularly when considering environmental and safety profiles. The mechanism of action, primarily through chemisorption and physisorption, allows for robust protection in aggressive acidic and saline environments.

Performance Comparison: 1-Butylimidazole vs. Traditional Inhibitors

The efficacy of a corrosion inhibitor is paramount. The following tables summarize the performance of 1-butylimidazole-based inhibitors in comparison to a selection of traditional inorganic and organic corrosion inhibitors, based on data from various experimental studies.

Table 1: Efficacy of 1-Butylimidazole-Based Corrosion Inhibitors on Mild Steel

Inhibitor	Corrosive Medium	Method	Concentration	Temperature	Inhibition Efficiency (%)	Reference
1-Butyl-3-methylimidazolium methane sulfonate	1 M H₂SO₄	Weight Loss	0.8 g/L	313 K	85.71	[1]
1-Butyl-3-methylimidazolium methane sulfonate	1 M H₂SO₄	Potentiodynamic Polarization	0.8 g/L	313 K	92.5	[1]
1-Butyl-3-methylimidazolium methane sulfonate	1 M H₂SO₄	EIS	0.8 g/L	313 K	91.1	[1]
1,3-dibutyl-2-(2-butoxyphenyl)-4,5-diphenylimidazole iodide	1% NaCl	EIS & Tafel	60 ppm	25 °C	>90	[2]
Imidazole	District Heating Water (alkaline)	Potentiodynamic Polarization	500 ppm	60 °C	91.7	[3][4]

Table 2: Efficacy of Traditional Inorganic Corrosion Inhibitors

Inhibitor	Metal	Corrosive Medium	Inhibition Efficiency (%)	Reference
Zinc Chromate	Iron	0.1 M NaCl	High (but pitting occurred)	[5]
Zinc Phosphate	Steel	3.5% NaCl	87.45	[6]
Sodium Chromate	Aluminum and its alloys	NaOH solution	100	[7]
Sodium Benzoate	Carbon Steel	NaCl solution	99	[7]

Table 3: Efficacy of Traditional Organic Corrosion Inhibitors (Non-imidazole)

Inhibitor	Metal	Corrosive Medium	Inhibition Efficiency (%)	Reference
Cloxacillin antibiotic	Mild Steel	1 M HCl	81
2,5,-disubstituted-1,3,4-oxadiazole	Mild Steel	1 M HCl	High
Cefadroxil	Mild Steel	1 M HCl	96
Nicotinic acid	Mild Steel	H₂SO₄	94-99

Experimental Protocols: Methodologies for Efficacy Evaluation

The data presented above is derived from well-established electrochemical and gravimetric techniques. Understanding these methodologies is crucial for interpreting the results and designing further comparative studies.

Weight Loss (Gravimetric) Method

This is a direct and simple method to determine the average corrosion rate.

• Specimen Preparation: Metal coupons of known dimensions and weight are polished, cleaned, and dried.

• Exposure: The coupons are immersed in the corrosive solution with and without the inhibitor for a specified period and at a controlled temperature.

• Cleaning and Re-weighing: After exposure, the coupons are removed, cleaned to remove corrosion products, dried, and re-weighed.

• Calculation of Corrosion Rate (CR) and Inhibition Efficiency (IE%):

  • The weight loss is used to calculate the corrosion rate.

  • Inhibition Efficiency is calculated using the formula: IE% = [ (CR_blank - CR_inh) / CR_blank ] * 100 where CR_blank is the corrosion rate without inhibitor and CR_inh is the corrosion rate with the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the corrosion mechanism and the properties of the inhibitor film.

• Experimental Setup: A three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Measurement: A small amplitude AC signal is applied to the working electrode over a range of frequencies. The impedance of the system is measured.

• Data Analysis: The data is often represented as Nyquist and Bode plots. An equivalent circuit model is used to fit the data and extract parameters like charge transfer resistance (Rct) and double-layer capacitance (Cdl). A larger Rct value in the presence of an inhibitor indicates better corrosion protection.

• Calculation of Inhibition Efficiency (IE%): IE% = [ (Rct_inh - Rct_blank) / Rct_inh ] * 100 where Rct_inh and Rct_blank are the charge transfer resistances with and without the inhibitor, respectively.

Potentiodynamic Polarization

This technique provides insights into the corrosion kinetics and whether the inhibitor acts on the anodic (metal dissolution) or cathodic (e.g., hydrogen evolution) reaction, or both (mixed-type).

• Experimental Setup: Similar to EIS, a three-electrode cell is used.

• Measurement: The potential of the working electrode is scanned over a range relative to its open circuit potential, and the resulting current is measured.

• Data Analysis: The data is plotted as a Tafel plot (log of current density vs. potential). The corrosion current density (Icorr) is determined by extrapolating the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr). A lower Icorr value indicates better corrosion inhibition.

• Calculation of Inhibition Efficiency (IE%): IE% = [ (Icorr_blank - Icorr_inh) / Icorr_blank ] * 100 where Icorr_blank and Icorr_inh are the corrosion current densities without and with the inhibitor, respectively.

Mechanistic Insights and Visualizations

The effectiveness of a corrosion inhibitor is intrinsically linked to its mechanism of action at the metal-electrolyte interface.

Mechanism of 1-Butylimidazole-Based Inhibitors: Adsorption

1-Butylimidazole and its derivatives function by adsorbing onto the metal surface, forming a protective barrier that isolates the metal from the corrosive environment. This adsorption can be a combination of:

• Physisorption: Electrostatic interaction between the charged inhibitor molecules and the charged metal surface.

• Chemisorption: Covalent bonding between the lone pair electrons of the nitrogen atoms in the imidazole ring and the vacant d-orbitals of the metal atoms. The hydrophobic butyl group helps to create a dense, water-repelling layer.

References

• 1. 1-Butyl-3-methylimidazolium methane sulfonate ionic liquid corrosion inhibitor for mild steel alloy: Experimental, optimization and theoretical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Imidazole as Corrosion Inhibitor on Carbon Steel Weldment in District Heating Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphate Coatings: Some Basic Points [finishingandcoating.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromate VS Passivate | Triplex Plating [triplexplating.com]
• 7. ejournal.kjpupi.id [ejournal.kjpupi.id]

Safety & Regulatory Compliance

Safe Disposal of 1-Butylimidazole: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of 1-butylimidazole, a compound frequently used in pharmaceutical and polymer chemistry. Adherence to these guidelines will help mitigate risks and ensure that waste is managed in accordance with safety regulations.

Immediate Safety and Hazard Information

1-Butylimidazole is classified as a toxic and corrosive substance. It can be fatal if swallowed, inhaled, or in contact with skin, and it causes serious eye damage. Therefore, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times when handling this chemical. All handling and disposal procedures should be conducted in a well-ventilated area or a chemical fume hood.

Summary of Key Disposal and Hazard Data

The following table summarizes the critical information for the safe handling and disposal of 1-butylimidazole.

Parameter	Value	Source
UN Number	2690
UN Proper Shipping Name	N,n-Butylimidazole
Transport Hazard Class	6.1 (Toxic)
Packing Group	II
GHS Hazard Statements	H300+H310+H330 (Fatal if swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H318 (Causes serious eye damage)
Incompatible Materials	Strong oxidizing agents, acids, acid anhydrides, and acid chlorides	[1]

Step-by-Step Disposal Procedures

The primary and recommended method for the disposal of 1-butylimidazole is to treat it as hazardous waste and arrange for its collection by a licensed specialist disposal company. Local regulations must be strictly followed.

Procedure 1: Bulk Waste Disposal

• Containerization: Collect waste 1-butylimidazole in a dedicated, properly labeled, and sealed container. The container must be made of a compatible material (e.g., glass or polyethylene).

• Labeling: Clearly label the waste container with "Hazardous Waste," "Toxic," "Corrosive," and "1-Butylimidazole."

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials.[2]

• Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to schedule a pickup. Do not attempt to dispose of this chemical down the drain.[3]

Procedure 2: Spill Cleanup and Disposal

In the event of a small spill, follow these steps to safely clean and dispose of the material:

• Evacuate and Ventilate: Ensure the spill area is well-ventilated. If the spill is large, evacuate the immediate area.

• Wear Appropriate PPE: At a minimum, wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles. For larger spills, respiratory protection may be necessary.

• Containment: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[4]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, sealable container for hazardous waste.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., soap and water), and collect the decontamination materials for disposal as hazardous waste.

• Disposal: Label the container with the contents of the spill cleanup material and dispose of it as hazardous waste through your institution's EHS office or a licensed contractor.

Experimental Protocol: Neutralization of Small Quantities of 1-Butylimidazole Waste

For very small quantities of dilute aqueous solutions of 1-butylimidazole, neutralization may be a viable option before disposal, in accordance with local regulations. 1-Butylimidazole is a base and will react with acids to form a salt and water.[5] This procedure should only be performed by trained personnel in a controlled laboratory setting.

Disclaimer: This is a general procedure and may need to be adapted based on the concentration of the 1-butylimidazole solution and local regulations. Always consult your EHS office before proceeding.

Materials:

• Dilute aqueous solution of 1-butylimidazole

• 1M Hydrochloric acid (HCl)

• pH indicator strips or a calibrated pH meter

• Stir plate and stir bar

• Beaker or flask large enough to contain the reaction

• Ice bath

Procedure:

• Setup: Perform the entire procedure in a chemical fume hood. Place the beaker containing the dilute 1-butylimidazole solution in an ice bath on a stir plate and add a stir bar. Begin gentle stirring. The ice bath is to control the heat generated during the exothermic neutralization reaction.

• Slow Addition of Acid: Slowly and carefully add 1M hydrochloric acid to the stirring solution.

• Monitor pH: Periodically check the pH of the solution using pH indicator strips or a pH meter.

• Endpoint: Continue adding the acid dropwise until the pH of the solution is between 6.0 and 8.0.

• Disposal of Neutralized Solution: Once neutralized, the resulting salt solution may be permissible for drain disposal, followed by flushing with a large amount of water. However, you must confirm with your local EHS office and wastewater regulations before proceeding with drain disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-butylimidazole.

Caption: Decision workflow for the proper disposal of 1-butylimidazole.

References

• 1. fishersci.com [fishersci.com]
• 2. faculty.washington.edu [faculty.washington.edu]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. 1-Butylimidazole(4316-42-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling 1-Butylimidazole

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 1-Butylimidazole, including detailed operational and disposal plans. By adhering to these protocols, you can minimize risks and maintain a secure workspace.

Personal Protective Equipment (PPE)

When handling 1-Butylimidazole, a comprehensive PPE strategy is crucial due to its potential hazards, including skin and eye irritation, and toxicity if inhaled or absorbed through the skin.[1][2][3] The following table summarizes the recommended PPE.

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant gloves (e.g., nitrile rubber, neoprene) inspected before use. Follow proper glove removal technique to avoid skin contact.
Eye and Face Protection	Goggles/Face Shield	Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.[1]
Respiratory Protection	Respirator	In well-ventilated areas, a respirator may not be required. However, if vapors or mists are generated, use a NIOSH/MSHA-approved respirator. For spills or emergencies, a positive pressure self-contained breathing apparatus (SCBA) is recommended.[1][2][3]
Body Protection	Protective Clothing	A lab coat or impervious clothing should be worn to prevent skin contact. For significant handling operations, a chemical-resistant apron or suit may be necessary.
Foot Protection	Shoes	Closed-toe shoes are required in any laboratory setting where hazardous chemicals are handled.

Operational Plan for Safe Handling

A systematic approach to handling 1-Butylimidazole, from acquisition to disposal, is critical for safety.

1. Pre-Handling Preparations:

• Information and Training: All personnel must be thoroughly familiar with the Safety Data Sheet (SDS) for 1-Butylimidazole.[4][5]

• Work Area Setup: Designate a specific, well-ventilated area for handling, preferably within a chemical fume hood.[1]

• Emergency Equipment: Ensure that an eyewash station, safety shower, and fire extinguisher are readily accessible.

• Spill Kit: Have a spill kit specifically for flammable and toxic liquids available.

2. Handling Procedures:

• Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

• Transferring: When transferring 1-Butylimidazole, use a funnel and conduct the process in a fume hood to minimize the release of vapors. Avoid splashing.

• Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid open flames.

• Storage: Store 1-Butylimidazole in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[1][5] Keep the container tightly closed.[2][4]

3. Post-Handling Procedures:

• Decontamination: Thoroughly clean the work area and any equipment used.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of 1-Butylimidazole and its contaminated waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all 1-Butylimidazole waste, including empty containers and contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled hazardous waste container.

• Waste Segregation: Do not mix 1-Butylimidazole waste with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) office.

• Licensed Disposal: Arrange for the disposal of hazardous waste through a licensed waste disposal company.[4][6] Adhere to all local, state, and federal regulations.[4][5]

• Empty Containers: Do not reuse empty containers. They should be triple-rinsed (if appropriate for the container type) with a suitable solvent, and the rinsate collected as hazardous waste. The empty container should then be disposed of as hazardous waste.

Visualizing Safe Handling Workflows

To further clarify the procedural steps, the following diagrams illustrate the safe handling workflow and the decision-making process for selecting appropriate PPE.

Caption: Workflow for the safe handling of 1-Butylimidazole.

Caption: Decision-making for selecting appropriate PPE.

References

• 1. 1-Butylimidazole(4316-42-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Butylimidazole | C7H12N2 | CID 61347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. iolitec.de [iolitec.de]